Dimethylmalonic acid

• CAS: 595-46-0

Core Science & Biosynthesis

What are the chemical properties of Dimethylmalonic acid

An In-depth Technical Guide to the Chemical Properties of Dimethylmalonic Acid

Introduction

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid derivative of malonic acid.[1][2] In this derivative, both methylene hydrogens of malonic acid have been substituted by methyl groups.[1][2] This structural modification imparts unique chemical and physical properties that make it a valuable compound in various scientific domains. It serves as an intermediate in the synthesis of pharmaceuticals, including barbiturates and vitamins (B1, B2, B6), as well as in the production of resins, perfumes, and adhesives. Furthermore, dimethylmalonic acid is recognized for its role as a fatty acid synthesis inhibitor and has been identified as a human metabolite.[1][2] This guide provides a comprehensive overview of the chemical properties of dimethylmalonic acid, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Dimethylmalonic acid is a white crystalline solid under standard conditions.[1][2][3][4] Its key physical and chemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Source
IUPAC Name	2,2-dimethylpropanedioic acid	[1]
Synonyms	2,2-Propanedicarboxylic acid, Dimethylpropanedioic acid	[1][5]
CAS Number	595-46-0	[1][3][4]
Molecular Formula	C₅H₈O₄	[1][3][4]
Molecular Weight	132.11 g/mol	[1][3][4]
Appearance	White crystalline solid	[1][2][3]
Melting Point	191-193 °C (decomposes)	[3][4][6]
Boiling Point	292.77 °C (rough estimate)	[3][4]
Water Solubility	90 g/L at 13 °C	[1][2][3][4]
pKa	3.15 at 25 °C	[2][3][4]
LogP (Octanol/Water)	0.39	[1]
Vapor Pressure	0.0014 mmHg	[1][5]
Density	1.5633 g/cm³ (rough estimate)	[3][4]

Acidity and Reactivity

Dimethylmalonic acid is a dibasic acid, possessing two carboxylic acid functional groups. This allows it to donate two protons in solution. The pKa value of 3.15 indicates that it is a moderately strong organic acid.[2][3][4]

Key aspects of its reactivity include:

• Esterification : Like other carboxylic acids, dimethylmalonic acid reacts with alcohols to form esters. For instance, its reaction with methanol in the presence of a Lewis acid catalyst yields 2,2-dimethylmalonate dimethyl ester.[7]

• Salt Formation : It readily reacts with bases to form salts.

• Decomposition : Upon heating, dimethylmalonic acid can undergo decomposition.[8] It is noted to sublime in a vacuum with some decomposition.[3][8] The anhydride of dimethylmalonic acid is known to be the slowest to decompose among malonic, methylmalonic, and dimethylmalonic anhydrides.[9]

Spectroscopic Properties

The structural features of dimethylmalonic acid can be elucidated using various spectroscopic techniques.

¹H NMR Spectroscopy

In a ¹H NMR spectrum, dimethylmalonic acid typically exhibits a singlet corresponding to the six protons of the two equivalent methyl groups. The chemical shift of the acidic protons of the carboxyl groups is also observable, though its position can vary depending on the solvent and concentration. A ¹H NMR spectrum of dimethylmalonic acid has been recorded in DMSO-d6.[10] It is also used as an internal standard in NMR studies for quantitative analysis.[11]

Experimental Protocols

Protocol 1: Determination of pKa by Potentiometric Titration

This protocol outlines a standard method for determining the acid dissociation constant (pKa) of dimethylmalonic acid.

Materials:

• Dimethylmalonic acid

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Deionized water

• pH meter with a glass electrode, calibrated with standard buffer solutions (pH 4, 7, and 10)

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (250 mL)

Procedure:

• Accurately weigh a sample of dimethylmalonic acid and dissolve it in a known volume of deionized water in the beaker.

• Place the beaker on the magnetic stirrer and add the stir bar.

• Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but not in contact with the stir bar.

• Record the initial pH of the solution.

• Fill the burette with the standardized NaOH solution and record the initial volume.

• Begin adding the NaOH solution in small increments (e.g., 0.5 mL).

• After each addition, allow the pH to stabilize and record the pH and the total volume of NaOH added.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of NaOH added to generate a titration curve.

• The pKa can be determined from the half-equivalence point, where half of the acid has been neutralized. For a diprotic acid, there will be two equivalence points and two corresponding pKa values.

Protocol 2: Purification by Recrystallization

This protocol describes the purification of dimethylmalonic acid.[3][8]

Materials:

• Crude dimethylmalonic acid

• Benzene

• Petroleum ether

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude dimethylmalonic acid in a minimal amount of hot benzene in an Erlenmeyer flask.

• If any insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to promote the formation of crystals.

• Further cool the flask in an ice bath to maximize crystal yield.

• Add petroleum ether to precipitate more of the acid.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent (a mixture of benzene and petroleum ether).

• Dry the purified crystals, for example, in a vacuum oven.

Visualization of Dissociation Pathway

The following diagram illustrates the stepwise dissociation of dimethylmalonic acid in an aqueous solution.

Caption: Stepwise deprotonation of dimethylmalonic acid.

References

• 1. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Dimethylmalonic acid | 595-46-0 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. 2,2-Dimethylmalonic acid - Hazardous Agents | Haz-Map [haz-map.com]
• 6. Dimethylmalonic acid 98 595-46-0 [sigmaaldrich.com]
• 7. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 8. Dimethylmalonic acid | 595-46-0 [amp.chemicalbook.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dimethylmalonic acid(595-46-0) 1H NMR [m.chemicalbook.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Dimethylmalonic Acid: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid with significant applications in chemical synthesis, particularly as a building block for more complex molecules. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, and detailed experimental protocols for its synthesis and purification. Spectroscopic data are summarized for analytical purposes, and a visual representation of a key synthetic pathway is provided to facilitate understanding.

Chemical Structure and Formula

Dimethylmalonic acid is a derivative of malonic acid where the two methylene hydrogens are substituted by methyl groups.[1][2]

• Molecular Formula: C₅H₈O₄[3][4]

• Linear Formula: (CH₃)₂C(COOH)₂[4]

• IUPAC Name: 2,2-dimethylpropanedioic acid[5]

• CAS Number: 595-46-0[3][4]

• Canonical SMILES: CC(C)(C(=O)O)C(=O)O[6]

• InChI Key: OREAFAJWWJHCOT-UHFFFAOYSA-N[6]

Physicochemical Properties

A summary of the key physical and chemical properties of dimethylmalonic acid is presented in the table below. This data is essential for its handling, application in reactions, and purification.

Property	Value	Reference
Molecular Weight	132.11 g/mol	[4]
Appearance	White crystalline solid
Melting Point	191-193 °C (lit.)
Solubility	Soluble in water, ethanol, and diethyl ether.	[7]
pKa	Not available

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of dimethylmalonic acid. The following tables summarize key spectral data.

NMR Spectroscopy

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Solvent	Reference
¹H NMR	~1.4	Singlet	D₂O	[8]
¹³C NMR	Not available

Note: The ¹H NMR spectrum is characterized by a single peak corresponding to the six equivalent protons of the two methyl groups.

Infrared (IR) Spectroscopy

The IR spectrum of dimethylmalonic acid exhibits characteristic absorptions for the functional groups present.

Functional Group	Wavenumber (cm⁻¹)	Description	Reference
O-H (Carboxylic Acid)	Broad, ~2500-3300	Hydrogen-bonded hydroxyl stretch	[9]
C=O (Carboxylic Acid)	~1700	Carbonyl stretch	[9]
C-H (Alkyl)	~2950	Methyl C-H stretch	[9]

Mass Spectrometry

Mass spectral data provides information about the molecular weight and fragmentation pattern of the molecule.

Ion	m/z	Relative Intensity	Reference
[M-H]⁻	131.03497	[10]
[M+H]⁺	133.04953	[10]
[M+Na]⁺	155.03147	[10]

Experimental Protocols

Detailed methodologies for the synthesis and purification of dimethylmalonic acid are provided below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of Dimethylmalonic Acid via Oxidation of 2,2-Dimethyl-1,3-propanediol

This method involves the oxidation of a readily available starting material.[3]

Materials:

• 2,2-Dimethyl-1,3-propanediol

• Oxidizing agent (e.g., potassium permanganate, nitric acid)

• Appropriate solvent (e.g., water, acetone)

• Acid for workup (e.g., hydrochloric acid)

Procedure:

• Dissolve 2,2-dimethyl-1,3-propanediol in the chosen solvent in a reaction flask equipped with a stirrer and a thermometer.

• Slowly add the oxidizing agent to the solution while maintaining the temperature within a specific range (this will depend on the chosen oxidant).

• Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer Chromatography).

• Once the reaction is complete, quench any remaining oxidizing agent.

• Acidify the reaction mixture to precipitate the crude dimethylmalonic acid.

• Collect the crude product by filtration and wash with cold water.

• Purify the crude product by recrystallization.

Synthesis of Dimethylmalonic Acid via Hydrolysis of Diethyl Dimethylmalonate

This is a common method involving the saponification of the corresponding diethyl ester.[11][12]

Materials:

• Diethyl dimethylmalonate

• Strong base (e.g., sodium hydroxide, potassium hydroxide)

• Ethanol/water mixture

• Concentrated hydrochloric acid

Procedure:

• In a round-bottom flask, dissolve diethyl dimethylmalonate in a mixture of ethanol and water.

• Add a solution of a strong base (e.g., NaOH or KOH) to the flask.

• Heat the mixture to reflux and maintain for several hours until the hydrolysis is complete (monitor by TLC).

• After cooling, remove the ethanol by rotary evaporation.

• Acidify the remaining aqueous solution with concentrated hydrochloric acid until the pH is strongly acidic. This will precipitate the dimethylmalonic acid.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold water.

• Dry the product thoroughly. Further purification can be achieved by recrystallization.

Purification by Recrystallization

Recrystallization is a standard technique to purify the crude dimethylmalonic acid.[13][14][15]

Materials:

• Crude dimethylmalonic acid

• Suitable solvent (e.g., water, or a mixture of solvents like benzene/petroleum ether)

Procedure:

• Dissolve the crude dimethylmalonic acid in a minimum amount of hot solvent in an Erlenmeyer flask.

• If there are insoluble impurities, perform a hot filtration to remove them.

• Allow the hot, saturated solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to induce maximum crystallization.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Dry the crystals completely before characterization.

Visualization of Synthetic Workflow

The following diagram illustrates the synthesis of dimethylmalonic acid from diethyl malonate, a common laboratory preparation.

Caption: Synthesis of Dimethylmalonic Acid from Diethyl Malonate.

References

• 1. Human Metabolome Database: [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0002001) [hmdb.ca]
• 2. Human Metabolome Database: Showing metabocard for Dimethylmalonic acid (HMDB0002001) [hmdb.ca]
• 3. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 4. 二甲基丙二酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dimethylmalonic acid(595-46-0) 1H NMR [m.chemicalbook.com]
• 7. apexbt.com [apexbt.com]
• 8. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0002001) [hmdb.ca]
• 9. Dimethylmalonic acid(595-46-0) IR Spectrum [chemicalbook.com]
• 10. PubChemLite - Dimethylmalonic acid (C5H8O4) [pubchemlite.lcsb.uni.lu]
• 11. US5886219A - Process for preparing malonic acid and alkylmalonic acids - Google Patents [patents.google.com]
• 12. beilstein-journals.org [beilstein-journals.org]
• 13. m.youtube.com [m.youtube.com]
• 14. chemconnections.org [chemconnections.org]
• 15. chem.libretexts.org [chem.libretexts.org]

Synthesis pathways for Dimethylmalonic acid

An In-depth Technical Guide to the Synthesis of Dimethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmalonic acid is a valuable building block in organic synthesis, finding applications in the production of pharmaceuticals, plastics, and perfumes.[1][2] This technical guide provides a comprehensive overview of the primary synthetic pathways to dimethylmalonic acid, offering detailed experimental protocols, quantitative data for comparison, and visual representations of the reaction workflows. The methodologies discussed herein are the malonic ester synthesis, the hydrolysis of diethyl dimethylmalonate, and the oxidation of 2,2-dimethyl-1,3-propanediol. Each pathway is critically evaluated to aid researchers in selecting the most suitable method for their specific applications.

Introduction

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid in which the two methylene hydrogens of malonic acid are substituted with methyl groups.[1] Its unique gem-dimethyl structure makes it a useful intermediate in the synthesis of complex organic molecules. This guide is intended to be a practical resource for chemists in research and development, providing the necessary technical details to reproduce these syntheses in a laboratory setting.

Synthesis Pathways

Three primary synthetic routes to dimethylmalonic acid are discussed in detail below.

Malonic Ester Synthesis

The malonic ester synthesis is a classic and versatile method for the preparation of substituted carboxylic acids.[3][4] This pathway involves the sequential dialkylation of a malonic ester, typically diethyl malonate, followed by hydrolysis and decarboxylation of the resulting disubstituted ester.[3][5]

The overall transformation consists of the following steps:

• First Alkylation: Deprotonation of diethyl malonate with a strong base to form an enolate, followed by a nucleophilic substitution reaction with a methyl halide.

• Second Alkylation: A second deprotonation and alkylation step to introduce the second methyl group.

• Hydrolysis and Decarboxylation: The resulting diethyl dimethylmalonate is hydrolyzed to the dicarboxylic acid, which then readily decarboxylates upon heating to yield the final product. However, for dimethylmalonic acid, the decarboxylation step is omitted as the dicarboxylic acid is the desired product.

Experimental Protocol: Malonic Ester Synthesis of Dimethylmalonic Acid

Step 1: Synthesis of Diethyl Methylmalonate

• Materials:

  • Sodium (2 gram-atoms, 46 g)

  • Absolute Ethyl Alcohol (1 L)

  • Diethyl malonate (2 moles, 320 g)

  • Methyl bromide (2.1 moles, 200 g)

  • Glacial Acetic Acid

  • Concentrated Hydrochloric Acid

  • Calcium Chloride

  • Diethyl ether

• Procedure:

  • In a suitable reaction vessel equipped with a stirrer and a reflux condenser, dissolve 46 g of sodium in 1 L of absolute ethyl alcohol to prepare sodium ethoxide.

  • To the sodium ethoxide solution, add 320 g of diethyl malonate.

  • Bubble 200 g of methyl bromide through the stirred solution. The reaction is exothermic, and sodium bromide will precipitate.

  • After the addition of methyl bromide is complete (approximately 4 hours), boil the mixture for an additional 30 minutes.

  • Neutralize the mixture with glacial acetic acid and cool.

  • Filter the sodium bromide and wash it with a small amount of cold alcohol.

  • Remove the majority of the alcohol by distillation.

  • Dissolve the residue in 600-700 mL of water containing 10 mL of concentrated hydrochloric acid.

  • Separate the aqueous layer and extract it twice with diethyl ether.

  • Combine the ester and ether extracts, dry with calcium chloride, and filter.

  • Remove the ether by distillation and purify the diethyl methylmalonate by vacuum distillation. The fraction boiling at 96°C/16 mm Hg is collected.

Step 2: Synthesis of Diethyl Dimethylmalonate

• Materials:

  • Sodium (0.1 mol, 2.3 g)

  • Absolute Ethanol (100 mL)

  • Diethyl methylmalonate (0.1 mol, 17.4 g)

  • Methyl iodide (0.1 mol, 14.2 g)

• Procedure:

  • Prepare a fresh solution of sodium ethoxide by dissolving 2.3 g of sodium in 100 mL of absolute ethanol.

  • Add 17.4 g of diethyl methylmalonate dropwise to the stirred sodium ethoxide solution.

  • Add 14.2 g of methyl iodide dropwise to the reaction mixture.

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the mixture and remove the ethanol by rotary evaporation.

  • Add 100 mL of water to the residue and extract with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the diethyl ether by rotary evaporation to yield crude diethyl dimethylmalonate.

Step 3: Hydrolysis of Diethyl Dimethylmalonate to Dimethylmalonic Acid

• Materials:

  • Diethyl dimethylmalonate (from Step 2)

  • Aqueous Sodium Hydroxide (2.5 equivalents)

• Procedure:

  • To the crude diethyl dimethylmalonate, add a solution of sodium hydroxide (2.5 equivalents) in water.

  • Heat the mixture to reflux for 4-6 hours to ensure complete hydrolysis.[6]

  • Cool the reaction mixture and extract with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer with concentrated hydrochloric acid until the pH is strongly acidic.

  • Cool the solution in an ice bath to crystallize the dimethylmalonic acid.

  • Collect the crystals by filtration, wash with a small amount of cold water, and dry.

Hydrolysis of Diethyl Dimethylmalonate

A more direct route to dimethylmalonic acid is the hydrolysis of its corresponding diethyl ester, diethyl dimethylmalonate. This can be achieved through either acid- or base-catalyzed hydrolysis. Acid-catalyzed hydrolysis using a solid acid catalyst, such as an ion-exchange resin, offers advantages in terms of simplified workup and catalyst recovery.

Experimental Protocol: Acid-Catalyzed Hydrolysis of Diethyl Dimethylmalonate

• Materials:

  • Diethyl dimethylmalonate

  • Acid ion-exchange resin (e.g., LEWATIT® SP 112)

  • Water

  • Toluene

• Procedure:

  • In a reaction vessel equipped with a distillation apparatus, combine diethyl dimethylmalonate, water, and the acid ion-exchange resin.

  • Heat the mixture to approximately 85°C under reduced pressure (around 500 mbar).

  • Continuously remove the ethanol produced during the hydrolysis by distillation.

  • After the hydrolysis is complete (approximately 7 hours), filter to remove the ion-exchange resin and wash the resin with water.

  • Combine the aqueous phases and add toluene.

  • Remove the water by azeotropic distillation under reduced pressure.

  • The precipitated crystals of dimethylmalonic acid are then filtered, washed, and dried.

Oxidation of 2,2-dimethyl-1,3-propanediol

A modern and environmentally friendly approach to the synthesis of dimethylmalonic acid involves the oxidation of 2,2-dimethyl-1,3-propanediol. This method utilizes hydrogen peroxide as a clean oxidant and a catalyst, such as phosphotungstic acid, to achieve a high-yielding conversion.

Experimental Protocol: Oxidation of 2,2-dimethyl-1,3-propanediol

• Materials:

  • 2,2-dimethyl-1,3-propanediol (1 mole, 104.2 g)

  • 50% Hydrogen peroxide (5 moles, 340 g)

  • Phosphotungstic acid (catalyst, 0.2 g)

  • Deionized water

• Procedure:

  • To a stirred solution of 340 g of 50% hydrogen peroxide, add 104.2 g of 2,2-dimethyl-1,3-propanediol and 0.2 g of phosphotungstic acid in batches.

  • The reaction mixture is oxidized to a crude solution of dimethylmalonic acid.

  • Concentrate the solution and acidify it.

  • Cool the solution to induce crystallization of the dimethylmalonic acid.

  • Filter the crystals and recrystallize from deionized water to obtain pure 2,2-dimethylmalonic acid.

Quantitative Data Summary

The following tables summarize the quantitative data for the described synthesis pathways to facilitate comparison.

Table 1: Malonic Ester Synthesis Data

Step	Reactants	Key Conditions	Product	Yield (%)
1. First Methylation	Diethyl malonate, Methyl bromide, Sodium ethoxide	Reflux in ethanol	Diethyl methylmalonate	79-83
2. Second Methylation	Diethyl methylmalonate, Methyl iodide, Sodium ethoxide	Reflux in ethanol	Diethyl dimethylmalonate	~80-90 (estimated)
3. Hydrolysis	Diethyl dimethylmalonate, NaOH(aq)	Reflux	Dimethylmalonic acid	~80-90 (estimated)[6]

Table 2: Hydrolysis of Diethyl Dimethylmalonate Data

Method	Reactants	Catalyst	Key Conditions	Product	Yield (%)
Acid-Catalyzed	Diethyl dimethylmalonate, Water	Acid ion-exchange resin	85°C, 500 mbar, 7 h	Dimethylmalonic acid	Not specified

Table 3: Oxidation of 2,2-dimethyl-1,3-propanediol Data

Reactants	Catalyst	Key Conditions	Product	Yield (%)
2,2-dimethyl-1,3-propanediol, H₂O₂	Phosphotungstic acid	Molar ratio 1:5	Dimethylmalonic acid	86

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathways and experimental workflows for the synthesis of dimethylmalonic acid.

Caption: Reaction pathway for the malonic ester synthesis of dimethylmalonic acid.

Caption: Experimental workflow for the acid-catalyzed hydrolysis of diethyl dimethylmalonate.

Caption: Reaction pathway for the oxidation of 2,2-dimethyl-1,3-propanediol.

Conclusion

This technical guide has detailed three distinct and effective pathways for the synthesis of dimethylmalonic acid. The malonic ester synthesis offers a classic and adaptable route, though it involves multiple steps. The hydrolysis of diethyl dimethylmalonate is a more direct conversion, with acid-catalyzed methods providing a cleaner workup. The oxidation of 2,2-dimethyl-1,3-propanediol stands out as a modern, high-yielding, and environmentally conscious alternative. The choice of synthesis will ultimately depend on the specific requirements of the researcher, including scale, available starting materials, and desired purity. The provided experimental protocols and quantitative data serve as a solid foundation for the practical application of these synthetic methods in a professional research and development setting.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Dimethylmalonic Acid: A Technical Guide to its Natural Sources, Biological Roles, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmalonic acid (DMMA) is a dicarboxylic acid that has garnered interest in the scientific community for its role as a metabolic intermediate and an enzyme inhibitor. This technical guide provides a comprehensive overview of the current knowledge regarding the natural sources and biological functions of dimethylmalonic acid. While its presence has been noted in various biological and food sources, quantitative data remains largely unavailable. Biologically, dimethylmalonic acid is recognized as an inhibitor of fatty acid synthesis and a competitive inhibitor of succinate dehydrogenase, an enzyme crucial for both the citric acid cycle and the electron transport chain. This document details the metabolic consequences of these inhibitory activities, explores the affected signaling pathways, and provides established experimental protocols for the quantification of related dicarboxylic acids and for assaying the enzymatic activities of its known targets. This guide aims to serve as a valuable resource for researchers investigating metabolic pathways, enzyme kinetics, and the potential therapeutic applications of metabolic modulators.

Introduction

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a derivative of malonic acid where both methylene hydrogens are substituted by methyl groups.[1] This structural feature confers specific chemical properties and biological activities. It is recognized as an endogenous metabolite found in human serum and feces.[2][3] While its presence is acknowledged in various food sources of animal origin, specific concentration data is not yet available in public databases.[3]

The primary biological significance of dimethylmalonic acid lies in its inhibitory effects on key metabolic enzymes. It has been identified as an inhibitor of fatty acid synthesis, a fundamental process for energy storage and cellular structure.[1][4] Furthermore, it acts as a competitive inhibitor of succinate dehydrogenase (SDH), a critical enzyme complex involved in both the citric acid cycle and the electron transport chain.[5] The inhibition of these pathways has significant implications for cellular metabolism and signaling, making dimethylmalonic acid a molecule of interest for studying metabolic regulation and its potential as a modulator of cellular processes in various physiological and pathological conditions.

Natural Sources and Endogenous Presence

Dimethylmalonic acid has been identified as an endogenous metabolite in humans, detected in serum and feces.[2][3][6] Its presence has also been noted in a variety of food products, primarily of animal origin. However, it is crucial to note that while its presence is confirmed, quantitative data on its concentration in these sources is largely unavailable in current scientific literature and databases.[3][7]

Table 1: Documented Presence of Dimethylmalonic Acid in Natural and Biological Sources

Source Category	Specific Source	Quantification Status	Reference(s)
Biological Fluids	Human Serum	Detected, Not Quantified	[2][6]
Human Feces	Detected, Not Quantified	[3]
Food Products	Various meats (e.g., poultry, beef, pork)	Detected, Not Quantified	[3][7]

Biological Role of Dimethylmalonic Acid

The biological functions of dimethylmalonic acid are primarily attributed to its role as a competitive inhibitor of key metabolic enzymes.

Inhibition of Succinate Dehydrogenase (SDH)

Dimethylmalonic acid acts as a competitive inhibitor of succinate dehydrogenase (SDH), also known as mitochondrial complex II.[5] SDH is a crucial enzyme that links the citric acid cycle and the electron transport chain by oxidizing succinate to fumarate.

The competitive inhibition by dimethylmalonic acid is attributed to its structural similarity to the natural substrate, succinate. By binding to the active site of SDH, dimethylmalonic acid prevents the binding of succinate, thereby hindering the enzyme's catalytic activity.

Inhibition of SDH by dimethylmalonic acid can lead to several metabolic alterations:

• Accumulation of Succinate: Blockade of SDH leads to an accumulation of its substrate, succinate. Elevated succinate levels have been shown to have profound effects on cellular signaling.

• Impaired Cellular Respiration: As a component of the electron transport chain, inhibition of SDH can disrupt the flow of electrons, leading to reduced ATP production and impaired cellular respiration.

• Alterations in Gene Expression: Succinate accumulation can inhibit the activity of α-ketoglutarate-dependent dioxygenases, including histone and DNA demethylases, leading to epigenetic modifications and altered gene expression. One of the key consequences is the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), a transcription factor that plays a central role in the cellular response to low oxygen.

Figure 1. Signaling pathway of SDH inhibition by Dimethylmalonic Acid.

Inhibition of Fatty Acid Synthase (FASN)

Dimethylmalonic acid is also known to be an inhibitor of fatty acid synthase (FASN), the key enzyme responsible for the de novo synthesis of fatty acids.[1][4] FASN catalyzes the conversion of acetyl-CoA and malonyl-CoA into palmitate, a 16-carbon saturated fatty acid.

The precise mechanism of FASN inhibition by dimethylmalonic acid is not as well-characterized as its effect on SDH. However, it is hypothesized to interfere with the binding of malonyl-CoA, a key substrate in the fatty acid elongation cycle.

The inhibition of FASN has been shown to impact several critical cellular signaling pathways, primarily through the depletion of downstream lipid products and the accumulation of substrate precursors.

• PI3K/Akt/mTOR Pathway: FASN is a downstream target of the PI3K/Akt/mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and survival. Inhibition of FASN can, in turn, feedback to suppress the activity of this pathway, creating a negative feedback loop.

• Cell Cycle Arrest and Apoptosis: The disruption of fatty acid synthesis can lead to cell cycle arrest and induce apoptosis in rapidly proliferating cells, such as cancer cells, which have a high demand for fatty acids for membrane synthesis and signaling molecules.

Figure 2. Signaling consequences of FASN inhibition by Dimethylmalonic Acid.

Experimental Protocols

Due to the limited availability of studies focusing specifically on dimethylmalonic acid, this section provides detailed protocols for the quantification of dicarboxylic acids (which can be adapted for dimethylmalonic acid) and for assaying the activity of its known enzymatic targets.

Quantification of Dimethylmalonic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for the analysis of dicarboxylic acids in biological fluids.[8]

Objective: To quantify the concentration of dimethylmalonic acid in a biological sample (e.g., serum, urine).

Materials:

• Biological sample (serum, urine)

• Internal standard (e.g., deuterated dimethylmalonic acid)

• Organic solvent for extraction (e.g., ethyl acetate)

• Derivatization agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • To 100 µL of the biological sample, add a known amount of the internal standard.

  • Acidify the sample to a pH of ~1-2 with hydrochloric acid.

  • Perform a liquid-liquid extraction by adding 500 µL of ethyl acetate, vortexing for 2 minutes, and centrifuging at 3000 x g for 5 minutes.

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction process twice more and pool the organic extracts.

  • Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization:

  • To the dried residue, add 50 µL of the derivatization agent (BSTFA + 1% TMCS).

  • Cap the tube tightly and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use an appropriate temperature program for the GC oven to separate the analytes. A typical program might start at 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/minute.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for the TMS derivatives of dimethylmalonic acid and the internal standard.

• Quantification:

  • Generate a calibration curve by analyzing a series of standards with known concentrations of dimethylmalonic acid and a fixed concentration of the internal standard.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for both the standards and the samples.

  • Determine the concentration of dimethylmalonic acid in the samples by interpolating their peak area ratios on the calibration curve.

Figure 3. Workflow for the quantification of Dimethylmalonic Acid by GC-MS.

Succinate Dehydrogenase (SDH) Activity Assay

This colorimetric assay measures the activity of SDH by monitoring the reduction of an artificial electron acceptor.

Objective: To determine the inhibitory effect of dimethylmalonic acid on SDH activity.

Materials:

• Isolated mitochondria or cell lysate containing SDH

• Assay Buffer (e.g., 50 mM potassium phosphate buffer, pH 7.4)

• Succinate solution (substrate)

• Dimethylmalonic acid solutions of varying concentrations (inhibitor)

• Electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP)

• Phenazine methosulfate (PMS) as an intermediate electron carrier

• Spectrophotometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of succinate (e.g., 1 M) in assay buffer.

  • Prepare a series of dilutions of dimethylmalonic acid in assay buffer.

  • Prepare stock solutions of DCPIP (e.g., 2 mM) and PMS (e.g., 20 mM).

• Assay Protocol:

  • In a cuvette, combine the assay buffer, PMS, and DCPIP.

  • Add the mitochondrial preparation or cell lysate and incubate for 5 minutes at 37°C to allow for temperature equilibration.

  • To test the inhibitory effect, add a specific concentration of dimethylmalonic acid and incubate for a further 5 minutes. For the control (uninhibited reaction), add an equal volume of assay buffer.

  • Initiate the reaction by adding the succinate solution.

  • Immediately monitor the decrease in absorbance of DCPIP at 600 nm over time using a spectrophotometer. The rate of decrease in absorbance is proportional to the SDH activity.

• Data Analysis:

  • Calculate the initial rate of the reaction (ΔA600/min) for both the control and the inhibitor-treated samples.

  • Determine the percent inhibition for each concentration of dimethylmalonic acid.

  • To determine the inhibition constant (Ki), perform the assay with varying concentrations of both succinate and dimethylmalonic acid and analyze the data using a Lineweaver-Burk or Dixon plot.

Fatty Acid Synthase (FASN) Activity Assay

This spectrophotometric assay measures FASN activity by monitoring the consumption of NADPH.

Objective: To evaluate the inhibitory potential of dimethylmalonic acid on FASN activity.

Materials:

• Purified FASN enzyme or cell lysate containing FASN

• Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0, containing 1 mM EDTA and 1 mM dithiothreitol)

• Acetyl-CoA solution

• Malonyl-CoA solution

• NADPH solution

• Dimethylmalonic acid solutions of varying concentrations

• Spectrophotometer

Procedure:

• Assay Mixture Preparation:

  • In a cuvette, prepare the reaction mixture containing assay buffer, acetyl-CoA, and NADPH.

• Inhibition Study:

  • Add the FASN enzyme preparation to the reaction mixture.

  • To test for inhibition, add a specific concentration of dimethylmalonic acid. For the control, add an equal volume of assay buffer.

  • Incubate the mixture for 5 minutes at 37°C.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding malonyl-CoA.

  • Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Data Analysis:

  • Calculate the rate of NADPH consumption (ΔA340/min) for both the control and inhibitor-treated reactions.

  • Determine the percent inhibition of FASN activity for each concentration of dimethylmalonic acid.

Conclusion

Dimethylmalonic acid is an endogenous dicarboxylic acid with established roles as an inhibitor of succinate dehydrogenase and fatty acid synthase. While its presence in biological fluids and some food sources is documented, a significant gap exists in the quantitative data regarding its concentrations. The inhibitory actions of dimethylmalonic acid on key metabolic enzymes highlight its potential as a modulator of cellular metabolism and signaling, with implications for conditions characterized by metabolic dysregulation. The experimental protocols detailed in this guide provide a framework for the accurate quantification of dimethylmalonic acid and the characterization of its effects on its enzymatic targets. Further research is warranted to elucidate the full spectrum of its natural distribution, to quantify its levels in various matrices, and to further explore the downstream consequences of its biological activities. Such studies will be instrumental in understanding its physiological and pathological significance and in evaluating its potential as a therapeutic agent.

References

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. researchgate.net [researchgate.net]
• 5. External quality assessment of urinary methylmalonic acid quantification - results of a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. content.abcam.com [content.abcam.com]
• 8. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Dimethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmalonic acid, a dicarboxylic acid with significant applications in chemical synthesis and potential pharmacological relevance, possesses distinct physicochemical properties that govern its behavior in various systems. This technical guide provides a comprehensive overview of the solubility and acidity constants (pKa) of dimethylmalonic acid. Key quantitative data are summarized in structured tables, and detailed experimental protocols for the determination of these properties are provided. Furthermore, a visualization of the putative role of dimethylmalonic acid in the inhibition of the fatty acid synthesis pathway is presented to illustrate its potential biochemical significance.

Quantitative Physicochemical Data

The solubility and acidity of dimethylmalonic acid are critical parameters for its application in research and development. The following tables summarize the key quantitative data available for these properties.

Solubility Data

Dimethylmalonic acid exhibits moderate solubility in polar solvents, a characteristic attributed to the presence of two carboxylic acid functional groups capable of hydrogen bonding.[1] Its solubility in nonpolar organic solvents is limited.[1]

Solvent	Temperature (°C)	Solubility
Water	13	90 g/L[2][3]
Dimethyl Sulfoxide (DMSO)	Not Specified	100 mg/mL[4]
Methanol	Not Specified	Soluble[2]

Acidity Constants (pKa)

As a dicarboxylic acid, dimethylmalonic acid has two dissociation constants, pKa1 and pKa2, corresponding to the sequential loss of its two carboxylic acid protons.

Dissociation Constant	Value (at 25 °C)
pKa1	3.15[2]
pKa2	Not Experimentally Determined

Experimental Protocols

Accurate determination of solubility and pKa values is essential for the characterization of any chemical compound. The following sections detail standardized experimental methodologies applicable to dimethylmalonic acid.

Determination of Aqueous Solubility by the Gravimetric Method

This method provides a straightforward approach to determine the solubility of a solid compound in a solvent.

Workflow for Gravimetric Solubility Determination

Figure 1. A flowchart outlining the key steps for determining the solubility of a compound using the gravimetric method.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of dimethylmalonic acid to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the mixture at a constant, controlled temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Cease agitation and allow the undissolved solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe to match the equilibration temperature. Immediately filter the solution through a syringe filter (e.g., 0.45 µm) to remove any remaining solid particles.

• Gravimetric Analysis:

  • Transfer the filtered aliquot to a pre-weighed, dry container.

  • Carefully evaporate the solvent under reduced pressure or in a drying oven at a temperature below the decomposition point of dimethylmalonic acid.

  • Once the solvent is fully evaporated, cool the container in a desiccator and weigh it.

  • Repeat the drying and weighing process until a constant weight is achieved.

• Calculation: The solubility is calculated by dividing the mass of the dried dimethylmalonic acid by the volume of the aliquot taken.

Determination of pKa by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds.[5]

Workflow for Potentiometric pKa Determination

Figure 2. A flowchart illustrating the procedural steps for determining the pKa of a substance via potentiometric titration.

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of dimethylmalonic acid of known concentration (e.g., 0.01 M) in deionized, carbonate-free water.

  • Prepare a standardized solution of a strong base, typically sodium hydroxide (e.g., 0.1 M), as the titrant.

• Calibration of pH Meter: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKa values.

• Titration:

  • Place a known volume of the dimethylmalonic acid solution into a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode into the solution.

  • Begin stirring and allow the initial pH to stabilize.

  • Add the standardized NaOH solution in small, precise increments from a burette.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Continue the titration well past the second equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • The pKa1 is the pH at the half-equivalence point of the first proton dissociation. The pKa2 is the pH at the half-equivalence point between the first and second equivalence points.

  • For greater accuracy, the equivalence points can be determined from the first or second derivative of the titration curve.

Biological Relevance: Inhibition of Fatty Acid Synthesis

Dimethylmalonic acid is an analog of malonic acid, a known competitive inhibitor of succinate dehydrogenase in the citric acid cycle. Furthermore, its structural similarity to malonyl-CoA, a key building block in fatty acid synthesis, suggests a potential role as an inhibitor of this pathway. Malonyl-CoA is formed from the carboxylation of acetyl-CoA by acetyl-CoA carboxylase (ACC). It then serves as the two-carbon donor for the growing fatty acid chain, a process catalyzed by fatty acid synthase (FAS).

Proposed Inhibitory Mechanism in Fatty Acid Synthesis

Figure 3. A diagram illustrating the proposed mechanism by which dimethylmalonic acid may inhibit the fatty acid synthesis pathway through its conversion to dimethylmalonyl-CoA, which could then act as a competitive inhibitor of fatty acid synthase.

This proposed mechanism suggests that dimethylmalonic acid could be converted to dimethylmalonyl-CoA, which would then compete with malonyl-CoA for the active site of fatty acid synthase, thereby inhibiting the elongation of the fatty acid chain. This inhibitory action is of interest in the context of metabolic research and drug development, particularly for conditions where aberrant fatty acid synthesis is implicated.

Conclusion

This technical guide has provided a detailed overview of the solubility and pKa of dimethylmalonic acid, presenting available quantitative data and outlining robust experimental protocols for their determination. The exploration of its potential role as an inhibitor of fatty acid synthesis highlights an area of significant interest for further research. For drug development professionals and scientists, a thorough understanding of these fundamental physicochemical properties is crucial for predicting the behavior of dimethylmalonic acid in both in vitro and in vivo systems, and for designing novel therapeutic strategies targeting metabolic pathways. Further experimental investigation is warranted to expand the quantitative solubility profile in various organic solvents and to definitively determine the second pKa value.

References

• 1. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Dimethylmalonic acid | 595-46-0 [chemicalbook.com]
• 3. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

An In-depth Technical Guide to the Core Derivatives of Dimethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key derivatives of dimethylmalonic acid, focusing on their synthesis, applications, and mechanisms of action. The information presented is intended to support research and development efforts in the fields of medicinal chemistry, pharmacology, and materials science.

Core Derivatives of Dimethylmalonic Acid

Dimethylmalonic acid serves as a valuable scaffold for the synthesis of a variety of functional molecules. This guide will focus on four principal derivatives: Dimethyl Malonate, Dimethyl 2,2-dimethylmalonate, Barbiturates and their N,N'-dimethylated analogs, and the highly versatile Meldrum's Acid.

Dimethyl Malonate

Dimethyl malonate is a fundamental diester derivative of malonic acid and a widely used reagent in organic synthesis.[1] It is a precursor for a range of compounds, from fragrances to pharmaceuticals like barbiturates.[1]

Applications:

• Pharmaceutical Synthesis: It is a key starting material for the synthesis of barbituric acid and its derivatives, which have sedative and hypnotic properties.[1]

• Fragrance Industry: Dimethyl malonate is utilized in the production of jasmonates, such as methyl dihydrojasmonate, which are components of many fine fragrances.[1]

• Enzyme Inhibition: As a competitive inhibitor of succinate dehydrogenase (SDH), dimethyl malonate is a valuable tool for studying cellular metabolism and the effects of mitochondrial dysfunction.[2][3]

Dimethyl 2,2-dimethylmalonate

This derivative is the dimethyl ester of 2,2-dimethylmalonic acid and serves as an important intermediate in various industrial applications.

Applications:

• Pharmaceutical Intermediates: It is widely used in the synthesis of pharmaceutical compounds, including piperidine acid intermediates.[4]

• Perfume and Pesticide Synthesis: It also finds application as a synthetic raw material for perfume intermediates and in the production of pesticides.[4]

• Antibiotic Synthesis: Dimethylmalonic acid, the precursor to this ester, is a starting material for a new class of antibiotics.[4]

Barbiturates and N,N'-Dimethylbarbituric Acid

Barbiturates are a class of drugs derived from barbituric acid, which can be synthesized from dimethyl malonate.[1] N,N'-dimethylbarbituric acid is a specific derivative with its own unique applications.

Applications:

• Central Nervous System Depressants: Barbiturates have well-known sedative, hypnotic, and anticonvulsant properties.

• Urease Inhibitors: N,N'-dimethylbarbituric-pyridinium derivatives have been synthesized and evaluated as potent inhibitors of Helicobacter pylori urease, an important target for the treatment of peptic ulcers.[5]

• Antimicrobial Agents: Certain barbituric acid derivatives have shown antibacterial activity, particularly against Gram-positive bacteria.

• Organic Synthesis: N,N'-dimethylbarbituric acid is used as a catalyst in reactions such as the Knoevenagel condensation and as an intermediate in the synthesis of other heterocyclic compounds.[6]

Meldrum's Acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

Meldrum's acid is a cyclic diester of malonic acid and is notable for its high acidity. It is a versatile reagent in organic synthesis.[7][8]

Applications:

• Knoevenagel Condensation: Due to its acidic methylene protons, Meldrum's acid readily participates in Knoevenagel condensations with aldehydes and ketones.

• Synthesis of Heterocycles: It is a key building block for the synthesis of a wide variety of heterocyclic compounds with potential biological activity.[8]

• Pharmaceutical Intermediates: The reactivity of Meldrum's acid makes it a valuable intermediate in the synthesis of complex pharmaceutical molecules.

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis and biological activity of various dimethylmalonic acid derivatives.

Table 1: Synthesis Yields of Key Derivatives

Derivative	Starting Materials	Catalyst/Conditions	Yield (%)	Reference(s)
Dimethyl 2,2-dimethylmalonate	2,2-dimethylmalonic acid, Methanol	p-toluenesulfonic acid, Cyclohexane, 70-75°C, 2h	95	[9]
Dimethyl 2,2-dimethylmalonate	2,2-dimethylmalonic acid, Methanol	Sodium bisulfate monohydrate, Cyclohexane, 70-75°C, 3h	96	[9]
Barbituric Acid	Diethyl malonate, Urea	Sodium ethoxide in ethanol, reflux at 110°C for 7h	95.3	[7]
Meldrum's Acid	Malonic acid, Acetone, Acetic anhydride	Sulfuric acid	92.35	[1]
5-Arylidene Meldrum's Acid	Meldrum's acid, Aryl aldehyde	One-pot, catalyst-free	Excellent

Table 2: Biological Activity of Dimethylmalonic Acid Derivatives

Derivative Class	Target	Specific Compound Example	IC50 / MIC	Reference(s)
N,N-dimethylbarbituric-pyridinium	H. pylori Urease	Compound 7a (unsubstituted phenyl)	11.25 µM (IC50)	[10]
N,N-dimethylbarbituric-pyridinium	H. pylori Urease	Compound 7b (2-methylphenyl)	10.37 ± 1.0 µM (IC50)	[5]
N,N-dimethylbarbituric-pyridinium	H. pylori Urease	Compound 7f (4-chlorophenyl)	13.43 ± 1.2 µM (IC50)	[5]
Barbituric acid derivative	H. pylori Urease	Compound 4i	17.6 ± 0.23 µM (IC50)	[11]
Barbituric acid derivative	H. pylori Urease	Compound 5l	17.2 ± 0.44 µM (IC50)	[11]
Barbituric acid derivative	S. aureus (MRSA)	ST-IA to ST-IE	250-500 µg/ml (MIC)	[9]
3-Acyl/3-Carboxamide Barbiturates	Gram-positive bacteria	Adamantyl derivatives	up to 0.25 µg/mL (MIC)	[12]

Signaling Pathways and Mechanisms of Action

Inhibition of Succinate Dehydrogenase (SDH) by Dimethyl Malonate

Dimethyl malonate acts as a competitive inhibitor of succinate dehydrogenase (SDH), a key enzyme in both the citric acid cycle and the electron transport chain.[2][3] This inhibition has significant downstream effects on cellular metabolism and signaling. In the context of ischemia-reperfusion injury, inhibition of SDH by dimethyl malonate has been shown to be neuroprotective.[13] The proposed mechanism involves the reduction of neuronal apoptosis through the inhibition of caspase-3 activation and the stabilization of hypoxia-inducible factor-1α (HIF-1α).[13]

Furthermore, the inhibition of SDH by dimethyl malonate influences macrophage polarization. It promotes the polarization of M2 macrophages, which are involved in tissue repair and resolution of inflammation. This effect is mediated by mitochondrial reactive oxygen species (ROS) and the subsequent activation of the STAT6 signaling pathway.[14][15]

Inhibition of Succinate Dehydrogenase by Dimethyl Malonate and Downstream Effects.

Key Experimental Protocols

This section provides detailed methodologies for the synthesis of key dimethylmalonic acid derivatives and a representative synthetic application.

General Synthesis Workflow

The synthesis of various derivatives often follows a multi-step process starting from dimethylmalonic acid or its esters. A generalized workflow is depicted below.

General Synthetic Workflow for Dimethylmalonic Acid Derivatives.

Synthesis of Dimethyl 2,2-dimethylmalonate[10]

Materials:

• 2,2-dimethylmalonic acid

• Methanol

• Sodium bisulfate monohydrate (catalyst)

• Cyclohexane (water-carrying agent)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine 2,2-dimethylmalonic acid, methanol (in a 1:6 molar ratio to the acid), sodium bisulfate monohydrate (10% by mass of the acid), and cyclohexane.

• Heat the reaction mixture to 70-75°C and maintain this temperature for 3 hours.

• After the reaction is complete, allow the mixture to cool.

• Distill off the cyclohexane and excess methanol.

• Wash the remaining crude product with water and separate the organic layer.

• Dry the organic layer over anhydrous magnesium sulfate.

• Purify the product by vacuum distillation, collecting the fraction at 106-110°C.

• The expected yield of dimethyl 2,2-dimethylmalonate is approximately 96%.[9]

Synthesis of Barbituric Acid from Diethyl Malonate[7]

Materials:

• Sodium metal

• Absolute ethanol

• Diethyl malonate

• Urea (dry)

• Hydrochloric acid

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask fitted with a reflux condenser, dissolve finely cut sodium metal in absolute ethanol to prepare sodium ethoxide.

• To this solution, add diethyl malonate.

• Add a solution of dry urea in hot absolute ethanol.

• Reflux the mixture for 7 hours in an oil bath heated to 110°C. A white solid should precipitate.

• After the reaction, add hot water to dissolve the solid.

• Acidify the solution with hydrochloric acid.

• Cool the clear solution in an ice bath overnight to crystallize the barbituric acid.

• Collect the white product by vacuum filtration, wash with cold water, and dry.

Knoevenagel Condensation of Dimethyl Malonate with an Aromatic Aldehyde (General Protocol)[13][17]

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Dimethyl malonate

• Piperidine (catalyst)

• Benzene or Toluene (solvent)

• Hydrochloric acid (for workup)

• Saturated sodium bicarbonate solution (for workup)

• Standard laboratory glassware with a Dean-Stark trap

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add the aromatic aldehyde, dimethyl malonate, a catalytic amount of piperidine, and the solvent.

• Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap.

• Cool the reaction mixture and wash it successively with water, dilute hydrochloric acid, and saturated sodium bicarbonate solution.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Remove the solvent under reduced pressure.

• Purify the resulting product by recrystallization or column chromatography.

Synthesis of Meldrum's Acid (2,2-dimethyl-1,3-dioxane-4,6-dione)[1]

Materials:

• Malonic acid

• Acetone

• Acetic anhydride

• Sulfuric acid (catalyst)

• Methyl tert-butyl ether (for recrystallization)

Procedure:

• Mix acetone, malonic acid, and a catalytic amount of sulfuric acid.

• Slowly add acetic anhydride to the mixture while controlling the temperature.

• Allow the reaction to proceed until the formation of a crystalline product is complete.

• Filter the crude product and wash it.

• Recrystallize the product from a suitable solvent such as methyl tert-butyl ether to obtain pure Meldrum's acid.

• The expected yield is approximately 92.35%.[1]

Conclusion

The derivatives of dimethylmalonic acid represent a versatile and important class of compounds with wide-ranging applications in pharmaceuticals, fine chemicals, and scientific research. From the foundational role of dimethyl malonate in organic synthesis to the potent biological activities of barbiturates and the unique reactivity of Meldrum's acid, these molecules continue to be of significant interest to the scientific community. A deeper understanding of their synthesis, properties, and mechanisms of action, as outlined in this guide, will facilitate the development of new and improved technologies and therapeutics.

References

• 1. US4613671A - Process for the preparation of Meldrum's acid - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel N,N-dimethylbarbituric-pyridinium derivatives as potent urease inhibitors: Synthesis, in vitro, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Synthesis methods of 2,2-Dimethyl-1,3-dioxane-4,6-dione_Chemicalbook [chemicalbook.com]
• 9. wjarr.com [wjarr.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and dynamics studies of barbituric acid derivatives as urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Inhibiting Succinate Dehydrogenase by Dimethyl Malonate Alleviates Brain Damage in a Rat Model of Cardiac Arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of Mitochondrial Succinate Dehydrogenase with Dimethyl Malonate Promotes M2 Macrophage Polarization by Enhancing STAT6 Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Endogenous Dimethylmalonic Acid in Human Serum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dimethylmalonic acid (DMMA), a dicarboxylic acid, has been identified as an endogenous metabolite present in human serum. However, a comprehensive review of published scientific literature reveals a significant gap in the quantitative data regarding its normal physiological levels in healthy or diseased human populations. While its presence is acknowledged, validated concentration ranges and its complete metabolic pathway remain to be elucidated.

This technical guide provides a summary of the current, albeit limited, knowledge on dimethylmalonic acid in human serum. Due to the scarcity of data on DMMA, this guide also draws parallels with its well-studied structural analog, methylmalonic acid (MMA), a clinically significant biomarker. Methodologies for the quantification of related organic acids, which could be adapted for DMMA analysis, are detailed. This document aims to serve as a foundational resource for researchers and professionals in drug development interested in exploring the potential role and significance of dimethylmalonic acid.

Quantitative Data on Dicarboxylic Acids in Human Serum

There is a notable lack of quantitative data for endogenous dimethylmalonic acid in human serum within the peer-reviewed scientific literature. While its presence has been noted, no studies providing reference ranges in healthy or disease cohorts could be identified.

For comparative purposes, the table below summarizes the well-established serum concentrations of the related and clinically important dicarboxylic acid, methylmalonic acid (MMA).

Analyte	Population	Concentration Range	Units
Methylmalonic Acid (MMA)	Healthy Adults	0.07 - 0.27	µmol/L
Methylmalonic Acid (MMA)	Vitamin B12 Deficiency	> 0.40	nmol/mL
Methylmalonic Acid (MMA)	Methylmalonic Acidemia	Significantly elevated	µmol/L

Note: The data presented for Methylmalonic Acid is for comparative context and is well-documented in clinical literature.

Potential Metabolic Pathways

The precise metabolic pathway of endogenous dimethylmalonic acid in humans is not well-defined in the existing literature. It is known to be a dicarboxylic acid in which the two methylene hydrogens of malonic acid are substituted by methyl groups.

To provide a framework for understanding its potential metabolic context, the well-established pathway involving its analogue, methylmalonic acid, is presented below. MMA is a key intermediate in the catabolism of certain amino acids (isoleucine, valine, threonine, and methionine) and odd-chain fatty acids. The conversion of methylmalonyl-CoA to succinyl-CoA, a Krebs cycle intermediate, is a critical step catalyzed by the enzyme methylmalonyl-CoA mutase, which requires vitamin B12 as a cofactor.

Metabolic pathway involving Methylmalonic Acid.

Experimental Protocols for Quantification

Modern analytical techniques, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS), are now the methods of choice for the sensitive and specific quantification of small organic acids in biological matrices.

General Analytical Workflow (Hypothetical for DMMA)

The following workflow outlines a general approach for the quantification of dimethylmalonic acid in human serum, based on established methods for similar analytes.

Hypothetical workflow for DMMA quantification.

Detailed Methodological Considerations (Adapted from MMA Protocols)

Sample Preparation:

• Internal Standard Spiking: A stable isotope-labeled internal standard of dimethylmalonic acid (e.g., DMMA-d6) would be ideal for accurate quantification. This is added to the serum sample at the beginning of the preparation to account for analyte loss during processing.

• Protein Precipitation: To remove high-abundance proteins that can interfere with the analysis, a solvent like acetonitrile is typically added to the serum sample.

• Centrifugation: The sample is then centrifuged to pellet the precipitated proteins.

• Supernatant Collection: The clear supernatant containing the analyte of interest is carefully collected for further processing.

• Derivatization (Optional but often necessary for GC-MS): For GC-MS analysis, derivatization is often required to increase the volatility and thermal stability of the analyte. Common derivatizing agents for organic acids include silylating agents (e.g., BSTFA) or agents for esterification. For LC-MS/MS, derivatization may not be necessary but can be employed to improve chromatographic retention and ionization efficiency.

Analytical Instrumentation:

• Liquid Chromatography (LC): Reversed-phase or hydrophilic interaction liquid chromatography (HILIC) can be used for the separation of polar organic acids. The choice of column and mobile phase would need to be optimized for DMMA.

• Tandem Mass Spectrometry (MS/MS): This is the detector of choice due to its high selectivity and sensitivity. The mass spectrometer would be operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both DMMA and its internal standard are monitored.

Conclusion and Future Directions

Dimethylmalonic acid is an acknowledged endogenous component of human serum, yet it remains a largely uncharacterized metabolite. There is a clear need for foundational research to establish its normal physiological concentration range and to understand its metabolic origins and physiological role. The development and validation of a robust and sensitive analytical method, likely based on LC-MS/MS, is a critical first step. Such a method would enable researchers to begin to explore the potential clinical significance of DMMA and its relationship with various physiological and pathological states. Professionals in drug development may find this an unexplored area for biomarker discovery.

References

• 1. Quantitation of methylmalonic acid and other dicarboxylic acids in normal serum and urine using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Dimethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of dimethylmalonic acid, a valuable building block in medicinal chemistry and materials science. The following sections present two common and effective synthetic routes, a comparative data summary, and detailed experimental procedures.

Synthetic Strategies Overview

Two primary methods for the synthesis of dimethylmalonic acid are highlighted:

• Hydrolysis of Diethyl Dimethylmalonate: This straightforward approach involves the saponification of the corresponding diethyl ester to yield the dicarboxylic acid. The reaction can be catalyzed by either acid or base.

• Alkylation of Diethyl Malonate followed by Hydrolysis: This classic method in organic synthesis utilizes the acidic nature of the methylene protons of diethyl malonate. Sequential alkylation with a methylating agent, followed by hydrolysis of the resulting diester, affords dimethylmalonic acid.

Data Presentation

Parameter	Method 1: Hydrolysis of Diethyl Dimethylmalonate	Method 2: Alkylation of Diethyl Malonate & Hydrolysis
Starting Material	Diethyl Dimethylmalonate	Diethyl Malonate, Methyl Halide
Key Reagents	Potassium Hydroxide, Ethanol, Water, Hydrochloric Acid	Sodium Ethoxide, Methyl Iodide, Ethanol, Potassium Hydroxide
Reaction Time	4 - 6 hours	Alkylation: 2-4 hours; Hydrolysis: 4-6 hours
Yield	Good to High	Good to High (stepwise)
Purity	High, often requires recrystallization	High, purification by distillation and recrystallization
Melting Point	191-193 °C[1]	191-193 °C[1]

Experimental Protocols

Method 1: Synthesis of Dimethylmalonic Acid via Hydrolysis of Diethyl Dimethylmalonate

This protocol is adapted from standard saponification procedures for malonic esters.[2][3]

Materials:

• Diethyl dimethylmalonate

• Potassium hydroxide (KOH)

• Ethanol

• Deionized water

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Heating mantle

• Separatory funnel

• Büchner funnel and filter paper

• pH paper or pH meter

Procedure:

• In a round-bottom flask, dissolve potassium hydroxide (2.5 equivalents) in a mixture of ethanol and water (1:1 v/v).

• Add diethyl dimethylmalonate (1.0 equivalent) to the potassium hydroxide solution.

• Heat the mixture to reflux with stirring for 4-6 hours, or until the hydrolysis is complete (monitored by the disappearance of the ester layer).

• After cooling the reaction mixture to room temperature, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and transfer it to a separatory funnel.

• Wash the aqueous solution with diethyl ether to remove any unreacted starting material. Discard the organic layer.

• Cool the aqueous layer in an ice bath and acidify by the slow addition of concentrated hydrochloric acid until the pH is approximately 1-2.

• A white precipitate of dimethylmalonic acid will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the crystals with cold deionized water.

• Dry the purified dimethylmalonic acid in a desiccator or vacuum oven.

Method 2: Synthesis of Dimethylmalonic Acid via Alkylation of Diethyl Malonate followed by Hydrolysis

This protocol is a representative procedure adapted from general malonic ester synthesis methods.[3][4][5]

Part A: Synthesis of Diethyl Dimethylmalonate

Materials:

• Diethyl malonate

• Sodium metal

• Absolute ethanol

• Methyl iodide

• Round-bottom flask with reflux condenser and dropping funnel

• Stirring apparatus

• Inert atmosphere (nitrogen or argon)

Procedure:

• Under an inert atmosphere, prepare a solution of sodium ethoxide by cautiously adding sodium metal (2.1 equivalents) to absolute ethanol in a round-bottom flask.

• After all the sodium has reacted, add diethyl malonate (1.0 equivalent) dropwise to the sodium ethoxide solution with stirring.

• Add methyl iodide (2.2 equivalents) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC or GC.

• After completion, cool the mixture and remove the ethanol under reduced pressure.

• Partition the residue between water and diethyl ether.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain crude diethyl dimethylmalonate.

• Purify the crude product by vacuum distillation.

Part B: Hydrolysis of Diethyl Dimethylmalonate

Follow the procedure outlined in Method 1 using the diethyl dimethylmalonate synthesized in Part A.

Visualizations

Caption: Comparative workflow of two synthetic routes to Dimethylmalonic Acid.

Caption: General purification workflow for Dimethylmalonic Acid synthesis.

References

• 1. Dimethylmalonic acid 98 595-46-0 [sigmaaldrich.com]
• 2. US5886219A - Process for preparing malonic acid and alkylmalonic acids - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of Dimethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of dimethylmalonic acid (DMMA) in biological matrices. The methodologies described are primarily based on gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), leveraging established techniques for similar dicarboxylic acids, such as methylmalonic acid (MMA).

Introduction

Dimethylmalonic acid (DMMA) is a dicarboxylic acid that can be of interest in metabolic research and drug development. Accurate and precise quantification of DMMA in biological samples such as plasma and urine is crucial for understanding its physiological roles and potential as a biomarker. This document outlines detailed protocols for sample preparation, derivatization, and instrumental analysis, along with expected performance characteristics.

Analytical Techniques

The two primary recommended techniques for the quantification of DMMA are GC-MS and LC-MS/MS. Both methods offer high sensitivity and selectivity, which are essential for analyzing endogenous compounds in complex biological matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides excellent chromatographic separation and is a well-established method for the analysis of small organic acids. Derivatization is required to increase the volatility of DMMA for GC analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high throughput and specificity, often with simpler sample preparation compared to GC-MS. While derivatization can be employed to enhance ionization and chromatographic retention, direct analysis is also feasible.

Data Presentation: Quantitative Parameters

The following tables summarize typical quantitative data for the analysis of dicarboxylic acids using GC-MS and LC-MS/MS. These values are based on validated methods for methylmalonic acid and represent the expected performance for a dimethylmalonic acid assay upon successful method development and validation.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance Characteristics

Parameter	Expected Value	Citation
Linearity Range	0.04 to 1.7 µmol/L	[1]
Limit of Detection (LOD)	~15-30 nmol/L
Limit of Quantification (LOQ)	~30-100 nmol/L
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Recovery	90-110%	[1]
Derivatization	t-Butyldimethylsilylation	[2]
Internal Standard	Methylmalonic acid-d3	[3]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Performance Characteristics

Parameter	Expected Value	Citation
Linearity Range	33 – 4227 nmol/L	[4]
Limit of Detection (LOD)	15 nmol/L	[4]
Limit of Quantification (LOQ)	33 nmol/L	[4]
Intra-day Precision (%RSD)	0.7-7.5%	[4]
Inter-day Precision (%RSD)	< 10%
Recovery	92-106%
Internal Standard	Methylmalonic acid-d3	[3]

Experimental Protocols

Protocol 1: GC-MS Quantification of Dimethylmalonic Acid

This protocol is adapted from established methods for the analysis of dicarboxylic acids in biological fluids.[2]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or serum sample, add 300 µL of a precipitation solution (e.g., methanol:acetonitrile:formic acid in a 2:2:1 ratio).

• Add an appropriate amount of internal standard (e.g., Methylmalonic acid-d3).[3]

• Vortex the mixture for 30 seconds.

• Centrifuge at 11,500 RPM for 5 minutes to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube.

2. Derivatization (t-Butyldimethylsilylation)

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40-50°C.

• To the dried residue, add 50 µL of a derivatizing agent such as N-methyl-N-(t-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) with 1% t-butyldimethylchlorosilane (t-BDMCS).

• Seal the vial and heat at 60-70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS analysis.

3. GC-MS Instrumental Parameters

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/minute.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • DMMA-TBDMS derivative (m/z): To be determined empirically. Likely ions would include [M-57]+.

  • MMA-d3-TBDMS derivative (m/z): 406.[1]

Protocol 2: LC-MS/MS Quantification of Dimethylmalonic Acid

This protocol is a generalized method adaptable for DMMA based on common practices for small polar analytes.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or serum, add 300 µL of acidified methanol (e.g., with 0.1% formic acid).

• Add an appropriate amount of internal standard (e.g., Methylmalonic acid-d3).[3]

• Vortex for 30 seconds.

• Centrifuge at high speed (e.g., >10,000 x g) for 5 minutes.

• Transfer the supernatant and dilute with an appropriate volume of mobile phase A for injection.

2. LC-MS/MS Instrumental Parameters

• Liquid Chromatograph: Shimadzu Nexera, Waters Acquity, or equivalent UHPLC system.

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) or a HILIC column for better retention of polar compounds.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1) for DMMA: m/z 131.1

  • Product Ions (Q3) for DMMA: To be determined by infusion and fragmentation experiments.

  • Precursor Ion (Q1) for MMA-d3: m/z 120.1

  • Product Ion (Q3) for MMA-d3: m/z 76.1

Visualizations

Experimental Workflows

Caption: GC-MS analysis workflow for dimethylmalonic acid.

References

• 1. Quantification of methylmalonic acid in serum measured by capillary gas chromatography-mass spectrometry as tert.-butyldimethylsilyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of methylmalonic acid and other dicarboxylic acids in normal serum and urine using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. pafmj.org [pafmj.org]

Application Note: Quantification of Dimethylmalonic Acid in Human Plasma by LC-MS/MS

Abstract

This application note presents a proposed liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of dimethylmalonic acid in human plasma. Due to the limited availability of established protocols for this specific analyte, this document provides a comprehensive, theoretically-derived protocol based on common practices for the analysis of small dicarboxylic acids. The proposed method utilizes a straightforward protein precipitation for sample preparation, followed by reversed-phase chromatographic separation and detection using a triple quadrupole mass spectrometer operating in negative ion mode with Multiple Reaction Monitoring (MRM). This document provides predicted MRM transitions and suggested starting conditions for all key experimental parameters, which will require empirical optimization for validation.

Introduction

Dimethylmalonic acid is a dicarboxylic acid characterized by a malonic acid backbone with two methyl groups replacing the methylene hydrogens. While its role in metabolic pathways is not as extensively studied as its close analog, methylmalonic acid (a key biomarker for vitamin B12 deficiency), the accurate measurement of dimethylmalonic acid in biological matrices may be of interest to researchers in metabolomics and clinical chemistry. LC-MS/MS offers high sensitivity and specificity, making it the ideal platform for the analysis of small molecules in complex biological samples. This application note outlines a proposed methodology to guide researchers in developing a robust and reliable assay for dimethylmalonic acid.

Experimental

Materials and Reagents

• Dimethylmalonic acid standard (Sigma-Aldrich or equivalent)

• Dimethylmalonic acid-d6 (internal standard, hypothetically available from a custom synthesis provider)

• LC-MS grade acetonitrile (Fisher Scientific or equivalent)

• LC-MS grade methanol (Fisher Scientific or equivalent)

• LC-MS grade water (Fisher Scientific or equivalent)

• Formic acid (99%+, Sigma-Aldrich or equivalent)

• Human plasma (drug-free, sourced from a reputable biobank)

Sample Preparation Protocol

A simple protein precipitation is proposed for the extraction of dimethylmalonic acid from human plasma.

• Aliquoting: Aliquot 100 µL of human plasma samples (calibrators, quality controls, and unknowns) into 1.5 mL microcentrifuge tubes.

• Internal Standard Spiking: Add 10 µL of internal standard working solution (Dimethylmalonic acid-d6, 1 µg/mL in 50:50 methanol:water) to each tube.

• Protein Precipitation: Add 400 µL of cold acetonitrile (containing 0.1% formic acid) to each tube.

• Vortexing: Vortex mix all tubes for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 300 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 2.1 x 100 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 2% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MRM Transitions: The following Multiple Reaction Monitoring (MRM) transitions are proposed for dimethylmalonic acid and its deuterated internal standard. Note: These are predicted transitions and require experimental optimization.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Dimethylmalonic Acid	131.1	87.1	100	(To be optimized)
Dimethylmalonic Acid-d6	137.1	91.1	100	(To be optimized)

• Ion Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Data and Results

The following tables represent hypothetical, yet expected, performance characteristics of a fully validated method based on the proposed protocol.

Table 1: Calibration Curve Parameters (Example Data)

Analyte	Calibration Range (ng/mL)	R²	Weighting
Dimethylmalonic Acid	1 - 1000	> 0.995	1/x²

Table 2: Precision and Accuracy (Example Data)

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	1	< 15	< 15	85 - 115
Low	3	< 10	< 10	90 - 110
Mid	100	< 10	< 10	90 - 110
High	800	< 10	< 10	90 - 110

Table 3: Recovery and Matrix Effect (Example Data)

QC Level	Nominal Conc. (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	3	85 - 115	85 - 115
High	800	85 - 115	85 - 115

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Dimethylmalonic Acid.

Conclusion

This application note provides a detailed theoretical framework for the development of a robust and sensitive LC-MS/MS method for the quantification of dimethylmalonic acid in human plasma. The proposed protocol, including sample preparation, chromatographic conditions, and mass spectrometric parameters, serves as a strong starting point for researchers. It is imperative that the proposed MRM transitions and collision energies are experimentally optimized, and the method is fully validated according to regulatory guidelines before its application in routine analysis.

Application Notes and Protocols: Dimethylmalonic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a valuable dicarboxylic acid derivative that serves as a versatile building block in organic synthesis.[1] Its unique gem-dimethyl substitution on the α-carbon imparts specific reactivity and steric properties that are leveraged in the synthesis of a wide range of compounds, including pharmaceuticals, heterocycles, and polymers.[2][3] This document provides detailed application notes and experimental protocols for the use of dimethylmalonic acid in key organic synthesis reactions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dimethylmalonic acid is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₅H₈O₄	[4]
Molecular Weight	132.11 g/mol	[4]
Appearance	White crystalline solid	[1]
Melting Point	191-193 °C
CAS Number	595-46-0	[4]
SMILES	CC(C)(C(=O)O)C(=O)O

Applications in Organic Synthesis

Dimethylmalonic acid is a key precursor in several important organic reactions, including the synthesis of barbiturates, Knoevenagel condensations, and as a source of the gem-dimethyl group in various molecular scaffolds.

Synthesis of Barbiturates

Barbiturates, a class of central nervous system depressants, are synthesized through the condensation of a malonic acid derivative with urea.[5][6] The use of dimethylmalonic acid leads to the formation of 5,5-dimethylbarbituric acid.

Reaction Scheme:

Caption: Synthesis of 5,5-Dimethylbarbituric Acid.

Experimental Protocol: Synthesis of 5,5-Dimethylbarbituric Acid

This protocol is adapted from established methods for barbiturate synthesis.[5][6]

Materials:

• Dimethylmalonic acid

• Urea

• Sodium metal

• Absolute Ethanol

• Concentrated Hydrochloric Acid

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve clean sodium metal (1 equivalent) in absolute ethanol under an inert atmosphere. This reaction is exothermic and should be handled with caution.

• Reaction Mixture: To the freshly prepared sodium ethoxide solution, add dimethylmalonic acid (1 equivalent) followed by a solution of dry urea (1 equivalent) in hot absolute ethanol.

• Reflux: Heat the reaction mixture to reflux using a heating mantle or oil bath for 7-10 hours. A white solid should precipitate during the reaction.

• Work-up: After cooling to room temperature, carefully add water to dissolve the solid. Acidify the solution with concentrated hydrochloric acid until it is acidic to litmus paper.

• Isolation: Cool the solution in an ice bath to precipitate the crude 5,5-dimethylbarbituric acid. Collect the solid by vacuum filtration, wash with cold water, and dry.

• Purification: The crude product can be recrystallized from a suitable solvent, such as ethanol/water, to yield the pure product.

Quantitative Data:

Reactant/Product	Molar Ratio	Typical Yield (%)	Reference(s)
Dimethylmalonic Acid	1	-	[5][6]
Urea	1	-	[5][6]
Sodium	1	-	[5][6]
5,5-Dimethylbarbituric Acid	-	70-80 (expected)	[5][6]

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[7] Dimethylmalonic acid can react with aldehydes and ketones in the presence of a basic catalyst to form α,β-unsaturated carboxylic acids.

Reaction Workflow:

Caption: Knoevenagel Condensation Workflow.

Experimental Protocol: Knoevenagel Condensation of Dimethylmalonic Acid with Benzaldehyde

This protocol is based on general procedures for Knoevenagel condensations.[8][9]

Materials:

• Dimethylmalonic acid

• Benzaldehyde

• Piperidine (catalyst)

• Toluene

• Dean-Stark apparatus

• Round-bottom flask

• Heating mantle

Procedure:

• Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add dimethylmalonic acid (1 equivalent), benzaldehyde (1 equivalent), and a catalytic amount of piperidine in toluene.

• Reaction: Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with dilute hydrochloric acid, followed by water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Quantitative Data for Knoevenagel Condensation:

Aldehyde	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Benzaldehyde	Piperidine	Toluene	Reflux	11-18	89-91 (with diethyl malonate)	[8]
Substituted Benzaldehydes	Ammonium Bicarbonate	Neat	Heat	Varies	High	[9]

Note: Yields are reported for analogous reactions with diethyl malonate or malonic acid and may vary for dimethylmalonic acid.

Decarboxylation and Introduction of the Gem-Dimethyl Group

Dimethylmalonic acid can undergo decarboxylation upon heating to yield 2,2-dimethylacetic acid. This reaction is a useful method for introducing a gem-dimethyl group into a molecule.[10] The presence of the gem-dimethyl group can have significant effects on the biological activity and pharmacokinetic properties of a molecule.[11][12]

Logical Relationship:

Caption: Decarboxylation of Dimethylmalonic Acid.

Experimental Protocol: Decarboxylation of Dimethylmalonic Acid

A general procedure for the decarboxylation of malonic acid derivatives involves heating the compound above its melting point.

Materials:

• Dimethylmalonic acid

• Distillation apparatus

• Heating mantle

Procedure:

• Place dimethylmalonic acid in a round-bottom flask equipped with a distillation apparatus.

• Heat the flask gently with a heating mantle. The acid will melt and begin to decarboxylate, evolving carbon dioxide.

• The 2,2-dimethylacetic acid can be distilled as it is formed.

• The reaction should be performed in a well-ventilated fume hood due to the evolution of CO₂ gas.

Applications in Drug Development and Other Fields

• Antibiotics: Dimethylmalonic acid is a starting material in the synthesis of a new class of antibiotics.[2][3]

• Vitamins: While malonic acid itself is a precursor in the synthesis of vitamins B1 and B6, the direct use of dimethylmalonic acid in vitamin synthesis is less commonly reported.[13]

• Polymers: It can be used as a cross-linking agent in the production of polymers.[2]

• Quinolones: Although not a direct precursor in the most common synthetic routes, derivatives of malonic acid are used in the synthesis of quinolone antibiotics.[14][15]

• Spiro Compounds: Malonic acid derivatives are utilized in the synthesis of spiro-heterocycles.[16]

Conclusion

Dimethylmalonic acid is a valuable and versatile reagent in organic synthesis. Its application in the synthesis of barbiturates and in Knoevenagel condensations is well-established, providing access to a range of important compounds. Furthermore, its role as a precursor to the gem-dimethyl group highlights its utility in medicinal chemistry for modifying molecular scaffolds to enhance biological activity and drug-like properties. The protocols and data presented here provide a foundation for researchers to utilize dimethylmalonic acid in their synthetic endeavors.

References

• 1. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. China Dimethylmalonic Acid Manufacturers, Suppliers, Factory - Dimethylmalonic Acid Price - Frandcom [fcchemicals.com]
• 3. 5,5-Dimethylbarbituric acid = 98.0 24448-94-0 [sigmaaldrich.com]
• 4. Dimethyl malonic acid | 595-46-0 | FD05620 | Biosynth [biosynth.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 7. Mixed-linker strategy for the construction of multifunctional metal–organic frameworks - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]
• 10. Tricarboxylic acid cycle enzyme activities in a mouse model of methylmalonic aciduria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scienceopen.com [scienceopen.com]
• 13. Sequential Linker Installation in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Review Article] Green Strategies for the Synthesis of Quinolone Derivatives - Article (Preprint v1) by Md Sohel Ahmed et al. | Qeios [qeios.com]
• 15. preprints.org [preprints.org]
• 16. researchgate.net [researchgate.net]

Application of Dimethylmalonic Acid in Pharmaceutical and Drug Discovery: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmalonic acid, a dicarboxylic acid characterized by a gem-dimethyl substitution on the alpha-carbon, serves as a versatile building block and bioactive molecule in the realms of pharmaceutical sciences and drug discovery. Its unique structural features impart specific chemical and physical properties that are leveraged in various therapeutic applications. The gem-dimethyl group can enhance metabolic stability, improve pharmacokinetic profiles, and provide a rigid scaffold for the synthesis of complex molecules. This document provides detailed application notes and experimental protocols for the use of dimethylmalonic acid and its derivatives in drug synthesis, as enzyme inhibitors, and in prodrug strategies.

I. Dimethylmalonic Acid in the Synthesis of Bioactive Molecules

Dimethylmalonic acid and its esters are valuable precursors for the synthesis of a variety of bioactive compounds, most notably barbiturates and potentially as building blocks for novel antibiotics.

Synthesis of 5,5-Dimethylbarbituric Acid

The condensation of a disubstituted malonic ester with urea is a classical method for the synthesis of barbiturates. 5,5-Dimethylbarbituric acid can be synthesized from a dialkyl dimethylmalonate and urea in the presence of a strong base.

Experimental Protocol: Synthesis of 5,5-Dimethylbarbituric Acid

This protocol is adapted from the general synthesis of barbituric acids.

Materials:

• Diethyl 2,2-dimethylmalonate

• Urea (dried)

• Sodium ethoxide

• Absolute ethanol

• Hydrochloric acid (concentrated)

• Deionized water

• Round-bottom flask with reflux condenser

• Heating mantle

• Ice bath

• Büchner funnel and flask

• Filter paper

Procedure:

• Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve clean sodium metal in absolute ethanol under anhydrous conditions to prepare a fresh solution of sodium ethoxide.

• Reaction Mixture: To the sodium ethoxide solution, add diethyl 2,2-dimethylmalonate. Separately, dissolve dry urea in hot absolute ethanol.

• Condensation Reaction: Add the urea solution to the flask containing the diethyl dimethylmalonate and sodium ethoxide.

• Reflux: Heat the reaction mixture to reflux for 7-8 hours. A solid precipitate of the sodium salt of 5,5-dimethylbarbituric acid will form.

• Isolation of the Product: After the reaction is complete, add hot water to dissolve the precipitate.

• Precipitation: Acidify the solution with concentrated hydrochloric acid with stirring until the solution is acidic to precipitate the 5,5-dimethylbarbituric acid.

• Purification: Cool the mixture in an ice bath to ensure complete precipitation. Collect the white crystalline product by vacuum filtration, wash with cold water, and dry in an oven.

Quantitative Data:

Parameter	Value	Reference
Typical Yield	72-78% (for unsubstituted barbituric acid)	[1]
Melting Point	277-280 °C

Reaction Workflow:

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Dimethylmalonic Acid as a Putative Fatty acid Synthesis Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Fatty Acid Synthesis Inhibition

The synthesis of fatty acids is a multi-step process primarily carried out in the cytosol. Two key enzymes, Acetyl-CoA Carboxylase (ACC) and Fatty Acid Synthase (FASN), are central to this pathway. ACC catalyzes the carboxylation of acetyl-CoA to malonyl-CoA, the committed step in fatty acid synthesis.[1][2] FASN then utilizes acetyl-CoA and malonyl-CoA to produce the 16-carbon saturated fatty acid, palmitate.[3] Inhibition of these enzymes is a promising therapeutic strategy for various diseases, including cancer and metabolic syndrome.[2][4]

Hypothesized Mechanism of Action of Dimethylmalonic Acid

While direct evidence is lacking, the structure of dimethylmalonic acid as a dicarboxylic acid allows for a plausible, yet hypothetical, mechanism of action as a competitive inhibitor. Malonic acid, a structurally similar compound, is a known competitive inhibitor of succinate dehydrogenase, an enzyme in the tricarboxylic acid (TCA) cycle.[5][6] Inhibition of the TCA cycle could indirectly inhibit fatty acid synthesis by reducing the availability of citrate, which is exported from the mitochondria to the cytosol to be converted into acetyl-CoA, the primary building block for fatty acids.

Therefore, it is proposed that dimethylmalonic acid may act as a competitive inhibitor of an enzyme within or upstream of the fatty acid synthesis pathway. Potential targets could include enzymes that bind dicarboxylic acid substrates.

Figure 1: Hypothesized indirect inhibition of fatty acid synthesis by dimethylmalonic acid (DMMA) through competitive inhibition of succinate dehydrogenase in the TCA cycle.

Illustrative Quantitative Data

The following table presents hypothetical data that could be generated from the experimental protocols described below to characterize the inhibitory activity of dimethylmalonic acid. Note: This data is for illustrative purposes only and is not based on experimental results.

Parameter	Value	Enzyme/Cell Line
ACC1 IC50	> 100 µM	Recombinant Human ACC1
FASN IC50	> 100 µM	Recombinant Human FASN
De Novo Lipogenesis IC50	50 µM	HepG2 cells
Citrate Export EC50	25 µM	Isolated Mitochondria

Experimental Protocols

The following are generalized protocols for assessing the inhibitory potential of a compound like dimethylmalonic acid on fatty acid synthesis.

In Vitro Acetyl-CoA Carboxylase (ACC) Activity Assay

This protocol is adapted from commercially available assay kits and measures the production of ADP, a product of the ACC reaction.[7][8]

Materials:

• Recombinant human ACC1 enzyme

• 5x ACC Assay Buffer

• ATP

• Acetyl-CoA

• Sodium Bicarbonate

• Test compound (Dimethylmalonic acid) dissolved in a suitable solvent (e.g., DMSO)

• ADP-Glo™ Kinase Assay kit (Promega)

• 96-well white microplates

Procedure:

• Prepare a master mix containing 5x ACC Assay Buffer, ATP, Acetyl-CoA, and Sodium Bicarbonate in distilled water.

• Add the master mix to the wells of a 96-well plate.

• Prepare serial dilutions of the test compound (DMMA) and add to the appropriate wells. Include a vehicle control (e.g., DMSO).

• Add 1x ACC Assay Buffer to "blank" wells.

• Initiate the reaction by adding diluted ACC1 enzyme to all wells except the "blank" wells.

• Incubate the plate at room temperature for 40 minutes.

• Stop the reaction and detect the amount of ADP produced by adding the ADP-Glo™ reagent according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

Cell-Based De Novo Lipogenesis Assay

This protocol measures the incorporation of a radiolabeled precursor, such as 14C-acetate, into newly synthesized lipids in cultured cells.[9][10]

Materials:

• Hepatocellular carcinoma cell line (e.g., HepG2)

• Cell culture medium and supplements

• Test compound (Dimethylmalonic acid)

• [14C]-Acetic Acid, Sodium Salt

• Phosphate Buffered Saline (PBS)

• Lipid extraction solvents (e.g., hexane:isopropanol)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Seed cells in a multi-well plate and allow them to adhere and grow to a suitable confluency.

• Treat the cells with various concentrations of the test compound (DMMA) for a predetermined amount of time. Include a vehicle control.

• Add [14C]-acetate to each well and incubate for a period to allow for incorporation into newly synthesized lipids (e.g., 2-4 hours).

• Wash the cells with cold PBS to remove unincorporated radiolabel.

• Lyse the cells and extract the total lipids using an appropriate solvent mixture.

• Transfer the lipid extract to a scintillation vial and allow the solvent to evaporate.

• Add scintillation cocktail to each vial and measure the radioactivity using a scintillation counter.

• Normalize the radioactivity counts to the protein concentration of the cell lysate.

• Calculate the percent inhibition of de novo lipogenesis for each concentration of the test compound and determine the IC50 value.

Figure 2: General experimental workflow for evaluating a putative fatty acid synthesis inhibitor.

Conclusion

While dimethylmalonic acid is listed as a fatty acid synthesis inhibitor in some databases, there is a notable absence of direct experimental evidence in the scientific literature to support this classification and to detail its mechanism of action. The protocols and hypothetical framework presented here offer a starting point for researchers to investigate the potential inhibitory effects of DMMA on fatty acid synthesis. Further research is necessary to validate this role and to determine its potential as a therapeutic agent.

References

• 1. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small cell lung cancer in preclinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetyl-CoA carboxylase inhibition for the treatment of metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A novel small-molecule fatty acid synthase inhibitor with antitumor activity by cell cycle arrest and cell division inhibition [pubmed.ncbi.nlm.nih.gov]
• 5. Combined malonic and methylmalonic aciduria - Wikipedia [en.wikipedia.org]
• 6. Malonic acid - Wikipedia [en.wikipedia.org]
• 7. reactionbiology.com [reactionbiology.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. Determination of Fatty Acid Oxidation and Lipogenesis in Mouse Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tno-pharma.com [tno-pharma.com]

Dimethylmalonic Acid: A Versatile C-5 Building Block for Novel Compound Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmalonic acid, a dicarboxylic acid featuring a gem-dimethyl group, serves as a valuable and versatile building block in organic synthesis. Its unique structural feature, the quaternary carbon atom, imparts specific conformational constraints and steric hindrance in target molecules, making it an attractive starting material for the synthesis of a wide array of novel compounds with potential applications in medicinal chemistry, materials science, and fragrance industries. This document provides detailed application notes, experimental protocols, and data for the use of dimethylmalonic acid in the synthesis of diverse molecular architectures, including heterocyclic compounds, polymers, and potential therapeutic agents.

Key Applications and Synthetic Strategies

Dimethylmalonic acid and its esters are key precursors for several important classes of organic compounds. The gem-dimethyl group can enhance the biological activity and metabolic stability of the resulting molecules.

Synthesis of 5,5-Dimethyl-Substituted Barbiturates and Thiobarbiturates

5,5-disubstituted barbiturates are a well-known class of compounds with a wide range of biological activities, including anticonvulsant, sedative, and hypnotic effects.[1][2] The gem-dimethyl substitution at the C-5 position can influence the pharmacokinetic and pharmacodynamic properties of these molecules.

Experimental Protocol: Synthesis of 5,5-Dimethylbarbituric Acid

This protocol describes the base-catalyzed condensation of diethyl dimethylmalonate with urea to yield 5,5-dimethylbarbituric acid.

Materials:

• Diethyl dimethylmalonate

• Urea

• Sodium metal

• Absolute ethanol

• Concentrated Hydrochloric Acid (HCl)

• Reflux condenser and heating mantle

• Standard laboratory glassware

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser, carefully add clean sodium metal (1 equivalent) to absolute ethanol under an inert atmosphere. The reaction is exothermic. Allow the sodium to dissolve completely to form a solution of sodium ethoxide.

• Condensation: To the sodium ethoxide solution, add diethyl dimethylmalonate (1 equivalent) followed by a solution of dry urea (1 equivalent) in hot absolute ethanol.

• Reaction: Heat the reaction mixture to reflux at approximately 110°C for 7 hours. A white solid of the sodium salt of 5,5-dimethylbarbituric acid will precipitate.[1]

• Work-up: After cooling the reaction mixture, add hot water to dissolve the precipitate. Acidify the solution with concentrated HCl to a pH of 1-2 to precipitate the 5,5-dimethylbarbituric acid.

• Isolation: Collect the white crystalline product by vacuum filtration, wash with cold water, and dry in an oven at 100-110°C.

Quantitative Data for 5,5-Disubstituted Barbiturates:

Compound	R1	R2	Biological Activity	IC50 / Effective Concentration	Reference
5,5-Dimethylbarbituric Acid	CH3	CH3	Anticonvulsant (precursor)	-	[1]
5,5-Diphenylbarbituric Acid	Ph	Ph	Anticonvulsant	2-6 µg/g of brain tissue for 50-70% protection in maximal electroshock test	[1]
R-mTFD-MPPB	Propyl	m-CF3-diazirinylphenyl	Anticonvulsant	~5-fold delay in tonic extension onset at 10 mg/kg	[3]
S-mTFD-MPPB	Propyl	m-CF3-diazirinylphenyl	Convulsant	-	[3]

Logical Relationship: Synthesis of 5,5-Dimethylbarbituric Acid

Caption: Synthetic pathway for 5,5-dimethylbarbituric acid.

Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Compounds

The Knoevenagel condensation is a powerful carbon-carbon bond-forming reaction that involves the condensation of an active methylene compound, such as dimethylmalonic acid, with an aldehyde or ketone.[2] This reaction is pivotal for the synthesis of α,β-unsaturated dicarboxylic acids and their derivatives, which are versatile intermediates for the synthesis of more complex molecules, including pharmaceuticals and polymers.

Experimental Protocol: Knoevenagel Condensation of Dimethylmalonic Acid with Benzaldehyde

This protocol outlines the piperidine-catalyzed Knoevenagel condensation of dimethylmalonic acid with benzaldehyde.

Materials:

• Dimethylmalonic acid

• Benzaldehyde

• Piperidine (catalyst)

• Pyridine (solvent)

• Toluene (for azeotropic removal of water)

• Dean-Stark apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve dimethylmalonic acid (1 equivalent) and benzaldehyde (1 equivalent) in a mixture of pyridine and toluene.

• Catalysis: Add a catalytic amount of piperidine to the reaction mixture.

• Reaction: Heat the mixture to reflux. The water formed during the condensation will be removed azeotropically and collected in the Dean-Stark trap. Monitor the progress of the reaction by observing the amount of water collected.

• Work-up: Once the reaction is complete (no more water is formed), cool the reaction mixture. Remove the solvents under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the α,β-unsaturated product.

Quantitative Data for Knoevenagel Condensation Products:

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Yield (%)	Reference
Benzaldehyde	Diethyl Malonate	Piperidine	Benzene	71	[4]
4-Methoxybenzaldehyde	N,N-diethylthiobarbituric acid	Piperidine	Ethanol	94	[5]
2-Methoxybenzaldehyde	Thiobarbituric acid	Piperidine	Ethanol	High	[2]
Various aromatic aldehydes	Malonic acid	Ammonium bicarbonate	Solvent-free	High	[6]

Experimental Workflow: Knoevenagel Condensation

Caption: General workflow for the Knoevenagel condensation.

Synthesis of Novel Amides with Anticancer Activity

Dimethylmalonic acid can be converted to its diacyl chloride, which can then react with various amines to form a library of novel diamides. Amide functionalities are prevalent in many biologically active molecules, and the gem-dimethyl group can enhance their therapeutic potential.

Experimental Protocol: General Synthesis of Dimethylmalonic Acid Diamides

This protocol provides a general method for the synthesis of diamides from dimethylmalonic acid.

Materials:

• Dimethylmalonic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Appropriate primary or secondary amine (2 equivalents)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N) or Pyridine (base)

• Standard laboratory glassware

Procedure:

• Acid Chloride Formation: In a flame-dried flask under an inert atmosphere, suspend or dissolve dimethylmalonic acid (1 equivalent) in anhydrous DCM. Add thionyl chloride (2.2 equivalents) dropwise at 0°C. Allow the reaction to warm to room temperature and then reflux until the solution becomes clear. Remove the excess thionyl chloride under reduced pressure.

• Amidation: Dissolve the crude dimethylmalonyl chloride in anhydrous DCM and cool to 0°C. In a separate flask, dissolve the desired amine (2.2 equivalents) and triethylamine (2.2 equivalents) in anhydrous DCM. Add the amine solution dropwise to the acid chloride solution.

• Reaction: Stir the reaction mixture at room temperature until completion (monitor by TLC).

• Work-up: Wash the reaction mixture with water, 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Quantitative Data for Anticancer Activity of Amide and Barbiturate Derivatives:

Compound	Cancer Cell Line	Activity	IC50 (µM)	Reference
Cinnamoylated Barbituric Acid Derivative 1c	Various	Antiproliferative	<10	[7]
Thiobarbituric acid-based chromene 4g	A2780, MCF7, A549	Antiproliferative	~10-20	[8]
Indole-linked Thiobarbiturate 2b	DWD, MCF7	Anticancer	Low µM range	[9]
Amide-based TMP Moiety 6a	HepG2	Antiproliferative	0.65	[6]

Signaling Pathway: Apoptosis Induction by Barbituric Acid Derivatives

Caption: Proposed mechanism of apoptosis induction.[7][8]

Synthesis of Spirocyclic Compounds

Spirocycles are an important class of compounds in drug discovery due to their rigid three-dimensional structures. Barbituric acid derivatives, including 5,5-dimethylbarbituric acid, can serve as precursors to spiro-fused pyrimidine heterocycles.

Experimental Protocol: Synthesis of Spiro[cyclohexane-1,5'-pyrimidine]triones

This protocol describes a plausible route to a spiro barbiturate derivative from 5,5-dimethylbarbituric acid, adapted from general methods for spirocycle synthesis from barbiturates.[10][11]

Materials:

• 5,5-Dimethylbarbituric acid

• 1,5-Dibromopentane

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium hydrogen sulfate (TBAHS) - Phase Transfer Catalyst

• Dimethylformamide (DMF)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine 5,5-dimethylbarbituric acid (1 equivalent), 1,5-dibromopentane (1.1 equivalents), potassium carbonate (2.5 equivalents), and a catalytic amount of TBAHS in DMF.

• Reaction: Heat the mixture with vigorous stirring at 80-100°C. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and pour it into ice-water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the spiro compound.

Logical Relationship: Spirocycle Formation

Caption: Synthetic strategy for spirobarbiturate synthesis.

Inhibition of Fatty Acid Synthase (FASN)

Dimethylmalonic acid is a known inhibitor of fatty acid synthase (FASN), an enzyme that is overexpressed in many cancer cells and is crucial for their proliferation and survival.[12][13] Inhibition of FASN can lead to an accumulation of its substrate, malonyl-CoA, which in turn can cause post-translational modification (malonylation) of key signaling proteins like mTOR, leading to reduced cell proliferation and angiogenesis.[14]

Signaling Pathway: FASN Inhibition by Dimethylmalonic Acid Derivatives

Caption: Mechanism of action of FASN inhibitors.[14]

Conclusion

Dimethylmalonic acid is a highly valuable and versatile building block for the synthesis of a diverse range of novel compounds. Its unique gem-dimethyl structural motif provides a strategic advantage in designing molecules with enhanced biological activity and tailored physical properties. The protocols and data presented herein offer a foundation for researchers to explore the vast potential of dimethylmalonic acid in developing new therapeutics, advanced materials, and other valuable chemical entities. Further exploration of its reactivity and application in multicomponent reactions and asymmetric synthesis is warranted to fully unlock its potential in modern organic chemistry.

References

• 1. The effects of 5,5-diphenylbarbituric acid on experimental seizures in rats: correlation between plasma and brain concentrations and anticonvulsant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Convulsant, anticonvulsant and anaesthetic barbiturates. 5-Ethyl-5-(3'-methyl-but-2'-enyl)-barbituric acid and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Contrasting actions of a convulsant barbiturate and its anticonvulsant enantiomer on the α1β3γ2L GABAA receptor account for their in vivo effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Design, Synthesis, and Anticancer Activity of Cinnamoylated Barbituric Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro evaluation of the anticancer activity of barbituric/thiobarbituric acid-based chromene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photochemical synthesis and anticancer activity of barbituric acid, thiobarbituric acid, thiosemicarbazide, and isoniazid linked to 2-phenyl indole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jsynthchem.com [jsynthchem.com]
• 11. The Process of Synthesizing Spiro Pyrimidine Derivatives without the Use of Solvents, Utilizing Ball-milling Conditions [jsynthchem.com]
• 12. Inhibition of fatty acid synthase prevents preadipocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Impairment of Angiogenesis by Fatty Acid Synthase Inhibition Involves mTOR Malonylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dimethylmalonic Acid in Metabolic Pathway Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmalonic acid (DMA) is a dicarboxylic acid derivative of malonic acid.[1][2] While research on its specific biological roles is emerging, its structural similarity to malonic acid, a known competitive inhibitor of succinate dehydrogenase (SDH), and its established role as a fatty acid synthesis inhibitor, suggest its potential as a valuable tool in metabolic pathway research.[1][3][4] These application notes provide an overview of the potential uses of DMA in studying cellular metabolism and detailed protocols for its application in in-vitro experiments.

Principle Applications

Based on its chemical structure and known inhibitory activities of related compounds, dimethylmalonic acid can be utilized in the following areas of metabolic research:

• Inhibition of Fatty Acid Synthesis: DMA is recognized as an inhibitor of fatty acid synthesis.[1][2] This property allows researchers to study the downstream effects of blocking this pathway, including impacts on cell growth, signaling, and the metabolism of other macromolecules.

• Investigation of Mitochondrial Function: As a malonic acid derivative, DMA may influence mitochondrial respiration. Malonic acid is a classical inhibitor of succinate dehydrogenase (Complex II) of the electron transport chain.[4][5] By extension, DMA could be used to investigate the consequences of partial Complex II inhibition on cellular bioenergetics, redox status, and cell fate.

• Cancer Metabolism Research: Cancer cells often exhibit altered metabolic pathways, including increased de novo fatty acid synthesis.[6][7] DMA can be employed to probe the reliance of cancer cells on this pathway for proliferation and survival, potentially identifying new therapeutic vulnerabilities.

• Drug Development and Screening: DMA can serve as a reference compound or a starting point for the development of more potent and specific inhibitors of enzymes involved in fatty acid and mitochondrial metabolism.

Experimental Protocols

The following are detailed protocols for key experiments utilizing dimethylmalonic acid. Researchers should note that optimal concentrations of DMA and incubation times will need to be determined empirically for each cell line and experimental condition.

Protocol 1: Preparation of Dimethylmalonic Acid for Cell Culture

Objective: To prepare a sterile stock solution of dimethylmalonic acid for use in cell culture experiments.

Materials:

• Dimethylmalonic acid (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free water

• 0.1 M NaOH or 0.1 M HCl (sterile)

• Sterile 0.22 µm syringe filters

• Sterile microcentrifuge tubes or conical tubes

Procedure:

• Initial Solubilization: Due to its acidic nature and hydrophobicity, DMA may require a specific solubilization procedure. A common method is to first dissolve the DMA powder in a small amount of DMSO.[8] For example, to prepare a 100 mM stock solution, dissolve 13.21 mg of DMA in 1 mL of DMSO.

• pH Adjustment (if necessary): If dissolving directly in an aqueous solution, the pH will likely be acidic. For a 10 mM aqueous solution, after dissolving in water, slowly add 0.1 M NaOH dropwise while monitoring the pH until it reaches a physiological range (e.g., 7.2-7.4). Be cautious as the compound's stability may be pH-sensitive.

• Sterilization: Sterilize the DMA stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.

• Storage: Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

• Working Solution Preparation: When ready to use, thaw an aliquot and dilute it to the desired final concentration in pre-warmed cell culture medium. Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Protocol 2: Cell Viability Assay (MTT Assay)

Objective: To assess the effect of dimethylmalonic acid on cell viability and proliferation.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• Dimethylmalonic acid stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of dimethylmalonic acid in complete medium from the stock solution. Remove the old medium from the wells and add 100 µL of the medium containing various concentrations of DMA (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (medium with the same concentration of DMSO as the highest DMA concentration).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[9]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Protocol 3: Measurement of Oxygen Consumption Rate (OCR)

Objective: To determine the effect of dimethylmalonic acid on mitochondrial respiration.

Materials:

• Cells of interest

• Seahorse XF Cell Culture Microplates (or similar)

• Complete cell culture medium

• Dimethylmalonic acid stock solution

• Assay medium (e.g., unbuffered DMEM supplemented with glucose, pyruvate, and glutamine, pH 7.4)

• Mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone/antimycin A)

• Extracellular flux analyzer (e.g., Seahorse XF Analyzer)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at an optimal density and allow them to adhere overnight.

• Hydrate Sensor Cartridge: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight at 37°C in a non-CO2 incubator.

• Prepare for Assay: On the day of the assay, remove the growth medium from the cells and wash with pre-warmed assay medium. Add the final volume of assay medium to each well and incubate at 37°C in a non-CO2 incubator for 1 hour to allow for temperature and pH equilibration.

• Prepare Injection Ports: Load the injection ports of the sensor cartridge with the compounds to be tested. This includes dimethylmalonic acid and the mitochondrial stress test compounds (oligomycin, FCCP, and rotenone/antimycin A) at optimized concentrations.

• Run Assay: Place the cell culture plate and the sensor cartridge into the extracellular flux analyzer. The instrument will measure the basal oxygen consumption rate (OCR) before injecting DMA. After injection, the effect of DMA on OCR will be monitored in real-time. Subsequent injections of the stress test compounds will allow for the determination of key parameters of mitochondrial function, such as ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.[10][11]

• Data Analysis: Normalize the OCR data to cell number or protein concentration. Analyze the changes in basal OCR and other mitochondrial parameters in DMA-treated cells compared to controls.

Protocol 4: Fatty Acid Synthesis Assay

Objective: To quantify the inhibitory effect of dimethylmalonic acid on de novo fatty acid synthesis.

Materials:

• Cells of interest

• Complete cell culture medium

• Dimethylmalonic acid stock solution

• [¹⁴C]-Acetate or [³H]-H₂O (radiolabeled precursors)

• Scintillation vials and scintillation fluid

• Lipid extraction solvents (e.g., chloroform/methanol mixture)

• Scintillation counter

Procedure:

• Cell Culture and Treatment: Culture cells to near confluence and then treat with various concentrations of dimethylmalonic acid and a vehicle control for a predetermined time.

• Radiolabeling: Add the radiolabeled precursor (e.g., [¹⁴C]-acetate) to the culture medium and incubate for a specific period (e.g., 2-4 hours) to allow for its incorporation into newly synthesized fatty acids.[12]

• Cell Lysis and Lipid Extraction: After incubation, wash the cells with cold PBS and lyse them. Extract the total lipids from the cell lysate using a chloroform/methanol solvent system.

• Quantification: Transfer the lipid-containing phase to a scintillation vial, evaporate the solvent, and add scintillation fluid.

• Measurement: Measure the radioactivity using a scintillation counter. The amount of incorporated radioactivity is proportional to the rate of fatty acid synthesis.

• Data Analysis: Compare the radioactivity in DMA-treated cells to that in control cells to determine the percentage of inhibition of fatty acid synthesis.

Data Presentation

Quantitative data from the experiments described above should be summarized in clearly structured tables for easy comparison.

Table 1: Effect of Dimethylmalonic Acid on Cell Viability (% of Control)

DMA Concentration (µM)	24 hours	48 hours	72 hours
0 (Vehicle Control)	100 ± 5.2	100 ± 4.8	100 ± 6.1
0.1	98 ± 4.9	95 ± 5.5	92 ± 6.3
1	92 ± 6.1	85 ± 5.9	78 ± 7.0
10	75 ± 7.3	60 ± 6.8	45 ± 8.1
100	50 ± 8.0	35 ± 7.5	20 ± 6.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of Dimethylmalonic Acid on Mitochondrial Respiration (OCR in pmol/min)

Treatment	Basal OCR	ATP-linked OCR	Maximal OCR
Vehicle Control	150 ± 12	100 ± 9	300 ± 25
DMA (10 µM)	120 ± 10	80 ± 7	240 ± 20

Data are presented as mean ± standard deviation from a representative experiment.

Table 3: Inhibition of Fatty Acid Synthesis by Dimethylmalonic Acid

DMA Concentration (µM)	Fatty Acid Synthesis (% of Control)
0 (Vehicle Control)	100 ± 8
1	85 ± 7
10	55 ± 6
100	20 ± 4

Data are presented as mean ± standard deviation from three independent experiments.

Visualizations

Signaling Pathway Diagram

Caption: Fatty acid synthesis pathway and proposed inhibition by DMA.

Experimental Workflow Diagram

Caption: General experimental workflow for studying DMA effects.

References

• 1. editverse.com [editverse.com]
• 2. researchgate.net [researchgate.net]
• 3. Malonate metabolism: biochemistry, molecular biology, physiology, and industrial application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Combined malonic and methylmalonic aciduria - Wikipedia [en.wikipedia.org]
• 5. Effect of free malonate on the utilization of glutamate by rat brain mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate Cancer Cells through Untargeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oxygen consumption rate measurement [bio-protocol.org]
• 12. pnas.org [pnas.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Dimethylmalonic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of dimethylmalonic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing dimethylmalonic acid?

The most prevalent and effective method is the malonic ester synthesis. This involves the sequential alkylation of a malonic ester, such as diethyl malonate or dimethyl malonate, with a methylating agent, followed by hydrolysis of the resulting diester to yield dimethylmalonic acid.[1][2][3]

Q2: Which starting malonic ester is preferred: diethyl malonate or dimethyl malonate?

Both diethyl malonate and dimethyl malonate are suitable starting materials. The choice often depends on the subsequent hydrolysis step and the desired alcohol byproduct. Using dimethyl malonate will produce methanol upon hydrolysis, while diethyl malonate will yield ethanol. It is crucial to use a base with the same alkyl group as the ester to prevent transesterification, a common side reaction.[4][5] For example, sodium ethoxide should be used with diethyl malonate.

Q3: What are the most common side reactions during the alkylation step?

The primary side reactions in the dimethylation of malonic esters are the formation of the mono-methylated product (methylmalonic acid ester) and undesired dialkylation byproducts if impurities are present in the alkylating agent.[1][6] Controlling the stoichiometry of the reactants is critical to maximize the formation of the desired dimethylated product.[4]

Q4: What are the key considerations for the hydrolysis of diethyl dimethylmalonate?

Hydrolysis of the sterically hindered diethyl dimethylmalonate can be challenging and often requires vigorous conditions, such as refluxing with a strong base like potassium hydroxide (KOH) or a strong acid.[1] Incomplete hydrolysis is a potential issue, leading to a mixture of the diester, monoester, and the desired diacid.[1] One approach to improve hydrolysis is to carry it out in the presence of an acid-acting hydrolysis catalyst.[7]

Q5: How can I purify the final dimethylmalonic acid product?

Purification of dimethylmalonic acid is typically achieved through recrystallization.[1][8] After hydrolysis and work-up, the crude product can be dissolved in a suitable hot solvent and allowed to cool slowly to form crystals.[9][10] Acid-base extraction can also be employed to separate the acidic product from neutral or basic impurities.[11]

Troubleshooting Guide

Symptom	Potential Cause(s)	Recommended Solution(s)	References
Low yield of diethyl dimethylmalonate after alkylation	1. Incomplete deprotonation of the malonic ester or the mono-methylated intermediate. 2. The base was deactivated by moisture. 3. Insufficient amount of methylating agent. 4. Reaction time was too short.	1. Ensure the use of a sufficiently strong and anhydrous base (e.g., sodium ethoxide in absolute ethanol). Use at least two equivalents of base for the dimethylation. 2. Use anhydrous solvents and properly dried glassware. 3. Use a slight excess (around 1.05 to 1.1 equivalents) of the methylating agent for each alkylation step. 4. Monitor the reaction progress by TLC or GC to ensure completion.	[1][4][12]
Presence of mono-methylated product in the final mixture	1. Insufficient amount of base or methylating agent in the second alkylation step. 2. The second alkylation did not go to completion.	1. Ensure the addition of a second full equivalent of base before the second methylation. 2. Increase the reaction time and/or temperature for the second alkylation step.	[1][4]
Formation of an alkene byproduct	Competing E2 elimination reaction of the methyl halide, although less common with methyl halides compared to secondary or tertiary halides.	1. Use methyl iodide, which is more reactive in SN2 reactions than methyl bromide or chloride. 2. Maintain a moderate reaction temperature.	[5]
Incomplete hydrolysis of the diester	1. Insufficiently harsh hydrolysis conditions. 2. Short reaction time.	1. Increase the concentration of the base (e.g., KOH) or acid used for hydrolysis. 2. Extend the reflux time and monitor the reaction for the disappearance of the starting ester.	[1][13]
Product decarboxylates during hydrolysis	The substituted malonic acid is thermally unstable under the hydrolysis conditions.	While dimethylmalonic acid is relatively stable, prolonged heating at high temperatures during acidic workup can lead to some decarboxylation. Minimize the time at high temperatures after acidification.	[13]
Difficulty in purifying the final product	The product may be contaminated with unreacted starting materials or side products with similar polarities.	1. For solid products, recrystallization is an effective purification method. 2. Acid-base extraction can be used to separate the acidic dimethylmalonic acid from neutral impurities.	[1][9][10]

Data Presentation

Table 1: Effect of Base Stoichiometry on Alkylation Product Distribution (Illustrative)

Molar Ratio (Base:Malonate Ester)	Predominant Product	Notes
~1:1	Mono-methylated malonic ester	A second equivalent of base is needed for the second methylation.[4]
>2:1 (stepwise addition)	Di-methylated malonic ester	Adding the base in two separate steps, one for each alkylation, is crucial.[4]

Table 2: Comparison of Hydrolysis Conditions for Dialkyl Malonates

Hydrolysis Reagent	Conditions	Typical Outcome	Potential Issues
Aqueous KOH / Ethanol	Reflux, 8-16 hours	Good yield of the diacid salt	Incomplete hydrolysis is possible due to steric hindrance.[1]
Aqueous HBr / Acetic Acid	Reflux, 12-24 hours	Good yield of the diacid	Prolonged heating may cause some decarboxylation.[1][13]
Acid Ion Exchanger	50-70 °C, reduced pressure	Yields of 80-95% reported for similar systems.[14]	Requires specialized equipment.

Experimental Protocols

Protocol 1: Synthesis of Diethyl Dimethylmalonate via Sequential Alkylation

This protocol is adapted from general malonic ester synthesis procedures.[1][4]

Step 1: First Methylation

• In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a solution of sodium ethoxide by dissolving sodium metal (1.0 eq) in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

• To the sodium ethoxide solution, add diethyl malonate (1.0 eq) dropwise at room temperature.

• After the addition is complete, add methyl iodide (1.05 eq) dropwise.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC or GC.

• After completion, cool the mixture and remove the ethanol under reduced pressure.

Step 2: Second Methylation

• To the crude diethyl methylmalonate from the previous step, add a fresh solution of sodium ethoxide (1.0 eq) in absolute ethanol.

• Add a second portion of methyl iodide (1.05 eq) dropwise.

• Heat the reaction mixture to reflux and maintain for 4-8 hours, or until the reaction is complete as indicated by TLC or GC.

• Work up the reaction by cooling, removing the ethanol, and partitioning the residue between water and diethyl ether.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain crude diethyl dimethylmalonate. This can be purified by vacuum distillation.

Protocol 2: Hydrolysis of Diethyl Dimethylmalonate

• To the crude or purified diethyl dimethylmalonate (1.0 eq), add a solution of potassium hydroxide (2.5 - 3.0 eq) in a mixture of ethanol and water.

• Heat the mixture to reflux and maintain for 8-16 hours. The progress of the hydrolysis can be monitored by TLC for the disappearance of the starting ester.

• After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

• Dissolve the residue in water and wash with diethyl ether to remove any unreacted ester.

• Carefully acidify the aqueous layer with cold, concentrated hydrochloric acid (HCl) to a pH of ~1-2. The dimethylmalonic acid will precipitate as a white solid.

• Collect the solid by vacuum filtration and wash with a small amount of cold water.

Protocol 3: Purification by Recrystallization

• Dissolve the crude dimethylmalonic acid in a minimum amount of hot water or another suitable solvent.[9][10]

• If the solution is colored, a small amount of activated charcoal can be added, and the solution filtered while hot.

• Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration and dry them thoroughly.[10]

Visualizations

Caption: Experimental workflow for the synthesis of dimethylmalonic acid.

Caption: Logical workflow for troubleshooting low yield.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. US2373011A - Production of malonic acid - Google Patents [patents.google.com]
• 8. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 9. Home Page [chem.ualberta.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. The production method of dimethyl malonate_Chemicalbook [chemicalbook.com]
• 12. benchchem.com [benchchem.com]
• 13. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. US5886219A - Process for preparing malonic acid and alkylmalonic acids - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Dimethylmalonic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of dimethylmalonic acid. Our resources are designed to help you navigate common side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction during the alkylation of diethyl malonate with a methyl halide?

A1: The most prevalent side reaction is the formation of the dialkylated product, diethyl dimethylmalonate. This occurs because the mono-alkylated product, diethyl methylmalonate, still possesses an acidic proton on the α-carbon. This proton can be removed by the base to form a new enolate, which can then react with another equivalent of the methyl halide.[1][2]

Q2: How can I minimize the formation of the dialkylated product?

A2: To favor mono-methylation, it is crucial to carefully control the reaction stoichiometry. Using a slight excess of diethyl malonate relative to the base and the alkylating agent can increase the likelihood that the base will deprotonate an unreacted diethyl malonate molecule instead of the mono-alkylated product.[1][3] Additionally, slow, dropwise addition of the alkylating agent to the reaction mixture helps maintain a low concentration of the electrophile, further minimizing dialkylation.[2]

Q3: I am observing a significant amount of an alkene byproduct. What is the cause?

A3: The formation of an alkene is likely due to a competing E2 elimination reaction of your alkyl halide.[2] The basic conditions used for the deprotonation of diethyl malonate can also promote the elimination of the hydrogen halide from the alkyl halide, particularly if you are using a secondary or tertiary halide. Whenever possible, use primary or methyl halides as they are less prone to elimination reactions.[2]

Q4: What is transesterification and how can I avoid it?

A4: Transesterification is a side reaction that can occur if the alkoxide base used does not match the alcohol component of the ester. For example, using sodium methoxide with diethyl malonate can lead to a mixture of ethyl and methyl esters. To prevent this, always use a base that corresponds to the ester's alcohol group, such as sodium ethoxide with diethyl malonate.[4]

Q5: My hydrolysis of diethyl dimethylmalonate is incomplete. How can I drive the reaction to completion?

A5: The hydrolysis of sterically hindered esters like diethyl dimethylmalonate can be challenging. To ensure complete hydrolysis, you may need to use more vigorous reaction conditions, such as refluxing with a strong base like potassium hydroxide in a mixed solvent system (e.g., ethanol/water) or a strong acid. Extending the reaction time and monitoring the disappearance of the starting material by techniques like TLC or GC-MS is also recommended.

Q6: I am losing my product to decarboxylation during hydrolysis. What can I do to prevent this?

A6: Dimethylmalonic acid can be thermally unstable and undergo decarboxylation, especially under harsh acidic or basic conditions at elevated temperatures.[5][6] To minimize this, consider using milder hydrolysis conditions, such as a lower reaction temperature for a longer duration. It is a balancing act to achieve complete hydrolysis without initiating significant decarboxylation. Malonic acid itself can start to decompose at temperatures as low as 70°C.

Troubleshooting Guides

Problem 1: Low Yield of Diethyl Methylmalonate and Significant Dialkylation

Symptoms:

• GC-MS or NMR analysis of the crude product shows a significant peak corresponding to diethyl dimethylmalonate.

• The isolated yield of the desired mono-methylated product is lower than expected.

Possible Causes & Solutions:

Cause	Solution
Incorrect Stoichiometry	Use a slight excess of diethyl malonate (e.g., 1.1 to 1.5 equivalents) relative to the base and methyl halide. This increases the statistical probability of the base reacting with the starting material.[3][7]
Rapid Addition of Alkyl Halide	Add the methyl halide dropwise to the reaction mixture. This maintains a low concentration of the electrophile, favoring reaction with the more abundant diethyl malonate enolate.[2]
High Reaction Temperature	Maintain a lower reaction temperature during the addition of the methyl halide. While some heating may be necessary to drive the reaction, excessive temperatures can increase the rate of the second alkylation.[7]

Problem 2: Formation of Alkene Byproduct from Methyl Halide

Symptoms:

• Identification of an alkene in the product mixture by GC-MS or NMR.

• Low yield of the desired alkylated product.

Possible Causes & Solutions:

Cause	Solution
Use of Secondary or Tertiary Halides	This is less of an issue with methyl halides, but if other alkyl groups are being introduced, always use primary halides as they are less prone to E2 elimination.[2]
Strongly Basic Conditions	While a strong base is necessary, a very high concentration or a sterically hindered base can favor elimination. Use a standard base like sodium ethoxide.
High Reaction Temperature	Lowering the reaction temperature can favor the SN2 substitution reaction over the E2 elimination pathway.

Problem 3: Incomplete Hydrolysis of Diethyl Dimethylmalonate

Symptoms:

• The presence of starting material (diethyl dimethylmalonate) or the monoester in the final product mixture.

• Low yield of dimethylmalonic acid.

Possible Causes & Solutions:

Cause	Solution
Insufficiently Harsh Conditions	Increase the concentration of the acid or base used for hydrolysis. A mixture of aqueous HBr and acetic acid is often effective for hindered esters.[5] For basic hydrolysis, using a higher concentration of KOH or NaOH and ensuring a sufficiently long reflux time is crucial.[8]
Short Reaction Time	Extend the reflux time and monitor the reaction progress by TLC or by periodically working up small aliquots to check for the disappearance of the starting ester.
Poor Solubility	Ensure that the diethyl dimethylmalonate is sufficiently soluble in the reaction mixture. For basic hydrolysis, using a co-solvent like ethanol can help.

Data Presentation

Effect of Stoichiometry on the Alkylation of Diethyl Malonate

The following table provides an illustrative quantitative impact of reactant stoichiometry on the product distribution in the alkylation of diethyl malonate.

Diethyl Malonate (equivalents)	Sodium Ethoxide (equivalents)	1-Bromobutane (equivalents)	Expected Mono-alkylation (%)	Expected Di-alkylation (%)
1.0	1.0	1.0	~70-80	~20-30
1.5	1.0	1.0	>90	<10
1.0	2.0	2.0	<10	>90

Note: These are illustrative yields for the alkylation with 1-bromobutane and may vary for methylation, but the general trend holds. Data is synthesized from qualitative and illustrative quantitative descriptions in the provided search results.[1]

Experimental Protocols

Protocol 1: Synthesis of Diethyl Dimethylmalonate

This protocol is adapted from procedures for the dialkylation of diethyl malonate.

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a nitrogen inlet, carefully add 4.6 g (0.2 mol) of sodium metal in small pieces to 100 mL of absolute ethanol. Stir the mixture until all the sodium has reacted.

• First Methylation: To the sodium ethoxide solution, add 16.0 g (0.1 mol) of diethyl malonate dropwise at room temperature. After the addition is complete, add 14.2 g (0.1 mol) of methyl iodide dropwise. Heat the reaction mixture to a gentle reflux for 1-2 hours.

• Second Methylation: After cooling the reaction mixture to room temperature, add a second equivalent of sodium ethoxide (prepared by dissolving 2.3 g of sodium in 50 mL of absolute ethanol). Then, add a second equivalent of methyl iodide (14.2 g) dropwise.

• Reaction Completion and Work-up: Heat the mixture to reflux for an additional 2-3 hours, monitoring the reaction by TLC or GC. After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude diethyl dimethylmalonate by vacuum distillation.

Protocol 2: Hydrolysis of Diethyl Dimethylmalonate to Dimethylmalonic Acid

This protocol uses basic hydrolysis conditions designed to minimize decarboxylation.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 18.8 g (0.1 mol) of diethyl dimethylmalonate in 100 mL of ethanol.

• Hydrolysis: In a separate beaker, dissolve 16.8 g (0.3 mol) of potassium hydroxide in 50 mL of water. Carefully add the KOH solution to the solution of the diester.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction for the disappearance of the starting material by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add 100 mL of water to the residue and extract with diethyl ether (2 x 30 mL) to remove any unreacted starting material.

• Acidification and Isolation: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is approximately 1-2. The dimethylmalonic acid may precipitate. If it does not, extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield crude dimethylmalonic acid. The product can be further purified by recrystallization.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of dimethylmalonic acid.

Caption: Troubleshooting logic for common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Stability and degradation of Dimethylmalonic acid under experimental conditions

Welcome to the technical support center for dimethylmalonic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of dimethylmalonic acid under various experimental conditions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general storage recommendations for dimethylmalonic acid?

Dimethylmalonic acid is a white crystalline solid that is hygroscopic. To ensure its stability, it should be stored in a tightly sealed container in a cool, dry place. The recommended storage temperature is 2-8°C. For long-term storage, it is advisable to store it under an inert atmosphere, such as argon, to prevent moisture absorption.

Q2: Is dimethylmalonic acid stable in aqueous solutions?

Q3: How does temperature affect the stability of solid dimethylmalonic acid?

Dimethylmalonic acid is a thermally labile compound. While its melting point is in the range of 191-193°C, decomposition of malonic acids can begin at temperatures as low as 70°C.[2] It is crucial to control the temperature during experiments to avoid unwanted degradation.

Q4: Is dimethylmalonic acid sensitive to light?

Specific photostability studies on dimethylmalonic acid are not extensively documented. However, as with many organic compounds, exposure to UV and visible light can potentially lead to degradation. It is good laboratory practice to protect solutions of dimethylmalonic acid from light, especially during long-term experiments or when stored in solution.

Troubleshooting Guides

Issue 1: Inconsistent experimental results or loss of compound activity.

Possible Cause: Degradation of dimethylmalonic acid due to improper storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure that the compound has been stored at 2-8°C in a tightly sealed container, preferably under an inert atmosphere.

• Assess Hygroscopicity: Dimethylmalonic acid is hygroscopic. If the compound has been exposed to air, it may have absorbed moisture, which can affect its stability and weighing accuracy.

  • Solution: Handle the compound in a dry environment, such as a glove box or under a stream of dry nitrogen.[3][4] Use pre-dried glassware.

• Check Solution Age and Storage: If using a stock solution, consider its age and how it was stored. Solutions should be freshly prepared whenever possible. If storing solutions, keep them at a low temperature (2-8°C) and protected from light.

Issue 2: Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).

Possible Cause: Degradation of dimethylmalonic acid into byproducts.

Troubleshooting Steps:

• Analyze Degradation Pathways: The most likely degradation pathway for malonic acids at elevated temperatures is decarboxylation.

• Review Experimental Conditions:

  • Temperature: Were the experimental temperatures kept as low as possible? Avoid excessive heating.

  • pH: Were the solutions maintained at an appropriate pH? Extreme pH values can catalyze hydrolysis.

  • Light Exposure: Were the solutions protected from light?

• Perform a Forced Degradation Study: To identify potential degradation products, a forced degradation study can be performed under stress conditions (acid, base, oxidation, heat, light).[5][6][7][8] This will help in developing a stability-indicating analytical method.

Quantitative Data on Stability

While specific kinetic data for the degradation of dimethylmalonic acid is limited in the public domain, the following table provides general stability information based on related compounds and general chemical principles.

Parameter	Condition	Stability Profile	Potential Degradation Products
Hydrolysis	Acidic pH (e.g., 0.1N HCl)	Susceptible to degradation, especially at elevated temperatures.	Decarboxylation products
Neutral pH (e.g., Water, PBS)	Generally more stable, but degradation can occur over time, accelerated by heat.	Decarboxylation products
Basic pH (e.g., 0.1N NaOH)	Susceptible to degradation, especially at elevated temperatures.	Decarboxylation products
Thermal Degradation	Solid State	Decomposition can occur at temperatures above 70°C.	Carbon dioxide, other decomposition products
In Solution	Degradation is accelerated in solution with increasing temperature.	Decarboxylation products
Photodegradation	UV/Visible Light	Potential for degradation upon prolonged exposure.	Photolytic cleavage products

Experimental Protocols

Protocol for Assessing the Stability of Dimethylmalonic Acid in Aqueous Solution

This protocol outlines a general procedure for evaluating the stability of dimethylmalonic acid in aqueous solutions at different pH values and temperatures.

• Materials:

  • Dimethylmalonic acid

  • HPLC-grade water

  • Buffers of desired pH (e.g., phosphate, citrate)

  • HPLC or LC-MS system for analysis

  • Temperature-controlled incubator or water bath

  • Calibrated pH meter

• Procedure:

  • Prepare stock solutions of dimethylmalonic acid in a suitable solvent (e.g., water or a co-solvent if necessary) at a known concentration (e.g., 1 mg/mL).

  • Dilute the stock solution with the appropriate buffers to achieve the desired final concentrations for the stability study.

  • Divide the solutions into separate, sealed vials for each time point and condition to be tested.

  • Place the vials in a temperature-controlled environment (e.g., 25°C, 40°C).

  • For photostability testing, expose a set of samples to a controlled light source while keeping a control set in the dark.

  • At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), remove a vial from each condition.

  • Immediately analyze the samples by a validated stability-indicating analytical method (e.g., HPLC-UV or LC-MS) to determine the concentration of dimethylmalonic acid remaining and to detect any degradation products.

  • Plot the concentration of dimethylmalonic acid versus time for each condition to determine the degradation kinetics.

Visualizations

Caption: Workflow for assessing dimethylmalonic acid stability.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. US5886219A - Process for preparing malonic acid and alkylmalonic acids - Google Patents [patents.google.com]
• 3. tutorchase.com [tutorchase.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. ijrpp.com [ijrpp.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dimethylmalonic Acid Separation in Chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the separation of dimethylmalonic acid in various chromatography systems.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when analyzing dimethylmalonic acid using reversed-phase HPLC?

A1: The most common issue is poor retention due to the high polarity of dimethylmalonic acid.[1][2] This can be addressed by using a highly aqueous mobile phase, a polar-embedded or mixed-mode column, or by employing derivatization.

Q2: Is derivatization necessary for the analysis of dimethylmalonic acid?

A2: Derivatization is often required for GC-MS analysis to increase the volatility and thermal stability of dimethylmalonic acid.[3] For HPLC-MS/MS, methods without derivatization have been successfully developed, simplifying sample preparation.[4]

Q3: How can I resolve dimethylmalonic acid from its isomers, like succinic acid?

A3: Chromatographic resolution from isomers such as succinic acid can be challenging.[4][5] Optimization of the mobile phase, including pH and organic solvent ratio, is crucial.[6][7] Using a high-resolution column or a different separation mode, like HILIC or mixed-mode chromatography, can also improve separation.[1][8]

Q4: What causes peak tailing for dimethylmalonic acid, and how can I prevent it?

A4: Peak tailing for acidic compounds like dimethylmalonic acid is often caused by secondary interactions with the stationary phase, particularly with residual silanols on silica-based columns.[9][10][11] To minimize tailing, consider operating at a lower mobile phase pH to suppress the ionization of silanol groups, using an end-capped column, or employing a column with a different stationary phase chemistry.[11][12]

Q5: What are the recommended sample preparation techniques for analyzing dimethylmalonic acid in biological samples?

A5: Common sample preparation techniques for biological matrices like plasma or serum include protein precipitation using organic solvents like methanol or acetonitrile, followed by centrifugation and filtration.[4][5][13] For cleaner samples, solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be employed.[5]

Troubleshooting Guides

HPLC & LC-MS/MS Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Retention Time	Dimethylmalonic acid is highly polar and poorly retained on traditional C18 columns.[1][2]	- Use a highly aqueous mobile phase (e.g., >95% water).- Employ a polar-embedded or polar-endcapped reversed-phase column.- Consider Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography.[1][8]- Add an ion-pairing reagent to the mobile phase (use with caution as it can be difficult to remove from the column).
Peak Tailing	Secondary interactions with residual silanols on the silica stationary phase.[9][10][11]	- Lower the mobile phase pH (e.g., with 0.1% formic acid) to suppress silanol activity.[12]- Use a highly deactivated (end-capped) column.[11]- Employ a column with a different stationary phase (e.g., polymer-based).
Poor Resolution from Isomers (e.g., Succinic Acid)	Co-elution due to similar physicochemical properties.[4][5]	- Optimize the mobile phase composition (organic solvent type and percentage, pH).[6][7]- Decrease the flow rate to improve separation efficiency.- Increase the column length or use a column with a smaller particle size.- Explore alternative selectivities with different column chemistries (e.g., phenyl-hexyl, cyano).
Baseline Noise or Drift	Contaminated mobile phase, detector issues, or column bleed.	- Filter and degas all mobile phase solvents.[14][15]- Clean the detector cell.- Ensure proper column equilibration.[15]- Use high-purity solvents and additives.
Low Sensitivity (LC-MS/MS)	Poor ionization efficiency, ion suppression from matrix components.	- Optimize MS parameters (e.g., electrospray voltage, gas flows, temperature).- Improve sample cleanup to remove interfering matrix components.[5]- Consider derivatization to a more easily ionizable form.

GC-MS Troubleshooting

Issue	Potential Cause	Recommended Solution
No or Low Peak Response	Incomplete derivatization or degradation of the derivative.[3]	- Optimize derivatization conditions (reagent, temperature, and time). Common derivatizing agents include BSTFA for silylation and PFB-Br or BF3-Methanol for esterification.[3][16][17]- Ensure the sample is completely dry before adding the derivatization reagent.- Check for leaks in the GC-MS system.
Multiple Peaks for Dimethylmalonic Acid	Formation of different derivative products.[16]	- Adjust derivatization conditions to favor the formation of a single, stable derivative.[16]- Consult literature for optimal derivatization protocols for dicarboxylic acids.[18]
Peak Tailing or Broadening	Active sites in the GC inlet or column, or issues with the derivative.	- Use a deactivated inlet liner.- Ensure the column is properly conditioned.- Check the stability of the derivatized sample.
Matrix Effects	Co-eluting matrix components enhancing or suppressing the signal.[19]	- Improve sample preparation to remove interferences.- Use a matrix-matched calibration curve.- Employ a stable isotope-labeled internal standard.[18]

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Dimethylmalonic Acid

This protocol outlines a general procedure for the separation of dimethylmalonic acid using a mixed-mode column.

• Column: Coresep SB, 3.2 x 100 mm, 2.7 µm.[1]

• Mobile Phase: Acetonitrile with sulfuric acid.[1]

• Flow Rate: 1 mL/min.[1]

• Detection: UV at 215 nm.[1]

• Injection Volume: 1 µL.[1]

• Sample Preparation: Dissolve 0.3 mg/mL of the sample in the mobile phase.[1]

Protocol 2: LC-MS/MS Analysis of Dimethylmalonic Acid in Plasma (without derivatization)

This method is adapted for the direct analysis of dimethylmalonic acid in biological fluids.

• Sample Preparation: [4]

  • To 100 µL of plasma, add 300 µL of 0.5% formic acid in methanol for protein precipitation.

  • Vortex for 10 seconds and centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant before injection.

• LC Conditions:

  • Column: C18 column (e.g., Force C18).[4]

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is commonly used.[13]

  • Flow Rate: 0.5 - 0.7 mL/min.[13]

• MS/MS Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Monitoring: Use Multiple Reaction Monitoring (MRM) for the specific transitions of dimethylmalonic acid and its internal standard.

Protocol 3: GC-MS Analysis of Dimethylmalonic Acid (with Derivatization)

This protocol involves derivatization to make the analyte suitable for GC-MS.

• Sample Preparation & Derivatization (Silylation): [3]

  • Dry the sample completely under a stream of nitrogen.

  • Add 100 µL of a suitable solvent (e.g., pyridine) and the internal standard.

  • Add 100 µL of BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide), optionally with 1% TMCS (trimethylchlorosilane).

  • Heat the mixture at 60-80°C for 30-60 minutes.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: Start at a low temperature (e.g., 70°C), ramp to a high temperature (e.g., 280°C).

  • Ionization: Electron Ionization (EI).

  • Detection: Scan or Selected Ion Monitoring (SIM) mode.

Visualized Workflows and Logic

Caption: HPLC troubleshooting workflow for common issues.

Caption: GC-MS derivatization workflow for dimethylmalonic acid.

Caption: Troubleshooting logic for identifying the cause of peak tailing.

References

• 1. helixchrom.com [helixchrom.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of a Simple Method for Methylmalonic Acid Analysis in Human Plasma by LC-MS/MS [restek.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. chromtech.com [chromtech.com]
• 10. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. gmpinsiders.com [gmpinsiders.com]
• 13. pafmj.org [pafmj.org]
• 14. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 15. HPLC Troubleshooting Guide [scioninstruments.com]
• 16. mdpi.com [mdpi.com]
• 17. Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitation of methylmalonic acid and other dicarboxylic acids in normal serum and urine using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization [mdpi.com]

Overcoming matrix effects in mass spectrometry of Dimethylmalonic acid

Welcome to the technical support center for the mass spectrometry analysis of Dimethylmalonic acid (DMMA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on mitigating matrix effects.

A Note on Analogue Data: Direct experimental data on matrix effects for Dimethylmalonic acid (DMMA) is limited in published literature. Therefore, this guide leverages data from its close structural analog, Methylmalonic acid (MMA), a well-studied dicarboxylic acid. The analytical behaviors and challenges associated with MMA are highly predictive of those for DMMA, making these protocols and troubleshooting strategies a robust starting point for method development.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for DMMA analysis?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, like DMMA, due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine).[1] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantitative results.[1][2] Small, polar molecules like DMMA are particularly susceptible because they often have poor retention on standard reversed-phase columns, causing them to elute in regions with many matrix components.

Q2: How can I identify if my DMMA assay is suffering from matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike Analysis: This involves comparing the peak area of DMMA spiked into a blank, extracted matrix sample with the peak area of DMMA in a neat (pure) solvent. A lower response in the matrix sample indicates ion suppression, while a higher response indicates enhancement.[3]

• Post-Column Infusion: A solution of DMMA is continuously infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected onto the column. Any dip or rise in the constant DMMA signal as the matrix components elute indicates regions of ion suppression or enhancement.[3]

Q3: What is a stable isotope-labeled internal standard (SIL-IS) and why is it recommended for DMMA analysis?

A3: A stable isotope-labeled internal standard is a version of the analyte (e.g., d3-DMMA) where some atoms have been replaced with their heavier, non-radioactive isotopes. This makes the SIL-IS chemically identical to DMMA, so it co-elutes and experiences the same sample preparation losses and matrix effects.[4] Because the mass spectrometer can distinguish between the analyte and the SIL-IS, the ratio of their signals is used for quantification. This ratio remains constant even if both signals are suppressed or enhanced, correcting for matrix effects and leading to highly accurate and precise results.[4][5]

Q4: Can derivatization help in overcoming matrix effects for DMMA?

A4: Yes, derivatization can be a useful strategy. Converting DMMA into a less polar derivative can improve its retention on reversed-phase columns, moving its elution away from the early-eluting, polar matrix components that often cause ion suppression.[6][7] Derivatization can also improve ionization efficiency, leading to better sensitivity.[7] For example, butylation or amidation has been successfully used for the related compound, MMA.[5][7]

Troubleshooting Guide

Problem: Low or inconsistent signal intensity for DMMA.

This is a common symptom of ion suppression. The following workflow can help diagnose and resolve the issue.

Caption: Troubleshooting workflow for low/inconsistent DMMA signal. (Max 760px)

Quantitative Data Summary

Effective sample preparation is the first line of defense against matrix effects. The choice of technique significantly impacts analyte recovery and the cleanliness of the final extract. The table below summarizes recovery data for MMA from plasma/serum using different methods, which serves as a guide for DMMA analysis.

Sample Preparation Method	Analyte	Recovery (%)	Precision (%CV)	Key Advantages	Key Disadvantages	Reference
Protein Precipitation (PPT)	MMA	97.9 - 100.1	2.4 - 4.4	Fast, simple, inexpensive	High matrix effects, less clean extract	[7]
Solid-Phase Extraction (SPE)	MMA	94.8 - 96.9	1.3 - 8.5	Cleaner extract, reduced matrix effects	More complex, method development required	[5]
Ultrafiltration	MMA	Not explicitly stated	-	Simple, removes large proteins	May not remove smaller interfering molecules	[8]

Experimental Protocols

Below are detailed methodologies for common sample preparation techniques. Using a stable isotope-labeled internal standard (SIL-IS) is strongly recommended for all protocols.

Protocol 1: Protein Precipitation (PPT)

This method is fast and simple but may result in significant matrix effects.

• Objective: To remove proteins from plasma/serum by precipitation with an organic solvent.

• Methodology (adapted from[9]):

  • Aliquot 100 µL of plasma/serum sample into a microcentrifuge tube.

  • Add 100 µL of the SIL-IS working solution (e.g., d3-DMMA in water).

  • Add 300 µL of a cold precipitation solvent (e.g., acetonitrile containing 0.1% formic acid).

  • Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

  • Centrifuge at high speed (e.g., 12,000 x g) for 5 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube or a well plate for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This method provides a cleaner extract compared to PPT, significantly reducing matrix effects.

• Objective: To selectively isolate DMMA from matrix components using a solid sorbent.

• Methodology (adapted from[5]):

  • Aliquot 500 µL of plasma sample into a tube.

  • Add a known amount of SIL-IS (e.g., d3-DMMA).

  • Condition an appropriate SPE cartridge (e.g., a strong anion exchange or mixed-mode cartridge) according to the manufacturer's instructions.

  • Load the plasma sample onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent to remove interfering compounds while retaining DMMA.

  • Elute DMMA from the cartridge using a stronger solvent (e.g., a high concentration of formic acid).[5]

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Caption: Comparison of sample preparation workflows: PPT vs. SPE. (Max 760px)

References

• 1. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 2. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitation of methylmalonic acid in serum or plasma using isotope dilution-selected ion gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methylmalonic acid measured in plasma and urine by stable-isotope dilution and electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS/MS Method for High-Throughput Analysis of Methylmalonic Acid in Serum, Plasma, and Urine: Method for Analyzing Isomers Without Chromatographic Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of methylmalonic acid in human plasma by LC-MS/MS after derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitation of Methylmalonic Acid in Plasma Using Liquid Chromatography – Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. pafmj.org [pafmj.org]

Technical Support Center: Troubleshooting Low Recovery of Dimethylmalonic Acid During Extraction

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of dimethylmalonic acid during extraction procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my recovery of dimethylmalonic acid so low after extraction?

A1: Low recovery of dimethylmalonic acid is a common issue that can stem from several factors. The most critical factor is the pH of your aqueous solution. Dimethylmalonic acid is a dicarboxylic acid, and its solubility in organic versus aqueous solvents is highly dependent on its protonation state. Other potential causes include the choice of organic solvent, the formation of emulsions, insufficient mixing or extraction cycles, and potential degradation of the compound.

Q2: What is the optimal pH for extracting dimethylmalonic acid into an organic solvent?

A2: To efficiently extract dimethylmalonic acid from an aqueous solution into an organic solvent, the pH of the aqueous phase must be acidic. As a general rule, the pH should be adjusted to be at least 2 pH units below the first pKa of the acid. The pKa1 of dimethylmalonic acid is approximately 3.15.[1] Therefore, acidifying your aqueous solution to a pH of 1-2 will ensure that the dimethylmalonic acid is in its fully protonated, neutral form, which is more soluble in organic solvents.

Q3: How do I extract dimethylmalonic acid from an organic solvent into an aqueous solution?

A3: To move dimethylmalonic acid from an organic phase to an aqueous phase, you need to deprotonate it to form its water-soluble salt. This is achieved by washing the organic layer with a basic aqueous solution. A solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) is typically used. Raising the pH of the aqueous phase to be at least 2 pH units above the second pKa will ensure complete deprotonation.

Q4: I'm seeing a thick, creamy layer between my aqueous and organic phases that won't separate. What is it and how do I get rid of it?

A4: This is an emulsion, a common problem in liquid-liquid extractions, especially when dealing with complex mixtures. Emulsions are suspensions of one liquid within the other and can be stabilized by surfactants or other compounds in your sample. To break an emulsion, you can try the following:

• Add brine: Adding a saturated sodium chloride (NaCl) solution can increase the ionic strength of the aqueous phase, which often helps to break the emulsion.

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

• Gentle swirling: Instead of vigorous shaking, try gently inverting the separatory funnel multiple times to minimize emulsion formation.

Q5: Could my dimethylmalonic acid be degrading during the extraction process?

A5: While dimethylmalonic acid is generally stable, malonic acids and their derivatives can undergo decarboxylation (loss of CO₂) when heated, particularly under acidic conditions.[2][3][4][5] If your extraction protocol involves high temperatures or prolonged exposure to strong acids, this could be a source of product loss. It is advisable to perform extractions at room temperature and to minimize the time the acid spends in a highly acidic solution. Vigorous gas evolution upon acidification of a basic extract of your product could indicate decarboxylation.[6]

Data Presentation

Solubility of Dimethylmalonic Acid and Related Compounds

Compound	Solvent	Solubility ( g/100 mL)	Temperature (°C)
Dimethylmalonic Acid	Water	9[7]	13
Methanol	Soluble[1]	-
Malonic Acid	Water	73.5[8]	20
Diethyl Ether	5.7[8]	20
Ethanol	57[8]	20
Ethyl Acetate	Soluble	-
Methylmalonic Acid	Water	67.9[9]	25
Diethyl Ether	Soluble	-
Ethanol	Soluble	-

Experimental Protocols

Protocol 1: Standard Acid-Base Extraction of Dimethylmalonic Acid from an Aqueous Solution

This protocol outlines the steps for extracting dimethylmalonic acid from an aqueous solution into an organic solvent, followed by back-extraction into a basic aqueous solution.

Materials:

• Aqueous solution containing dimethylmalonic acid

• Organic extraction solvent (e.g., ethyl acetate, diethyl ether)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH) or saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Beakers or Erlenmeyer flasks

• pH paper or pH meter

• Rotary evaporator

Procedure:

• Acidification:

  • Transfer the aqueous solution containing dimethylmalonic acid to a separatory funnel.

  • Slowly add 1 M HCl while periodically checking the pH. Continue adding acid until the pH of the aqueous solution is between 1 and 2.

• Extraction into Organic Solvent:

  • Add a volume of your chosen organic solvent (e.g., ethyl acetate) to the separatory funnel.

  • Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup.

  • Allow the layers to separate.

  • Drain the lower aqueous layer into a clean flask.

  • Drain the upper organic layer containing the dimethylmalonic acid into a separate clean flask.

  • Return the aqueous layer to the separatory funnel and repeat the extraction at least two more times with fresh organic solvent to maximize recovery. Combine all organic extracts.

• Washing the Organic Layer:

  • Wash the combined organic extracts with a small volume of brine to remove any residual water-soluble impurities. Drain and discard the aqueous brine layer.

• Back-Extraction into Aqueous Base (Optional, for purification):

  • To purify the dimethylmalonic acid, it can be back-extracted into a basic solution.

  • Add a 1 M NaOH or saturated NaHCO₃ solution to the organic extract in the separatory funnel.

  • Gently mix, venting frequently. The dimethylmalonic acid will be deprotonated and move into the aqueous layer.

  • Separate the layers and collect the aqueous layer. Repeat the basic extraction on the organic layer to ensure complete transfer.

• Isolation of Dimethylmalonic Acid:

  • From the organic layer: Dry the organic extract over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and then remove the solvent using a rotary evaporator to obtain the crude dimethylmalonic acid.

  • From the aqueous back-extraction: Cool the basic aqueous extract in an ice bath and re-acidify with 1 M HCl until the pH is 1-2. The dimethylmalonic acid may precipitate out of solution. If it does, it can be collected by vacuum filtration. If it does not precipitate, it can be re-extracted into an organic solvent as described in step 2.

Mandatory Visualizations

Caption: Troubleshooting workflow for low dimethylmalonic acid recovery.

Caption: Acid-base equilibrium of dimethylmalonic acid.

Caption: Experimental workflow for liquid-liquid extraction.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon - PMC [pmc.ncbi.nlm.nih.gov]
• 3. talentchemicals.com [talentchemicals.com]
• 4. Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives [scirp.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. atamankimya.com [atamankimya.com]
• 9. Methylmalonic Acid | C4H6O4 | CID 487 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Dimethylmalonic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of crude dimethylmalonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude dimethylmalonic acid?

A1: Crude dimethylmalonic acid can contain several impurities depending on the synthetic route. Common impurities may include:

• Unreacted starting materials: Such as dimethyl malonate or diethyl malonate.[1]

• Monomethylated malonic acid: A common byproduct if the methylation reaction is incomplete.

• Residual solvents: Solvents used in the reaction or extraction steps, such as toluene or ethers.[2]

• Water: Can be present from aqueous workups or as a byproduct of the reaction.[2]

• Isobutyric acid: Can be a residual impurity from certain synthetic pathways.[2]

• Inorganic salts: From the use of bases or acids during the synthesis and neutralization steps.

Q2: What are the recommended methods for purifying crude dimethylmalonic acid?

A2: The most common and effective purification strategies for dimethylmalonic acid are:

• Recrystallization: A highly effective method for removing most impurities. Water is a commonly used solvent for recrystallization.[3]

• Azeotropic Distillation: Particularly useful for the removal of water, often using a solvent like toluene.[2]

• Solvent Extraction: Can be used to separate the product from aqueous solutions or to remove certain impurities.[2][4]

• Distillation (for the ester form): While dimethylmalonic acid itself is a solid, its ester derivatives (like dimethyl 2,2-dimethylmalonate) can be purified by vacuum distillation.[3]

Q3: What is the expected melting point of pure dimethylmalonic acid?

A3: The literature melting point for pure dimethylmalonic acid is typically in the range of 191-193 °C. A broad melting point range or a melting point lower than this can indicate the presence of impurities.

Troubleshooting Guides

Issue 1: Low Yield After Recrystallization

Problem: You are experiencing a significant loss of product during the recrystallization process.

Possible Cause	Suggested Solution
Too much solvent was used.	Add the hot solvent portion-wise until the solid just dissolves. Using an excess of solvent will keep more of your product dissolved even after cooling.[5]
The solution was cooled too quickly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of small, impure crystals.[5]
The product is significantly soluble in the cold solvent.	Ensure you are using a suitable recrystallization solvent where the product has high solubility at high temperatures and low solubility at low temperatures. If necessary, consider a different solvent or a solvent mixture.
Premature crystallization during hot filtration.	If you are performing a hot filtration to remove insoluble impurities, ensure your funnel and receiving flask are pre-heated to prevent the product from crystallizing on the filter paper.[5]

Issue 2: Oily Product or Failure to Crystallize

Problem: The purified dimethylmalonic acid appears as an oil or does not crystallize from the solution.

Possible Cause	Suggested Solution
Presence of residual solvent.	Ensure all solvents from the reaction or extraction have been thoroughly removed. For water removal, azeotropic distillation with toluene is an effective method.[2]
Significant amount of impurities.	The presence of impurities can lower the melting point and inhibit crystallization. Consider pre-purification by another method, such as solvent extraction, before attempting recrystallization.
Supersaturated solution.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure dimethylmalonic acid.
Incorrect solvent for crystallization.	The chosen solvent may not be appropriate. Water is a common choice for dimethylmalonic acid.[3] Experiment with different solvents or solvent systems on a small scale.

Issue 3: Product Purity is Still Low After Purification

Problem: Analytical data (e.g., HPLC, GC, melting point) indicates that the dimethylmalonic acid is still impure after a single purification step.

Possible Cause	Suggested Solution
Co-crystallization of impurities.	If an impurity has similar solubility properties to the product, it may crystallize along with it. A second recrystallization may be necessary.
Ineffective purification method for the specific impurity.	For impurities with very similar properties, a different purification technique may be required. For example, if you have difficulty separating monomethylated from dimethylated product, a chemical purification step might be necessary.[1]
Thermal decomposition.	Dimethylmalonic acid can be thermally labile.[2] Avoid excessive heating during purification steps. If distillation is used (for the ester), perform it under reduced pressure.
Contamination from equipment.	Ensure all glassware and equipment are clean and dry before use.

Quantitative Data Summary

Purification Method	Purity Achieved	Yield	Reference
Recrystallization from deionized water	-	83%	[3]
Azeotropic distillation with toluene followed by crystallization	99.5% (titration, HPLC)	-	[2]
Reduced pressure distillation (of dimethyl 2,2-dimethylmalonate)	99.95%	95%	[3]

Experimental Protocols

Protocol 1: Recrystallization from Water

This protocol is a general guideline and may need to be optimized for your specific crude material.

• Dissolution: In a suitable flask, add the crude dimethylmalonic acid. Heat a separate container of deionized water to boiling. Add the hot water to the crude product in small portions with stirring until the solid is completely dissolved.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. Place a funnel with fluted filter paper into a pre-heated receiving flask. Pour the hot solution through the filter paper.[5]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Azeotropic Removal of Water with Toluene

This protocol is based on a procedure described for malonic acids.[2]

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and a condenser, dissolve the crude, wet dimethylmalonic acid in toluene.

• Azeotropic Distillation: Heat the mixture to reflux. The water-toluene azeotrope will distill, and the water will be collected in the Dean-Stark trap while the toluene returns to the flask.

• Completion: Continue the distillation until no more water is collected in the trap.

• Product Isolation: Allow the mixture to cool. The anhydrous dimethylmalonic acid should precipitate. The crystals can then be collected by filtration, washed with dry toluene, and dried under vacuum.[2]

Visualized Workflows

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US5886219A - Process for preparing malonic acid and alkylmalonic acids - Google Patents [patents.google.com]
• 3. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 4. CN103408418B - Preparation and purification method of solid malonic acid - Google Patents [patents.google.com]
• 5. youtube.com [youtube.com]

Best practices for the storage and handling of Dimethylmalonic acid

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the safe storage and handling of Dimethylmalonic acid. This resource is intended for researchers, scientists, and drug development professionals.

Storage & Handling Best Practices

Proper storage and handling of Dimethylmalonic acid are crucial for ensuring its stability, purity, and the safety of laboratory personnel.

Summary of Storage and Handling Recommendations

Parameter	Recommendation	Source(s)
Storage Temperature	2-8°C for long-term storage. Can be stored at room temperature under standard ambient conditions.	[1]
Atmosphere	Store under an inert atmosphere (e.g., argon) as it is moisture-sensitive.
Container	Keep in a tightly closed, properly labeled container.	[2]
Storage Location	Store in a dry, cool, and well-ventilated area. Avoid direct sunlight and heat sources.[3][4][5]
Incompatible Materials	Bases, oxidizing agents, and reducing agents.[6]
Personal Protective Equipment (PPE)	Wear protective gloves, eye protection (safety glasses or goggles), and a lab coat. In case of dust, use a dust mask (e.g., N95).[7][8]

Logical Workflow for Handling Dimethylmalonic Acid

Caption: A logical workflow for the safe handling of Dimethylmalonic acid, from preparation to storage.

Troubleshooting Guide

Encountering issues during experiments is common. This guide addresses specific problems that may arise when working with Dimethylmalonic acid.

Q1: My Dimethylmalonic acid appears clumpy or wet. Can I still use it?

A1: Dimethylmalonic acid is moisture-sensitive. Clumping or a wet appearance suggests that it has absorbed moisture from the atmosphere. This can affect the accuracy of weighing and may impact reaction stoichiometry.

• Troubleshooting Steps:

  • Drying: You can try drying the material under a vacuum. However, be cautious as heating may cause decomposition.

  • Quantification: If you must use it, consider quantifying the material's purity (e.g., by qNMR) to adjust the amount used in your reaction.

  • Best Practice: For best results, it is recommended to use a fresh, unopened container of the acid. Always store it in a desiccator or under an inert atmosphere after opening.

Q2: I am seeing poor solubility of Dimethylmalonic acid in my solvent system. What can I do?

A2: Dimethylmalonic acid is a white crystalline solid[9]. Its solubility can be influenced by the solvent, pH, and temperature.

• Troubleshooting Steps:

  • Solvent Choice: While soluble in water and some organic solvents, you may need to try a different solvent system. Polar aprotic solvents are often a good starting point.

  • pH Adjustment: As a dicarboxylic acid, its solubility in aqueous solutions will increase with the addition of a base to form the carboxylate salt. Be mindful that this will deprotonate your acid, which may or may not be desired for your reaction.

  • Gentle Heating: Gentle warming can aid dissolution. However, avoid excessive heat as it may lead to decarboxylation or other degradation.

  • Sonication: Using an ultrasonic bath can help break up solid aggregates and improve the rate of dissolution.

Q3: My reaction with Dimethylmalonic acid is not proceeding to completion or is giving low yields.

A3: This could be due to several factors, including reagent purity, reaction conditions, or side reactions.

• Troubleshooting Steps:

  • Reagent Purity: As mentioned in Q1, ensure your Dimethylmalonic acid is dry and pure. The same applies to all other reagents and solvents.

  • Base Choice (if applicable): If your reaction involves deprotonation of the acid, the choice and amount of base are critical. Ensure you are using a sufficiently strong and non-nucleophilic base if you only want to deprotonate the carboxylic acid protons.

  • Reaction Temperature: Some reactions require specific temperature control. If the reaction is exothermic, ensure adequate cooling. If it requires energy input, ensure uniform heating.

  • Incompatible Materials: Recall that Dimethylmalonic acid is incompatible with strong oxidizing and reducing agents[6]. Ensure your reaction components do not fall into these categories unless it is the intended transformation.

Hypothetical Experimental Workflow: Esterification of Dimethylmalonic Acid

This workflow illustrates a common synthetic procedure and highlights potential troubleshooting points.

Caption: A typical experimental workflow for the esterification of Dimethylmalonic acid with troubleshooting checkpoints.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Dimethylmalonic acid?

A1: According to safety data sheets, Dimethylmalonic acid can cause skin and serious eye irritation[7]. Some sources also indicate it may cause respiratory irritation[9]. Always handle it in a well-ventilated area and wear appropriate PPE.

Q2: What should I do in case of accidental skin or eye contact?

A2:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical attention[7].

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[7].

Q3: How should I dispose of waste Dimethylmalonic acid?

A3: Dispose of Dimethylmalonic acid and its containers in accordance with local, regional, and national regulations. It is often recommended to use a licensed professional waste disposal service[10]. Do not let the product enter drains[7][10].

Q4: Can Dimethylmalonic acid undergo decarboxylation?

A4: Like other malonic acids, Dimethylmalonic acid can undergo decarboxylation upon heating, although it is generally more stable than malonic acid itself due to the presence of the two methyl groups. The melting point is reported to be around 191-193 °C[1][8]. Significant decomposition may occur at or above this temperature.

Q5: Is Dimethylmalonic acid carcinogenic?

A5: No components of this product present at levels greater than or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or OSHA.

References

• 1. ジメチルマロン酸 qNMR standard, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. wcu.edu [wcu.edu]
• 5. lsu.edu [lsu.edu]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. 二甲基丙二酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. capotchem.cn [capotchem.cn]

How to prevent the decomposition of Dimethylmalonic acid derivatives

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance to prevent the decomposition of dimethylmalonic acid and its derivatives. Find answers to common problems and follow detailed protocols to ensure the stability and integrity of your compounds during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition pathway for dimethylmalonic acid and its derivatives?

A1: The most common decomposition pathway is decarboxylation, where a carboxyl group is lost as carbon dioxide (CO₂).[1] This reaction is particularly favored by heat and occurs readily in β-keto acids and malonic acid derivatives through a cyclic, concerted transition state.[1][2] For ester derivatives, hydrolysis back to the dicarboxylic acid is another potential degradation route.[3][4]

Q2: My experiment involving a dimethylmalonic acid derivative has a very low yield. What is the most likely cause?

A2: Low yields are frequently due to unintentional decarboxylation.[5] This can be triggered by excessive heat during reaction workup or purification steps.[6] The presence of strong acids, even during neutralization, can also catalyze this decomposition.[5] It is critical to maintain low temperatures and controlled pH throughout your process.

Q3: What are the ideal storage conditions for dimethylmalonic acid and its solutions?

A3: To ensure long-term stability, solid dimethylmalonic acid should be stored at 2-8°C.[7] For solutions, store at -20°C for up to three years (as a powder) or at -80°C for up to one year when dissolved in a solvent.[8] Always refer to the supplier's specific recommendations.

Q4: I am working with a dimethylmalonate ester. How can I prevent its hydrolysis during saponification workup?

A4: To prevent hydrolysis of the desired mono-ester or incomplete hydrolysis of a di-ester, careful control of reaction conditions is necessary. Avoid using different alcohols in the reaction mixture than the alcohol of the ester to prevent transesterification.[5][9] For mono-hydrolysis of symmetric diesters, specific protocols using reagents like t-BuNH₂/MeOH/H₂O with LiBr have been shown to be effective and clean.[10]

Q5: Why is my purified dimethylmalonic acid derivative an oil instead of the expected solid?

A5: While many substituted malonic acids are crystalline solids, some are oils at room temperature.[5] If you have confirmed the purity of your compound, this may be its natural physical state. However, if you suspect impurities, ensure that all solvents have been thoroughly removed under a high vacuum. If residual starting materials or byproducts are present, purification by column chromatography may be required, but prolonged exposure to acidic silica gel should be avoided.[5]

Troubleshooting Guides

Guide 1: Diagnosing Low Yield After Saponification and Acidic Workup

Problem: The final yield of my substituted dimethylmalonic acid is significantly lower than expected after hydrolyzing the ester and performing an acidic workup. The primary isolated product appears to be the decarboxylated version.

Possible Cause	Troubleshooting & Optimization
Excessive Heat During Workup	After saponification, perform the acidification step in an ice bath to maintain a temperature between 0-5°C.[5] When concentrating the final product, use a rotary evaporator with a water bath temperature set to 30°C or lower.[5] A patent for malonic acid production advises keeping the temperature below 70°C, and preferably between 50-70°C, to minimize decomposition.[6]
Strongly Acidic Conditions	Use a milder acid for neutralization, such as a saturated aqueous solution of ammonium chloride or citric acid.[5] Add the acid slowly and dropwise while vigorously stirring and monitoring the pH. Aim for a final pH that is just acidic enough to protonate the carboxylates (typically pH 1-2) without creating an excessively harsh environment.[5]
Inefficient Extraction	Dimethylmalonic acid has moderate water solubility (90 g/L at 13°C).[7] Ensure you perform multiple extractions (at least 3) with a suitable organic solvent like ethyl acetate to maximize recovery from the aqueous layer.
Inherent Instability of the Derivative	Certain substituents, particularly aryl groups, can make the malonic acid derivative more susceptible to decarboxylation compared to alkyl groups.[5][11] If your derivative is known to be unstable, minimize the time it spends in the acidic aqueous phase and proceed to extraction and drying as quickly as possible.

Guide 2: Identifying Unexpected Side Products in a Reaction Mixture

Problem: My final product contains significant impurities alongside the desired dimethylmalonic acid derivative.

Possible Cause	Troubleshooting & Optimization
Incomplete Hydrolysis (Saponification)	Sterically hindered esters may be resistant to complete saponification, leaving a mixture of the diacid, monoester, and starting material.[5] Increase the reaction time or gently heat the reaction (e.g., to 70°C for 1 hour) and monitor its progress by TLC or LC-MS until the starting material is fully consumed.[5]
Transesterification	This occurs if the alcohol used as a solvent is different from the ester's alcohol group (e.g., using methanol to saponify an ethyl ester).[5] Always match the solvent to the ester group (e.g., use ethanol for ethyl esters) or use a non-alcoholic solvent like THF if the reaction conditions permit.[9]
Dialkylation (During Synthesis)	In a malonic ester synthesis, using an excess of the alkylating agent or a highly reactive one can lead to the formation of a disubstituted byproduct.[9] To favor mono-alkylation, it is often better to use a slight excess of the malonic ester relative to the alkylating agent.[9]

Data Presentation

Table 1: Physicochemical Properties and Storage of Dimethylmalonic Acid

Property	Value	Source(s)
Molecular Formula	C₅H₈O₄	[7]
Molecular Weight	132.11 g/mol	[12]
Appearance	White crystalline solid	[7]
pKa (at 25°C)	3.15	[7]
Water Solubility (at 13°C)	90 g/L	[7]
Recommended Solid Storage	2-8°C	[7]

| Recommended Solution Storage | -80°C (for 1 year) |[8] |

Table 2: Qualitative Impact of Various Factors on the Stability of Substituted Malonic Acids

Factor	Condition	Impact on Stability	Prevention Strategy	Source(s)
Temperature	> 50-70°C	High Risk of Decarboxylation	Maintain low temperatures (0-30°C) during workup and purification.	[5][6]
pH	Strongly Acidic (pH < 1)	Increased Rate of Decarboxylation	Use milder acids for neutralization; avoid excess acid.	[5]
pH	Basic (during saponification)	Risk of Hydrolysis/Transesterification	Use appropriate stoichiometry and solvents; monitor reaction completion.	[5][9]
Substituents	Aryl Groups	Generally Less Stable	Handle with extra care, minimize time under harsh conditions.	[5][11]

| Substituents | Alkyl Groups | Moderately Stable | Follow standard temperature and pH control procedures. |[5] |

Experimental Protocols

Protocol 1: Recommended Procedure for Saponification and Workup of a Dialkyl Dimethylmalonate

This protocol is designed to minimize decomposition during the critical hydrolysis and workup stages.

• Saponification:

  • Dissolve the dialkyl dimethylmalonate (1.0 equiv) in the corresponding alcohol (e.g., methanol for dimethyl ester, ethanol for diethyl ester) to a concentration of approximately 2 M.

  • Add a 6 M aqueous solution of NaOH or KOH (2.5 to 5.0 equiv).

  • Stir the mixture at room temperature or with gentle heating (e.g., 50°C). Monitor the reaction by TLC or LC-MS until all starting material is consumed.[5]

• Cooling:

  • Once the reaction is complete, cool the mixture in an ice-water bath to 0-5°C.[5]

• Acidification:

  • While stirring vigorously, slowly add a cold (0-5°C) 1 M HCl solution or a saturated solution of a milder acid like citric acid.[5]

  • Monitor the pH with a calibrated meter or pH paper, stopping the addition once the pH reaches ~1. Do not overshoot.

• Extraction:

  • Immediately extract the cold aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • Crucially, ensure the rotary evaporator's water bath temperature does not exceed 30°C. [5]

• Purification:

  • The crude product can be purified by recrystallization. If column chromatography is necessary, consider using a minimally acidic mobile phase and do not let the compound sit on the silica gel for an extended period.

Protocol 2: General HPLC Method for Monitoring Stability

This method can be used to quantify the remaining dimethylmalonic acid derivative and detect the formation of its decarboxylated byproduct over time.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 5-10% B, ramp to 95% B over 10-15 minutes, hold for 2-3 minutes, and re-equilibrate. (This gradient should be optimized for your specific derivative).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where both the parent compound and potential byproducts absorb (e.g., 210 nm).

• Sample Preparation: Dissolve a small, accurately weighed sample in the mobile phase or a suitable solvent (e.g., acetonitrile/water mixture) and inject. Create a standard curve for accurate quantification.

Visualizations

Caption: The thermal or acid-catalyzed decarboxylation pathway.

Caption: A decision tree for troubleshooting low product yield.

Caption: Factors influencing dimethylmalonic acid derivative stability.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. China Dimethylmalonic Acid Manufacturers, Suppliers, Factory - Dimethylmalonic Acid Price - Frandcom [fcchemicals.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. Ch21: Malonic esters [chem.ucalgary.ca]
• 5. benchchem.com [benchchem.com]
• 6. US2373011A - Production of malonic acid - Google Patents [patents.google.com]
• 7. Page loading... [wap.guidechem.com]
• 8. Dimethylmalonic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 9. Preparation of mono-substituted malonic acid half oxyesters (SMAHOs) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 11. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]

Resolving solubility issues with Dimethylmalonic acid in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving solubility issues with dimethylmalonic acid in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is dimethylmalonic acid and why is its solubility in aqueous buffers a concern?

A1: Dimethylmalonic acid is a dicarboxylic acid, meaning it has two carboxylic acid functional groups.[1] Its structure makes it a solid at room temperature with limited solubility in water, especially at acidic pH.[1] For many biological and pharmaceutical applications, preparing a stable, homogenous solution in an aqueous buffer is a critical first step.

Q2: What are the key factors influencing the solubility of dimethylmalonic acid?

A2: The primary factors are:

• pH: As a dicarboxylic acid, its solubility is highly dependent on the pH of the buffer.

• Temperature: Generally, solubility increases with temperature.

• Buffer composition: The type and concentration of buffer salts can impact solubility.

• Presence of co-solvents: Organic solvents miscible with water can enhance solubility.

Q3: What are the pKa values of dimethylmalonic acid?

A3: Dimethylmalonic acid has two pKa values corresponding to the dissociation of its two carboxylic acid protons. The first pKa (pKa1) is approximately 3.15. The second pKa (pKa2) is less commonly reported but is expected to be around 6.0, similar to other malonic acid derivatives. Understanding these pKa values is crucial for preparing solutions at a pH where the more soluble deprotonated forms predominate.

Q4: How does pH affect the solubility of dimethylmalonic acid?

A4: The solubility of dimethylmalonic acid increases significantly as the pH of the solution rises above its pKa values. At a pH below pKa1 (~3.15), the acid is primarily in its fully protonated, less soluble form (H₂A). As the pH increases above pKa1, the first proton dissociates, forming the monoanion (HA⁻), which is more soluble. As the pH surpasses pKa2 (~6.0), the second proton dissociates, resulting in the highly soluble dianion (A²⁻). Therefore, to dissolve dimethylmalonic acid effectively, the buffer pH should ideally be above 7.

Q5: Can I use organic co-solvents to improve solubility?

A5: Yes, water-miscible organic solvents like Dimethyl Sulfoxide (DMSO), ethanol, or methanol can be used to prepare a concentrated stock solution.[2] This stock solution can then be diluted into the aqueous buffer. However, it is critical to ensure the final concentration of the organic solvent is low enough (typically <1%) to not interfere with the biological assay or cause precipitation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Dimethylmalonic acid does not dissolve in the aqueous buffer.	The pH of the buffer is too low (below the pKa values).	Increase the pH of the buffer to above 7.0. At this pH, the dimethylmalonate dianion, which is significantly more soluble, will be the predominant species.
The concentration of dimethylmalonic acid exceeds its solubility limit at the given temperature.	Gently warm the solution while stirring. Be cautious not to degrade the compound if it is heat-sensitive.
The buffer concentration is too low to maintain the desired pH upon addition of the acidic compound.	Use a buffer with a higher buffering capacity or pre-adjust the pH of the dimethylmalonic acid solution before adding it to the final buffer.
Precipitation occurs after initially dissolving the compound.	The pH of the solution has dropped after the addition of the acidic dimethylmalonic acid.	Re-adjust the pH of the final solution to the desired level using a suitable base (e.g., NaOH).
The buffer contains counter-ions that form an insoluble salt with dimethylmalonate (e.g., high concentrations of calcium in a phosphate buffer).[3][4]	If possible, switch to a buffer system that does not contain problematic counter-ions (e.g., Tris or HEPES). If using a phosphate buffer with divalent cations is necessary, try lowering the concentration of either the dimethylmalonic acid or the divalent cations.
The temperature of the solution has decreased, causing the compound to crash out.	Maintain the solution at a constant, slightly elevated temperature if the experimental protocol allows.
The solution is cloudy or opalescent.	Micro-precipitates or an emulsion has formed, possibly due to the use of a co-solvent.	Sonicate the solution to aid in the dispersion and dissolution of fine particles. Ensure the final concentration of any organic co-solvent is minimal.

Data Presentation

Table 1: Physicochemical Properties of Dimethylmalonic Acid

Property	Value	Reference
Molecular Formula	C₅H₈O₄	[5]
Molecular Weight	132.11 g/mol	[5]
Melting Point	191-193 °C	[6]
pKa1	~3.15 (at 25 °C)
pKa2	~6.0 (estimated)
Water Solubility	90 g/L (at 13 °C)	[5]
Solubility in DMSO	~60 mg/mL	[2]

Table 2: Estimated Solubility of Dimethylmalonic Acid at Different pH Values

pH	Predominant Species	Expected Relative Solubility
< 2	H₂A (neutral acid)	Low
3.15	H₂A ≈ HA⁻	Moderate
4-5	HA⁻ (monoanion)	Good
> 7	A²⁻ (dianion)	High

Note: This table is illustrative and based on the Henderson-Hasselbalch principle. Actual solubility values should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Dimethylmalonic Acid Solution in 50 mM Phosphate Buffer (pH 7.4)

Materials:

• Dimethylmalonic acid (solid)

• Sodium phosphate monobasic (NaH₂PO₄)

• Sodium phosphate dibasic (Na₂HPO₄)

• Deionized water

• pH meter

• Stir plate and stir bar

• Volumetric flasks and graduated cylinders

• 0.1 M NaOH and 0.1 M HCl for pH adjustment

Procedure:

• Prepare the 50 mM Phosphate Buffer (pH 7.4): a. Dissolve the appropriate amounts of sodium phosphate monobasic and dibasic in deionized water to achieve a final concentration of 50 mM. b. Place the solution on a stir plate and monitor the pH. c. Adjust the pH to 7.4 using 0.1 M NaOH or 0.1 M HCl as needed. d. Bring the final volume to the desired amount with deionized water.

• Dissolve the Dimethylmalonic Acid: a. Weigh the required amount of dimethylmalonic acid to make a 10 mM solution. b. In a separate beaker, add the weighed dimethylmalonic acid to a volume of the prepared phosphate buffer that is less than the final desired volume (e.g., 80% of the final volume). c. Stir the solution on a stir plate. The dimethylmalonic acid should dissolve readily at this pH. d. If dissolution is slow, gentle warming (e.g., to 30-40 °C) can be applied. e. Once fully dissolved, allow the solution to cool to room temperature.

• Final pH Adjustment and Volume: a. Check the pH of the dimethylmalonic acid solution. If it has shifted, carefully re-adjust it to 7.4 with 0.1 M NaOH or 0.1 M HCl. b. Quantitatively transfer the solution to a volumetric flask. c. Bring the solution to the final desired volume with the phosphate buffer. d. Mix thoroughly.

Protocol 2: Using a Co-solvent for a Concentrated Stock Solution

• Prepare a Concentrated Stock Solution (e.g., 100 mM in DMSO): a. Weigh the appropriate amount of dimethylmalonic acid. b. Dissolve it in a small volume of DMSO. Sonication may aid dissolution.

• Dilute the Stock Solution into the Aqueous Buffer: a. Add the desired volume of the aqueous buffer to your experimental vessel. b. While vortexing or stirring the buffer, add the required small volume of the DMSO stock solution to achieve the final desired concentration. c. Ensure the final DMSO concentration is compatible with your assay (typically <1%).

Mandatory Visualizations

Figure 1. pH-Dependent Equilibrium of Dimethylmalonic Acid

Figure 2. Troubleshooting Workflow for Dimethylmalonic Acid Solubility

References

• 1. NP-MRD: Showing NP-Card for Dimethylmalonic acid (NP0001272) [np-mrd.org]
• 2. Dimethylmalonic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. Optimized calcium/phosphorus solubility in a parenteral nutrition solution containing dicarboxylic amino acids and cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. calcium chloride in a phosphate buffer - General Lab Techniques [protocol-online.org]
• 5. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 二甲基丙二酸 98% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Chemical Reactivity of Dimethylmalonic Acid and Malonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical properties and reactivity of dimethylmalonic acid and its parent compound, malonic acid. Understanding the distinct characteristics imparted by the gem-dimethyl substitution is crucial for designing synthetic routes, predicting reaction outcomes, and developing novel therapeutics. This document summarizes key differences in their reactivity in fundamental organic reactions, supported by available data and detailed experimental protocols.

Introduction: Structural and Electronic Differences

Malonic acid, a simple dicarboxylic acid, is a versatile building block in organic synthesis. Its reactivity is largely defined by the two carboxylic acid groups and the active methylene group (α-carbon) situated between them. Dimethylmalonic acid, as its name suggests, is a derivative where the two hydrogens of the active methylene group are replaced by methyl groups. This seemingly simple structural modification has profound implications for the molecule's steric and electronic properties, leading to significant differences in its chemical behavior.

Table 1: Comparison of Physicochemical Properties

Property	Malonic Acid	Dimethylmalonic Acid	Reference(s)
Structure	CH₂(COOH)₂	(CH₃)₂C(COOH)₂	N/A
Molar Mass	104.06 g/mol	132.11 g/mol	[1][2]
pKa1	2.83	~3.1 (estimated)	[1]
pKa2	5.69	~6.0 (estimated)	[1]
Melting Point	135-137 °C (decomposes)	191-193 °C	[1]
Solubility in Water	763 g/L	Soluble	[1]

The methyl groups in dimethylmalonic acid introduce steric bulk around the α-carbon and also exert a modest electron-donating inductive effect. These factors are central to understanding the comparative reactivity discussed in the following sections.

Comparative Reactivity in Key Chemical Reactions

Acidity

The acidity of the carboxylic acid protons is influenced by the electronic environment. In malonic acid, the two carboxyl groups are electron-withdrawing, which stabilizes the carboxylate anion and contributes to its acidity. The pKa1 of malonic acid is 2.83.[1] In dimethylmalonic acid, the electron-donating methyl groups slightly destabilize the carboxylate anion, making it a weaker acid compared to malonic acid.

A key difference lies in the acidity of the α-protons. The methylene protons of malonic acid are significantly acidic (pKa ≈ 13 in its ester form) due to the resonance stabilization of the resulting carbanion by the two adjacent carbonyl groups.[3] This high acidity is the cornerstone of its utility in reactions like the malonic ester synthesis. Dimethylmalonic acid, lacking these α-protons, cannot be deprotonated at the α-carbon and therefore cannot form an enolate in the same manner.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration. Malonic acid is a classic substrate for this reaction, often catalyzed by a weak base like pyridine or piperidine.[4] The reaction proceeds through the formation of an enolate from the active methylene group.

Reaction Scheme:

• Malonic Acid: Reacts readily with aldehydes and ketones in the presence of a base to form α,β-unsaturated carboxylic acids after decarboxylation.[4]

• Dimethylmalonic Acid: Does not undergo the Knoevenagel condensation under typical conditions because it lacks the acidic α-protons necessary to form the required enolate intermediate.

Experimental Data Summary:

Direct comparative quantitative data for the Knoevenagel condensation is not applicable as dimethylmalonic acid is generally unreactive as the active methylene component. However, various studies report high yields for the condensation of malonic acid with a range of aldehydes.[5]

Malonic Ester Synthesis

The malonic ester synthesis is a versatile method for preparing substituted carboxylic acids. It involves the alkylation of a malonate ester enolate followed by hydrolysis and decarboxylation.[3][6]

Reaction Scheme:

• Malonic Esters (e.g., diethyl malonate): Can be mono- or di-alkylated at the α-carbon due to the presence of two acidic protons.[6]

• Dimethylmalonic Esters (e.g., diethyl dimethylmalonate): Cannot be further alkylated at the α-carbon as there are no acidic protons. However, they can be used to synthesize α,α-disubstituted propionic acids if the dimethylmalonate itself is the desired starting material.

The steric hindrance from the gem-dimethyl group in dimethylmalonate can also influence the reactivity of the ester carbonyls towards nucleophiles in subsequent steps like hydrolysis, potentially requiring more forcing conditions.

Decarboxylation

Both malonic acid and dimethylmalonic acid undergo decarboxylation upon heating, typically losing one molecule of carbon dioxide to form a carboxylic acid.

Reaction Scheme:

• Malonic Acid: Decarboxylates to acetic acid and carbon dioxide. This process is relatively facile.[7]

• Dimethylmalonic Acid: Decarboxylates to isobutyric acid and carbon dioxide.

Table 2: Representative Data on Decarboxylation of a Disubstituted Malonic Acid

Substrate	Conditions	Product	Yield	Reference
2,2-Dipropylmalonic acid	Microwave, 200W, 180-190°C, 3-10 min	2-Propylpentanoic acid	Quantitative	[9]

This data suggests that while the substitution pattern influences reactivity, decarboxylation of disubstituted malonic acids can be achieved in high yield under appropriate conditions.

Experimental Protocols

The following are representative experimental protocols for key reactions involving malonic acid and its derivatives.

Knoevenagel Condensation of Malonic Acid with an Aromatic Aldehyde

Objective: To synthesize an α,β-unsaturated carboxylic acid.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Malonic acid

• Pyridine

• Piperidine (catalyst)

• Hydrochloric acid (for workup)

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve the aromatic aldehyde and malonic acid in pyridine.

• Add a catalytic amount of piperidine to the solution.

• Heat the reaction mixture under reflux for a specified time, monitoring the reaction by TLC.

• After completion, cool the mixture and pour it into a beaker containing ice and concentrated hydrochloric acid to precipitate the product.

• Collect the crude product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure α,β-unsaturated carboxylic acid.

(This protocol is a general representation and specific conditions may vary based on the substrate.)

Malonic Ester Synthesis: Alkylation of Diethyl Malonate

Objective: To synthesize a mono- or di-alkylated malonic ester.

Materials:

• Diethyl malonate

• Sodium ethoxide

• Anhydrous ethanol

• Alkyl halide (e.g., ethyl bromide)

• Diethyl ether (for extraction)

• Brine solution

Procedure:

• Prepare a solution of sodium ethoxide in anhydrous ethanol in a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere.

• Add diethyl malonate dropwise to the stirred sodium ethoxide solution at room temperature.

• After the addition is complete, add the alkyl halide dropwise.

• Heat the reaction mixture to reflux for several hours until the reaction is complete (monitored by TLC).

• Cool the mixture, and remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude alkylated malonic ester, which can be purified by distillation.

(For dialkylation, a second equivalent of base and alkyl halide can be added after the first alkylation is complete.)

Visualizing Reaction Pathways

To illustrate the fundamental differences in reactivity, the following diagrams depict the initial steps of two key reactions.

Caption: Initial step of the Knoevenagel condensation.

References

• 1. MALONIC ACID - Ataman Kimya [atamanchemicals.com]
• 2. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistnotes.com [chemistnotes.com]
• 7. organic chemistry - Decarboxylation of malonic esters - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. organic chemistry - What is the mechanism for thermal decarboxylation of a generic carboxylic acid (not special cases like beta-ketocarboxylic acid or malonic acids)? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives [scirp.org]

A Comparative Guide to Validated Methods for the Quantification of Dimethylmalonic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methodologies for the quantitative determination of dimethylmalonic acid (DMMA) in biological samples. The primary focus is on providing objective performance data and detailed experimental protocols to aid researchers in selecting the most appropriate method for their specific needs. Due to the limited number of studies specifically validating methods for dimethylmalonic acid, this guide draws upon established methods for the analysis of dicarboxylic acids, including DMMA.

Method Comparison

The quantification of dimethylmalonic acid in biological matrices such as urine and serum is predominantly achieved through Gas Chromatography-Mass Spectrometry (GC-MS). While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful technique for similar analytes, validated methods specifically for DMMA are not readily found in the current literature. No validated Enzyme-Linked Immunosorbent Assays (ELISA) for dimethylmalonic acid have been identified.

The most robustly described method is based on GC-MS analysis following extraction and derivatization of the analyte. A key advantage of GC-MS is its ability to resolve and quantify a wide range of organic acids simultaneously.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile derivatives by gas chromatography followed by mass-based detection and quantification.	Separation by liquid chromatography followed by highly selective and sensitive detection using tandem mass spectrometry.
Sample Types	Urine, Serum, Plasma	Potentially Urine, Serum, Plasma (method adaptation required)
Derivatization	Required (e.g., silylation)	May not be required, but can improve sensitivity.
Validation Data for DMMA	Mentioned in broader dicarboxylic acid assays[1].	Not specifically available in the reviewed literature.
Advantages	Established methodology for organic acid profiling, capable of analyzing multiple dicarboxylic acids in a single run.	High sensitivity and specificity, potentially shorter analysis times.
Disadvantages	Requires derivatization, which adds a step to sample preparation.	Lack of readily available, validated protocols specifically for DMMA.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Dimethylmalonic Acid in Urine

This protocol is based on the established methodology for the analysis of urinary organic acids, including dicarboxylic acids like dimethylmalonic acid[1].

1. Sample Preparation (Extraction)

• To 1 mL of urine, add an appropriate internal standard (e.g., a stable isotope-labeled dicarboxylic acid).

• Acidify the sample to a pH of approximately 1 with hydrochloric acid.

• Extract the organic acids with two portions of 5 mL of ethyl acetate.

• Combine the ethyl acetate extracts and evaporate to dryness under a stream of nitrogen.

2. Derivatization (Silylation)

• To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

3. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature of 80°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 10°C/min.

  • Hold at 280°C for 5 minutes.

• Injection Volume: 1 µL in splitless mode.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

  • Characteristic ions for bis(trimethylsilyl) dimethylmalonate: The mass spectrum of the bis(trimethylsilyl) ester of dimethylmalonic acid would be monitored. Key ions would be determined from a standard injection. For reference, the bis(trimethylsilyl) ester of malonic acid shows characteristic ions at m/z 147 and 73[2]. The mass spectrum for bis(trimethylsilyl) dimethylmalonate is also available in public databases.

4. Quantification

• Create a calibration curve by analyzing standards of known dimethylmalonic acid concentrations prepared in a similar manner to the samples.

• Quantify the dimethylmalonic acid in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Figure 1: General experimental workflow for the GC-MS analysis of dimethylmalonic acid in urine.

Figure 2: Generalized pathway for the metabolism and excretion of xenobiotics like dimethylmalonic acid.

References

• 1. Quantitation of methylmalonic acid and other dicarboxylic acids in normal serum and urine using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bis(trimethylsilyl) malonate | C9H20O4Si2 | CID 87656 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Gold Standard: Why Isotopically Labeled Dimethylmalonic Acid Excels as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of isotopically labeled dimethylmalonic acid and its alternatives, supported by experimental data and detailed protocols, to facilitate an informed selection for your analytical assays.

Stable isotope-labeled (SIL) internal standards, such as deuterated dimethylmalonic acid (e.g., dimethylmalonic acid-d6), are widely regarded as the "gold standard" in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations during sample preparation, chromatography, and ionization. This guide will delve into the performance advantages of using an isotopically labeled internal standard compared to a common alternative: a structural analog.

Performance Comparison: Isotopically Labeled vs. Structural Analog Internal Standards

The primary advantage of an isotopically labeled internal standard lies in its ability to mimic the analyte throughout the analytical process, leading to superior accuracy and precision. A structural analog, while similar, may exhibit different extraction recovery, chromatographic retention, and ionization efficiency, leading to less reliable results.

Table 1: Comparison of Assay Performance with Different Internal Standards

Performance Metric	Isotopically Labeled Internal Standard (e.g., Analyte-d6)	Structural Analog Internal Standard	Rationale
Accuracy (% Bias)	Typically < 5%	Can be > 15%	The SIL standard co-elutes and experiences the same matrix effects as the analyte, providing more effective normalization.[2]
Precision (%RSD)	< 10%	Often > 15%	The near-identical chemical behavior of the SIL standard minimizes variability introduced during sample processing.[3][4]
Recovery	Closely tracks analyte recovery	May differ significantly from analyte recovery	Differences in polarity and structure can lead to differential extraction efficiencies between the analog and the analyte.
Matrix Effect	Compensates effectively	Inadequate compensation	The SIL standard is affected by ion suppression or enhancement in the same way as the analyte due to identical ionization properties.[1]

Table 2: Quantitative Performance Data from a Comparative Study

The following data, adapted from a study on a similar small molecule, illustrates the significant improvement in assay performance when switching from a structural analog to a stable isotope-labeled internal standard.

Internal Standard Type	Mean Bias (%)	Relative Standard Deviation (%RSD)
Structural Analog	12.5%	18.2%
Isotopically Labeled (Deuterated)	2.1%	6.5%

Experimental Protocols

To provide a practical understanding, detailed methodologies for both approaches are outlined below. The protocols are based on the well-documented analysis of a similar dicarboxylic acid, methylmalonic acid (MMA), in a biological matrix.

Protocol 1: Analysis using Isotopically Labeled Dimethylmalonic Acid-d6 (LC-MS/MS)

This protocol describes a robust method for the quantification of dimethylmalonic acid in serum or plasma using its deuterated analog as the internal standard.

1. Sample Preparation:

• To 100 µL of serum or plasma, add 10 µL of the dimethylmalonic acid-d6 internal standard working solution.
• Perform a protein precipitation by adding 300 µL of acetonitrile.
• Vortex for 1 minute and centrifuge at 10,000 x g for 5 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):
• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient to separate dimethylmalonic acid from other matrix components.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• Tandem Mass Spectrometry (MS/MS):
• Ionization Mode: Negative Electrospray Ionization (ESI-).
• Monitoring Mode: Multiple Reaction Monitoring (MRM).
• Transitions: Monitor for the specific precursor-to-product ion transitions for both dimethylmalonic acid and dimethylmalonic acid-d6.

Protocol 2: Analysis using a Structural Analog Internal Standard (GC-MS)

This protocol outlines a general method for the analysis of dicarboxylic acids using a structural analog, such as ethylmalonic acid, as the internal standard. This method requires a derivatization step to make the analytes volatile for gas chromatography.

1. Sample Preparation:

• To 100 µL of serum or plasma, add 10 µL of the ethylmalonic acid internal standard working solution.
• Perform a liquid-liquid extraction with ethyl acetate after acidification of the sample.
• Evaporate the organic layer to dryness.
• Derivatize the residue using a silylating agent (e.g., BSTFA with 1% TMCS) by heating at 70°C for 30 minutes.

2. GC-MS Analysis:

• Gas Chromatography (GC):
• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
• Carrier Gas: Helium.
• Temperature Program: A temperature gradient to separate the derivatized organic acids.
• Injection Mode: Splitless.
• Mass Spectrometry (MS):
• Ionization Mode: Electron Ionization (EI).
• Monitoring Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized dimethylmalonic acid and ethylmalonic acid.

Mandatory Visualizations

To further clarify the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: A typical bioanalytical workflow using an internal standard.

Caption: Logical flow comparing deuterated vs. analog internal standards.

References

• 1. Screening of Organic Acidurias by Gas Chromatography–Mass Spectrometry (GC–MS) | Springer Nature Experiments [experiments.springernature.com]
• 2. Microdetermination of methylmalonic acid and other short chain dicarboxylic acids by gas chromatography: use in prenatal diagnosis of methylmalonic acidemia and in studies of isovaleric acidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for Ethylmalonic acid (HMDB0000622) [hmdb.ca]
• 4. Comparison of serum and plasma methylmalonic acid measurements in 13 laboratories: An international study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of Dicarboxylic Acids for Researchers and Drug Development Professionals

An in-depth guide to the multifaceted biological roles of dicarboxylic acids, presenting key quantitative data on their enzymatic interactions and influence on cellular signaling pathways.

Dicarboxylic acids, organic compounds characterized by the presence of two carboxylic acid functional groups, are not merely simple metabolic intermediates but also active modulators of key biological processes. Their diverse pharmacological effects, ranging from enzyme inhibition to the regulation of inflammatory signaling, have positioned them as molecules of significant interest in the fields of drug discovery and cosmetic science. This guide provides a comparative analysis of the biological activities of prominent dicarboxylic acids, supported by experimental data and detailed methodologies to aid researchers in their exploration of these versatile compounds.

Quantitative Comparison of Biological Activity

To facilitate a clear comparison of the efficacy of different dicarboxylic acids across various biological targets, the following table summarizes key quantitative data from experimental studies.

Dicarboxylic Acid	Target Enzyme/Process	Biological Activity	Quantitative Value (IC50/Ki)	Reference
Succinic Acid	Cytochrome P450 3A4 (CYP3A4)	Non-competitive Inhibition	IC50: 12.82 µM; Ki: 6.18 µM	[1][2]
Cytochrome P450 2D6 (CYP2D6)	Competitive Inhibition	IC50: 14.53 µM; Ki: 7.40 µM	[1][2]
Cytochrome P450 2C9 (CYP2C9)	Competitive Inhibition	IC50: 19.60 µM; Ki: 9.48 µM	[1][2]
Azelaic Acid	Thioredoxin Reductase	Competitive Inhibition	Inhibition increases with chain length (C6 > C9 > C10 > C12)	[3]
Normal Fibroblasts (3T3 cell line)	Cytotoxicity	IC50: 85.28 µg/mL
Malonic Acid	Succinate Dehydrogenase	Competitive Inhibition	-
Oxaloacetic Acid	Succinate Dehydrogenase	Competitive Inhibition	-

Key Signaling Pathways Modulated by Dicarboxylic Acids

Dicarboxylic acids have been shown to exert significant influence over crucial cellular signaling pathways, particularly those involved in inflammation and cellular stress responses. Notably, azelaic acid has been demonstrated to interfere with the NF-κB and MAPK signaling cascades, key regulators of the inflammatory response.[1]

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immunity, and cell survival. Azelaic acid has been shown to inhibit the translocation of the p65 subunit of NF-κB to the nucleus, a critical step in its activation.[1] This inhibitory action likely contributes to the anti-inflammatory properties of azelaic acid.

Dicarboxylic Acid Inhibition of the NF-κB Pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade involved in cellular responses to a variety of stimuli, including stress and inflammation. Azelaic acid has been found to inhibit the phosphorylation of p38 MAPK, a key component of this pathway, thereby dampening the downstream inflammatory response.[1]

Inhibition of p38 MAPK Phosphorylation by Azelaic Acid.

Experimental Protocols

To ensure the reproducibility and validation of the cited findings, detailed methodologies for key experiments are provided below.

Enzyme Inhibition Assay (General Protocol)

This protocol outlines a general procedure for determining the inhibitory effect of a dicarboxylic acid on a target enzyme. Specific substrate and buffer conditions should be optimized for each enzyme.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a dicarboxylic acid against a specific enzyme.

Materials:

• Purified target enzyme

• Substrate for the target enzyme

• Dicarboxylic acid inhibitor (e.g., succinic acid, azelaic acid)

• Appropriate assay buffer (pH and composition optimized for the enzyme)

• 96-well microplate

• Microplate reader capable of measuring absorbance or fluorescence at the appropriate wavelength

• DMSO or other suitable solvent for the dicarboxylic acid

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the dicarboxylic acid in a suitable solvent (e.g., 10 mM in DMSO).

  • Prepare a series of dilutions of the dicarboxylic acid from the stock solution to cover a range of concentrations (e.g., 0.1 µM to 100 µM).

  • Prepare a working solution of the target enzyme in the assay buffer.

  • Prepare a working solution of the substrate in the assay buffer.

• Assay Setup:

  • In a 96-well microplate, add a small volume of each dicarboxylic acid dilution to triplicate wells.

  • Include control wells:

    • No inhibitor control (100% activity): Add solvent (e.g., DMSO) instead of the dicarboxylic acid.

    • Blank control (0% activity): Add assay buffer instead of the enzyme.

• Enzyme-Inhibitor Pre-incubation:

  • Add the enzyme solution to all wells except the blank control.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specified period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Add the substrate solution to all wells to start the enzymatic reaction.

• Measurement:

  • Immediately begin measuring the change in absorbance or fluorescence over time using a microplate reader. The measurement interval and duration will depend on the reaction kinetics.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each concentration of the dicarboxylic acid.

  • Normalize the rates relative to the "no inhibitor" control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the dicarboxylic acid concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Experimental Workflow for Assessing Dicarboxylic Acid Effects

The following diagram illustrates a typical workflow for investigating the biological activity of a dicarboxylic acid, from initial screening to mechanistic studies.

General workflow for investigating dicarboxylic acid bioactivity.

This guide provides a foundational understanding of the comparative biological activities of dicarboxylic acids. The presented data and protocols are intended to serve as a valuable resource for researchers and professionals in the ongoing exploration of these compounds for therapeutic and cosmetic applications. Further investigation into a broader range of dicarboxylic acids and their effects on diverse biological targets will undoubtedly unveil new opportunities for innovation.

References

• 1. Azelaic Acid: Mechanisms of Action and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Azelaic acid as a competitive inhibitor of thioredoxin reductase in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Dimethylmalonic Acid: A Comparative Guide to its Inhibitory Potency on Target Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory potential of Dimethylmalonic acid on key metabolic enzymes. While direct quantitative inhibitory data for Dimethylmalonic acid is limited in publicly available literature, this document summarizes its known effects and draws comparisons with structurally related compounds for which experimental data exists.

Overview of Dimethylmalonic Acid and its Potential Targets

Dimethylmalonic acid is a dicarboxylic acid, specifically a derivative of malonic acid where both methylene hydrogens are substituted with methyl groups[1][2]. It has been identified as a fatty acid synthesis inhibitor[1]. Structurally similar dicarboxylic acids, such as malonic acid and its derivatives, are known to competitively inhibit succinate dehydrogenase, a key enzyme in the citric acid cycle and the electron transport chain (Complex II)[3][4][5]. Furthermore, a patent suggests that dimethyl malonate can act as a prodrug for malonate, which is a known inhibitor of succinate dehydrogenase[6]. Recent studies have also demonstrated that dimethyl malonate can suppress the production of pro-inflammatory cytokines by inhibiting succinate dehydrogenase, thereby alleviating acute hepatic damage in mice[7].

Given its structural similarity to malonic acid and its classification as a fatty acid synthesis inhibitor, the primary potential targets for Dimethylmalonic acid are:

• Succinate Dehydrogenase (SDH)

• Fatty Acid Synthase (FASN)

This guide will focus on the available data for inhibitors of these two enzymes, using related compounds to Dimethylmalonic acid as a benchmark for its potential inhibitory potency.

Comparative Inhibitory Potency

Due to the absence of specific IC50 or Ki values for Dimethylmalonic acid in the reviewed literature, this section presents data for closely related malonic acid derivatives and other known inhibitors of the target enzymes. This comparative data provides a framework for estimating the potential inhibitory efficacy of Dimethylmalonic acid.

Succinate Dehydrogenase (SDH) Inhibition

Table 1: Inhibitory Potency of Malonic Acid Derivatives against Succinate Dehydrogenase

Inhibitor	Chemical Structure	Enzyme Source	Inhibition Type	Ki Value	IC50 Value
Dimethylmalonic acid	(CH₃)₂C(COOH)₂	-	Competitive (presumed)	Not Reported	Not Reported
Methylmalonic acid	CH₃CH(COOH)₂	Rat Liver Mitochondria	Competitive	4.2 ± 0.4 mM[8]	Not Reported
Rat Brain	Competitive	4.5 mM[9]	Not Reported
Rat Liver	Competitive	2.3 mM[9]	Not Reported
Malonic acid	CH₂(COOH)₂	Not Specified	Competitive	Not Reported	Not Reported

Note: The inhibitory nature of Dimethylmalonic acid is presumed to be competitive based on its structural similarity to the substrate, succinate, and the known mechanism of other dicarboxylic acid inhibitors.

Fatty Acid Synthase (FASN) Inhibition

While Dimethylmalonic acid is classified as a fatty acid synthesis inhibitor, specific data on its direct inhibition of FASN is not available. Malonyl-CoA, a derivative of malonic acid, is a key substrate for FASN. Alterations in the levels of malonic acid derivatives could therefore indirectly affect fatty acid synthesis.

Table 2: Inhibitory Potency of Selected Fatty Acid Synthase Inhibitors

Inhibitor	Target	Inhibition Type	Ki Value	IC50 Value
Triacsin A	Acyl-CoA Synthetase	Competitive with fatty acid	8.97 µM[10]	17-18 µM[10]
Triacsin C	Acyl-CoA Synthetase	Not Specified	Not Reported	3.6-8.7 µM[10]
Orlistat	Fatty Acid Synthase	Irreversible	Not Reported	Not Reported
Cerulenin	Fatty Acid Synthase	Irreversible	Not Reported	Not Reported

Note: Acyl-CoA synthetase is an enzyme involved in the activation of fatty acids, a crucial step in their metabolism. Its inhibition can impact the overall process of fatty acid synthesis and utilization.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the inhibitory potency of compounds like Dimethylmalonic acid against Succinate Dehydrogenase and Fatty Acid Synthase.

Succinate Dehydrogenase Inhibition Assay (Spectrophotometric)

This protocol is adapted from methods used to measure SDH activity by monitoring the reduction of an artificial electron acceptor[11][12].

Principle: The activity of succinate dehydrogenase is determined by measuring the rate of reduction of 2,6-dichlorophenolindophenol (DCPIP), which changes color upon reduction. The inhibition of this reaction by a test compound is then quantified.

Materials:

• Mitochondrial preparation (e.g., from rat liver)

• Phosphate buffer (pH 7.4)

• Succinate solution (substrate)

• Dimethylmalonic acid or other inhibitors

• 2,6-dichlorophenolindophenol (DCPIP) solution

• Duroquinone

• Phenazine methosulfate (PMS)

• Rotenone (to inhibit Complex I)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing phosphate buffer, DCPIP, duroquinone, PMS, and rotenone.

• Add the mitochondrial sample to the reaction mixture.

• Initiate the reaction by adding the substrate, succinate.

• Measure the decrease in absorbance at 600 nm over time, which corresponds to the reduction of DCPIP.

• To determine the inhibitory effect, pre-incubate the mitochondria with varying concentrations of Dimethylmalonic acid before adding succinate.

• Calculate the rate of reaction for each inhibitor concentration and determine the IC50 value.

• To determine the Ki value and the type of inhibition, perform the assay with varying concentrations of both the substrate (succinate) and the inhibitor.

Fatty Acid Synthase Inhibition Assay (Spectrophotometric)

This protocol is based on the classic spectrophotometric assay that monitors the consumption of NADPH[13][14].

Principle: The activity of Fatty Acid Synthase is measured by monitoring the decrease in absorbance at 340 nm due to the oxidation of NADPH to NADP+.

Materials:

• Purified Fatty Acid Synthase (FASN)

• Potassium phosphate buffer (pH 7.0)

• Acetyl-CoA

• Malonyl-CoA

• NADPH

• Dimethylmalonic acid or other inhibitors

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, acetyl-CoA, malonyl-CoA, and NADPH.

• Add the purified FASN enzyme to the reaction mixture.

• To test for inhibition, pre-incubate the enzyme with various concentrations of Dimethylmalonic acid before initiating the reaction.

• Initiate the reaction by adding the substrates (acetyl-CoA and malonyl-CoA).

• Monitor the decrease in absorbance at 340 nm for a set period.

• Calculate the rate of NADPH consumption for each inhibitor concentration to determine the IC50 value.

Visualizations

The following diagrams illustrate the key pathways and experimental concepts discussed in this guide.

Caption: Competitive inhibition of Succinate Dehydrogenase by Dimethylmalonic Acid.

Caption: Experimental workflow for FASN inhibition assay.

Caption: Fatty acid synthesis pathway and potential inhibition by Dimethylmalonic Acid.

References

• 1. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dimethylmalonic acid (CHEBI:111517) [ebi.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Inhibition of succinate dehydrogenase by malonic acid produces an "excitotoxic" lesion in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US10603298B2 - Succinate dehydrogenase inhibitors (SDHi's) - Google Patents [patents.google.com]
• 7. Succinate dehydrogenase inhibitor dimethyl malonate alleviates LPS/d-galactosamine-induced acute hepatic damage in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methylmalonic acid inhibits respiration in rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of succinate dehydrogenase and beta-hydroxybutyrate dehydrogenase activities by methylmalonate in brain and liver of developing rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of acyl-CoA synthetase by triacsins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tricarboxylic acid cycle enzyme activities in a mouse model of methylmalonic aciduria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 14. A Simple and Direct Assay for Monitoring Fatty Acid Synthase Activity and Product-Specificity by High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Platforms for Dimethylmalonic Acid Measurement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary analytical platforms, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantitative measurement of dimethylmalonic acid (DMMA). Due to a lack of publicly available direct comparative studies for dimethylmalonic acid, this guide utilizes data from its structural analogue, methylmalonic acid (MMA), to provide a robust comparison of platform performance. The analytical behaviors of these dicarboxylic acids are expected to be highly similar.

Comparative Performance of Analytical Platforms

The choice between GC-MS and LC-MS/MS for the analysis of small organic acids like dimethylmalonic acid depends on various factors including required sensitivity, sample matrix, and desired throughput.[1] Both are powerful techniques offering high sensitivity and selectivity.[1]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in a gaseous mobile phase.[2]	Separates compounds in a liquid mobile phase, suitable for polar and thermally labile molecules.[2][3]
Sample Volatility	Requires analytes to be volatile or rendered volatile through derivatization.[3]	Does not require analyte volatility.[3]
Derivatization	Often mandatory for polar compounds like dicarboxylic acids to increase volatility and thermal stability.[4]	Generally not required, simplifying sample preparation.
Correlation with other methods	Shows strong correlation with LC-MS/MS for methylmalonic acid (r=0.92).[5]	Excellent correlation with GC-MS for methylmalonic acid.[5]
Linearity (Methylmalonic Acid)	Data not consistently reported in comparative studies.	r = 0.9991 (42.3 - 4230 nmol/L)[6], R² > 0.9935[7]
Limit of Detection (LOD)	0.025 µmol/l for methylmalonic acid.[8]	13.6 nmol/L for methylmalonic acid.[6]
Limit of Quantitation (LOQ)	0.1 µmol/l for methylmalonic acid.[8]	42.3 nmol/L for methylmalonic acid.[6]
Precision (RSD for MMA)	Total CV: 4.4% - 9.8%[8]	Within and Between Day: 0.7% - 7.5%[6]
Accuracy (Recovery for MMA)	Not explicitly reported in direct comparisons.	94.57% - 109.60%[7]
Throughput	Can be lower due to longer run times and derivatization steps.[9]	Higher throughput is achievable, with analysis times of less than 60 seconds per sample reported for MMA.[9]
Advantages	Well-established, robust technique.[1]	High sensitivity and specificity, suitable for complex biological matrices, and offers time and cost savings.[5][6]
Disadvantages	Derivatization can be time-consuming and introduce variability.	Potential for matrix effects that can interfere with ionization.

Experimental Protocols

Detailed methodologies for both GC-MS and LC-MS/MS are provided below. These protocols are based on established methods for analogous organic acids and should be optimized and validated for the specific analysis of dimethylmalonic acid.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on methodologies for the analysis of dicarboxylic acids in biological fluids.[4]

• Sample Preparation (Extraction and Derivatization):

  • To a 100 µL aliquot of serum or plasma, add a suitable internal standard (e.g., a stable isotope-labeled version of dimethylmalonic acid).

  • Perform an ether extraction to isolate the organic acids.[4]

  • Evaporate the ether extract to dryness under a stream of nitrogen.

  • Derivatize the dried residue to create volatile esters. A common method is the formation of t-butyldimethylsilyl derivatives.[4]

• GC-MS Analysis:

  • Instrumentation: Capillary gas chromatograph coupled to a mass spectrometer.[4]

  • Column: A non-polar or semi-polar capillary column suitable for the separation of organic acid derivatives.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection.

  • Temperature Program: An optimized temperature gradient to ensure separation of dimethylmalonic acid from other matrix components.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI).[1]

    • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification of characteristic ions of the derivatized dimethylmalonic acid and its internal standard.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized procedure based on common methods for analyzing methylmalonic acid in biological samples.[6][10]

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of the sample (e.g., serum or plasma), add an internal standard.[1]

  • Add 300 µL of a protein precipitation agent (e.g., 0.5% formic acid in methanol).[10]

  • Vortex the sample for 10 seconds and then centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.[10]

  • Transfer the supernatant to a clean tube or filter vial for analysis.[1][10]

• LC-MS/MS Analysis:

  • Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a tandem mass spectrometer.[6]

  • Column: A C18 reversed-phase column is commonly used.[6]

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic acid).

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.[6]

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for carboxylic acids.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for the specific transitions of dimethylmalonic acid and its internal standard.

Workflow and Pathway Visualizations

The following diagrams illustrate the general experimental workflow for sample analysis and a simplified representation of the analytical logic.

Caption: General experimental workflow for DMMA analysis.

Caption: Decision logic for platform selection and validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 3. blog.organomation.com [blog.organomation.com]
• 4. Quantitation of methylmalonic acid and other dicarboxylic acids in normal serum and urine using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of two methods for measuring methylmalonic acid as a marker for vitamin B12 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Reliable LC-MS/MS method development and validation for the determination of methylmalonic acid, methylcitric acid, malonic acid, ethylmalonic acid, and total homocysteine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of a Simple Method for Methylmalonic Acid Analysis in Human Plasma by LC-MS/MS [restek.com]

Comparing Dimethylmalonic acid levels in different biological matrices (plasma, urine)

Despite a comprehensive review of scientific literature, specific quantitative data on the concentration of dimethylmalonic acid in human plasma and urine remains largely undocumented. While methods for the analysis of related dicarboxylic acids are well-established, the endogenous levels of dimethylmalonic acid in these biological matrices are not commonly reported in published research.

This guide, therefore, focuses on the established analytical methodologies that can be adapted for the quantification of dimethylmalonic acid and provides a framework for researchers and drug development professionals interested in exploring its potential as a biomarker.

Experimental Protocols: Quantifying Dicarboxylic Acids

The primary methods for the quantification of small organic acids like dimethylmalonic acid in biological samples are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These techniques offer high sensitivity and specificity, allowing for the detection and quantification of analytes at low concentrations.

A common approach for the analysis of dicarboxylic acids in plasma and urine involves the following key steps:

• Sample Preparation: This initial step is crucial for removing interfering substances from the biological matrix. For plasma samples, protein precipitation is a common procedure. This is typically achieved by adding an organic solvent such as methanol or acetonitrile, followed by centrifugation to pellet the precipitated proteins. For urine samples, a dilution step may be sufficient, although solid-phase extraction (SPE) can be employed for cleaner samples.

• Derivatization: Many small, polar molecules like dicarboxylic acids are not readily volatile, which is a requirement for GC-MS analysis. Therefore, a derivatization step is often necessary to convert the analyte into a more volatile and thermally stable compound.

• Chromatographic Separation: The prepared sample is then injected into a chromatograph. In GC-MS, the sample is vaporized and separated based on the components' boiling points and interactions with the stationary phase of the chromatography column. In LC-MS/MS, the separation occurs in a liquid phase, based on the analyte's affinity for the stationary and mobile phases.

• Mass Spectrometric Detection: As the separated components exit the chromatography column, they enter the mass spectrometer. Here, they are ionized, and the resulting ions are separated based on their mass-to-charge ratio. This provides a unique "fingerprint" for each compound, allowing for its identification and quantification. The use of tandem mass spectrometry (MS/MS) further enhances specificity by fragmenting the initial ions and analyzing the resulting fragment ions.

Data Presentation: A Framework for Comparison

Although specific concentration values for dimethylmalonic acid are not available, a comparative table can be structured to present such data once it is generated. This table would allow for a clear comparison of dimethylmalonic acid levels across different biological matrices.

Biological Matrix	Analyte	Concentration Range (Healthy Individuals)	Pathological Conditions (Concentration Range)	Analytical Method	Reference
Plasma	Dimethylmalonic Acid	Data not available	Data not available	LC-MS/MS or GC-MS
Urine	Dimethylmalonic Acid	Data not available	Data not available	LC-MS/MS or GC-MS

Visualizing the Workflow and Comparative Logic

To aid in the understanding of the experimental process and the comparative nature of the analysis, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the analysis of dimethylmalonic acid.

Caption: Logical relationship for comparing dimethylmalonic acid levels.

References

• 1. researchgate.net [researchgate.net]

Comparative Analysis of Dimethylmalonic Acid and Its Analogs: A Structural and Functional Guide for Researchers

A comprehensive examination of dimethylmalonic acid and its analogs, methylmalonic acid and diethylmalonic acid, reveals distinct structural nuances that translate into significant functional differences, particularly in their impact on mitochondrial function. This guide provides a comparative overview of these compounds, supported by experimental data and detailed methodologies, to inform research and drug development in metabolic and neurodegenerative diseases.

This report details the structural characteristics and functional consequences of alterations to the core malonic acid structure, focusing on the differential effects of methyl and ethyl substitutions at the C2 position. The primary functional readout discussed is the inhibition of key enzymes in the mitochondrial electron transport chain, a critical pathway in cellular energy metabolism.

Structural Comparison

Dimethylmalonic acid, methylmalonic acid, and diethylmalonic acid are all derivatives of malonic acid, a dicarboxylic acid. Their structural differences lie in the substitution at the central carbon atom (C2).

• Dimethylmalonic Acid: Possesses two methyl groups at the C2 position.

• Methylmalonic Acid: Features a single methyl group at the C2 position.

• Diethylmalonic Acid: Contains two ethyl groups at the C2 position.

These seemingly minor structural variations lead to differences in steric hindrance and electronic properties, which in turn influence their interaction with biological targets.

Functional Comparison: Impact on Mitochondrial Respiration

A critical area where these analogs exhibit divergent effects is in the modulation of mitochondrial function. The mitochondrial electron transport chain (ETC) is a series of protein complexes that generate ATP, the cell's primary energy currency. Inhibition of these complexes can have profound physiological consequences.

The inhibitory effects of methylmalonic acid on these key enzymatic complexes suggest a potential mechanism for the cellular energy deficit observed in conditions where MMA accumulates, such as in methylmalonic acidemia.

Quantitative Data on Mitochondrial Enzyme Inhibition by Methylmalonic Acid

The following table summarizes the inhibitory effects of methylmalonic acid on mitochondrial respiratory chain complexes I and II, as determined from studies on rat cerebral cortex homogenates.[1]

Analog	Target Enzyme	Concentration (mM)	% Inhibition
Methylmalonic Acid	Complex I	1	61%
2.5	68%
5	72%
Methylmalonic Acid	Complex II	1	Significant Inhibition
2.5	Significant Inhibition
5	Significant Inhibition*

*Note: Inhibition of Complex II by methylmalonic acid was significant when a lower concentration of the substrate succinate (1mM) was used in the assay.[1]

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for assessing the activity of mitochondrial complexes I and II are provided below. These protocols are based on established spectrophotometric methods.

Protocol for Mitochondrial Complex I (NADH:Ubiquinone Oxidoreductase) Activity Assay

This assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADH.

Materials:

• Isolated mitochondria or tissue homogenate

• Assay Buffer: 50 mM potassium phosphate buffer, pH 7.4

• NADH solution (10 mM)

• Ubiquinone (Coenzyme Q1) solution (10 mM in ethanol)

• Rotenone (Complex I inhibitor, for control)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare the reaction mixture in a cuvette containing assay buffer, a specific amount of mitochondrial protein (e.g., 50-100 µg), and ubiquinone.

• Initiate the reaction by adding NADH.

• Immediately monitor the decrease in absorbance at 340 nm for a set period (e.g., 3-5 minutes) at a constant temperature (e.g., 30°C).

• To determine the specific Complex I activity, perform a parallel assay in the presence of rotenone to inhibit Complex I.

• The specific activity is calculated as the difference between the rates in the absence and presence of rotenone.

Protocol for Mitochondrial Complex II (Succinate Dehydrogenase) Activity Assay

This assay measures the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP), by Complex II.[3][4][5]

Materials:

• Isolated mitochondria or tissue homogenate

• Assay Buffer: 50 mM potassium phosphate buffer, pH 7.4, containing 2 mM EDTA

• Succinate solution (e.g., 100 mM)

• DCPIP solution (e.g., 1 mM)

• Potassium cyanide (KCN) to inhibit Complex IV

• Spectrophotometer capable of reading at 600 nm

Procedure:

• Prepare the reaction mixture in a cuvette containing assay buffer, KCN, and DCPIP.

• Add a specific amount of mitochondrial protein (e.g., 50-100 µg).

• Initiate the reaction by adding succinate.

• Monitor the decrease in absorbance at 600 nm for a set period (e.g., 3-5 minutes) at a constant temperature (e.g., 30°C).

• The rate of DCPIP reduction is proportional to the Complex II activity.

Signaling Pathway and Experimental Workflow Visualization

To visually represent the concepts discussed, the following diagrams were generated using the DOT language.

Caption: Inhibition of Mitochondrial Electron Transport Chain by Malonic Acid Analogs.

Caption: Experimental Workflow for Comparing Mitochondrial Enzyme Inhibition.

Conclusion

The structural variations among dimethylmalonic acid and its analogs, methylmalonic acid and diethylmalonic acid, lead to distinct functional consequences, particularly concerning their inhibitory effects on mitochondrial respiratory chain complexes. Methylmalonic acid has been shown to be a potent inhibitor of both Complex I and Complex II, providing a plausible mechanism for its role in the pathophysiology of related metabolic disorders. While dimethylmalonic acid is also a known inhibitor of Complex II, a direct quantitative comparison with its analogs is an area that warrants further investigation. The provided experimental protocols offer a framework for researchers to conduct such comparative studies, which will be crucial for elucidating the precise structure-activity relationships and advancing the development of targeted therapies for diseases involving mitochondrial dysfunction.

References

• 1. Inhibition of the mitochondrial respiratory chain complex activities in rat cerebral cortex by methylmalonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Dimethylmalonic Acid: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide provides detailed procedures for the proper disposal of dimethylmalonic acid, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for personnel safety and environmental protection.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle dimethylmalonic acid with appropriate safety measures. The compound is classified as a skin and serious eye irritant.[1]

Personal Protective Equipment (PPE):

All personnel handling dimethylmalonic acid should wear the following PPE:

• Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves before use and use proper removal techniques to avoid skin contact.[2]

• Eye Protection: Safety goggles or a face shield are necessary to protect against splashes.[1][2]

• Lab Coat: A laboratory coat is required to protect from skin exposure.[2]

• Respiratory Protection: If dust is generated, a NIOSH-approved N95 (US) or equivalent EU standard respirator should be used.[3]

In case of exposure, follow these first-aid measures immediately:

• Skin Contact: Take off all contaminated clothing and wash the affected area with plenty of soap and water.[3][4] If skin irritation occurs, seek medical attention.[1]

• Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[3][4] If eye irritation persists, get medical advice.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[3][4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[3][5]

Quantitative Safety Data Summary

Property	Value	Source
Melting Point	191-193 °C
Flash Point	Not applicable
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritation	[1]
Storage Class	11 - Combustible Solids

Step-by-Step Disposal Protocol

The primary method for the disposal of dimethylmalonic acid is through a licensed professional waste disposal service.[3][5] Do not dispose of this chemical down the drain or in regular trash, as it can harm aquatic ecosystems and damage plumbing.[2]

Experimental Protocol for Waste Collection and Disposal:

• Segregation: Collect dimethylmalonic acid waste in a designated, properly labeled hazardous waste container. Do not mix it with other waste streams, especially bases, oxidizing agents, or reducing agents, to prevent hazardous reactions.[2]

• Containerization: Use a compatible container, such as high-density polyethylene (HDPE), that is in good condition with a secure, leak-proof lid.[2] The container must be clearly labeled with "Hazardous Waste," the full chemical name "Dimethylmalonic Acid," and associated hazard symbols (e.g., "Irritant").[2]

• Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area. Ensure secondary containment is in place to manage any potential leaks or spills.[2]

• Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE, and prevent the dust from spreading.[3] Collect the spilled material using an inert absorbent material like sand or vermiculite, and place it in a suitable container for disposal.[4] Clean the affected area with soap and water.[2]

• Final Disposal: Arrange for the collection of the hazardous waste by a licensed environmental waste management contractor.[2] Some safety data sheets recommend incineration in a chemical incinerator equipped with an afterburner and scrubber as a suitable disposal method.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of dimethylmalonic acid.

Caption: Workflow for the safe disposal of dimethylmalonic acid.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. capotchem.cn [capotchem.cn]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Dimethylmalonic Acid

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Dimethylmalonic acid. Adherence to these protocols is essential for ensuring personal safety and proper disposal.

Dimethylmalonic acid is a white crystalline solid that poses several health risks, primarily acting as a skin, eye, and respiratory irritant.[1] Proper handling and disposal are paramount to mitigate these hazards. The following procedural guidance is designed to be implemented immediately to ensure a safe laboratory environment.

Essential Safety and Handling Information

All personnel handling Dimethylmalonic acid must be thoroughly familiar with its hazards. The primary routes of exposure are inhalation of dust particles, skin contact, and eye contact.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to provide comprehensive protection.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves (minimum 8 mil thickness recommended for extended contact).	Protects against skin irritation. For incidental contact, standard nitrile gloves are sufficient; however, for prolonged handling or in case of a spill, heavier gloves are advised.[1][2] Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contamination.[3]
Eye Protection	Chemical safety goggles. A face shield should be worn in situations with a high risk of dust generation or splashing.	Protects against serious eye irritation.[1]
Respiratory Protection	For handling small quantities in a well-ventilated area or a fume hood, a dust mask (e.g., N95) may be sufficient to prevent inhalation of dust. For larger quantities, or where ventilation is inadequate, a half-facepiece respirator with organic vapor and acid gas cartridges is recommended.	Protects against respiratory tract irritation.[1]
Protective Clothing	A standard laboratory coat is required. For tasks with a higher risk of contamination, a chemical-resistant apron should be worn over the lab coat.	Prevents contact of the chemical with skin and personal clothing.

Engineering Controls

To minimize the risk of exposure, the following engineering controls should be in place:

• Ventilation: All handling of Dimethylmalonic acid that may generate dust should be conducted in a certified chemical fume hood.[4]

• Safety Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the handling area.[4]

Operational Plan for Handling Dimethylmalonic Acid

A systematic approach to handling ensures both safety and the integrity of the experiment.

• Preparation:

  • Ensure the work area, preferably within a fume hood, is clean and uncluttered.

  • Assemble all necessary equipment and reagents before starting.

  • Don the appropriate PPE as specified in the table above.

• Weighing and Transfer:

  • When weighing the solid, use a balance inside a fume hood or a ventilated balance enclosure to contain any dust.

  • Use anti-static weighing dishes to prevent the powder from clinging and becoming airborne.

  • Transfer the solid carefully using a spatula to minimize dust generation.

• Dissolving:

  • If preparing a solution, add the solid Dimethylmalonic acid to the solvent slowly while stirring. This should be done in a closed or covered vessel to the extent possible.

• Post-Handling:

  • Thoroughly clean the work area and any equipment used.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Dimethylmalonic acid and its associated waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: Do not mix Dimethylmalonic acid waste with other waste streams, especially bases or oxidizing agents, to prevent hazardous reactions.

• Solid Waste:

  • Collect unused Dimethylmalonic acid and any contaminated disposable materials (e.g., weighing paper, gloves, paper towels) in a designated, clearly labeled hazardous waste container.

  • The container should be made of a compatible material, such as high-density polyethylene (HDPE), and have a secure, leak-proof lid.

  • Label the container as "Hazardous Waste: Dimethylmalonic Acid" and list the associated hazards (Irritant).

• Liquid Waste:

  • Solutions of Dimethylmalonic acid should be collected in a separate, labeled hazardous waste container.

  • Do not dispose of Dimethylmalonic acid solutions down the drain.

• Final Disposal:

  • Store the hazardous waste container in a designated, well-ventilated satellite accumulation area with secondary containment.

  • Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management contractor.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for Dimethylmalonic acid.

Property	Value	Source
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1]
Molecular Formula	C₅H₈O₄
Molecular Weight	132.11 g/mol
Occupational Exposure Limits (OELs)	No specific OELs have been established.	[4]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Dimethylmalonic acid in a laboratory setting.

Safe handling workflow for Dimethylmalonic acid.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. gloves.com [gloves.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]